(+)-Lappaconitine

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of (+)-Lappaconitine on Voltage-Gated Sodium Channels

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(+)-Lappaconitine (LA) is a C18-diterpenoid alkaloid derived from plants of the Aconitum and Delphinium species.[1][2] It has been utilized for its analgesic and antiarrhythmic properties, with a mechanism of action primarily centered on the modulation of voltage-gated sodium channels (VGSCs).[1][3][4] Unlike its structural relative, aconitine, which is a channel agonist, lappaconitine functions as a potent, irreversible blocker of VGSCs.[3][5] This guide provides a detailed examination of its interaction with VGSCs, including its binding site, state-dependent effects, and subtype selectivity. It also presents quantitative data, detailed experimental protocols, and visual diagrams to elucidate the core mechanisms.

Core Mechanism of Action

Lappaconitine exerts its physiological effects by physically occluding the pore of voltage-gated sodium channels, thereby preventing sodium influx and inhibiting the generation and propagation of action potentials in excitable cells.[3][6] Its mechanism is distinct from typical local anesthetics and other neurotoxins, characterized by a slow onset and irreversible block.[6][7]

Binding Site and Molecular Determinants

Lappaconitine binds to the neurotoxin receptor site 2 within the pore of the VGSC.[1][3][5] This binding region is known to overlap with the binding site for local anesthetics and other site 2 toxins like aconitine and batrachotoxin.[3][5]

• Key Residues: Site-directed mutagenesis studies have identified specific amino acid residues crucial for lappaconitine's inhibitory activity.

  • In the human heart sodium channel (hH1 or Naᵥ1.5), mutations at residues F1760 and N1765 within the local anesthetic receptor region confer resistance to lappaconitine block.[3][5][7]

  • In the human neuronal channel Naᵥ1.7, residues F1737 and N1742, located in domain IV, are necessary for its inhibitory action.[7][8]

The interaction is thought to involve hydrophobic interactions and hydrogen bonding, with the benzene ring of lappaconitine playing a key role.[9]

State-Dependent Inhibition

A critical feature of lappaconitine's mechanism is its strong preference for a specific channel conformation. It almost exclusively binds to and blocks VGSCs when they are in the open state .[3][5] It demonstrates little to no affinity for channels in the resting or inactivated states.[3][5] This state-dependency implies that lappaconitine is a use-dependent blocker; its inhibitory effect is more pronounced in rapidly firing neurons where channels are frequently opening.

Effects on Channel Gating and Kinetics

Unlike many site 2 neurotoxins that modify channel kinetics (e.g., aconitine causes persistent activation), lappaconitine acts as an irreversible channel blocker.[3][5]

• Activation and Inactivation: Studies on the Naᵥ1.7 isoform have shown that lappaconitine does not significantly affect the voltage-dependence of either channel activation or inactivation.[7][8] This is a notable difference from common local anesthetics like tetracaine and bupivacaine, which can alter these gating properties.[7][8]

• Kinetics of Block: The inhibitory effect of lappaconitine is characterized by a slow onset and a lack of reversibility.[6][7][8] For instance, achieving a steady-state inhibition of Naᵥ1.7 channels can take over 10 minutes, which contrasts sharply with the rapid and reversible block produced by conventional local anesthetics.[6][7][8]

Quantitative Data on Naᵥ Channel Inhibition

The following table summarizes the available quantitative data for (+)-Lappaconitine's inhibitory effects on various VGSC isoforms.

Channel Subtype	Experimental Model	Key Parameter	Value	Reference
Naᵥ1.7	HEK293 cells	IC₅₀	27.67 µmol/L (at -70 mV holding potential)	[6][7][8]
Naᵥ1.5 (hH1)	Whole-cell voltage clamp	Inhibition	Irreversible block	[3][5]
Naᵥ1.8	In silico docking	Binding Affinity (ΔG)	-7.77 kcal/mol	[9]
Naᵥ1.9	In silico docking	Binding Affinity (ΔG)	-7.77 kcal/mol	[9]

Visualizations

Mechanism of Action Pathway

Caption: State-dependent binding of Lappaconitine to the open state of VGSCs, leading to irreversible channel block.

Experimental Workflow: Whole-Cell Patch Clamp

Caption: Standard workflow for characterizing Lappaconitine's effects on VGSCs using whole-cell patch-clamp.

Experimental Protocols

The primary technique for elucidating the mechanism of action of ion channel modulators like lappaconitine is whole-cell patch-clamp electrophysiology .[5][6][10]

Whole-Cell Patch-Clamp Recording Protocol

This protocol is adapted for studying lappaconitine's effects on a specific human Naᵥ channel isoform (e.g., Naᵥ1.7) stably expressed in a cell line like Human Embryonic Kidney 293 (HEK293) cells.[6]

1. Materials and Solutions:

• Cell Culture: HEK293 cells stably transfected with the cDNA for the human Naᵥ channel of interest.[6]

• External (Bath) Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, and 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 CsF, 1 EGTA, 10 NaCl, 10 HEPES. Adjust pH to 7.2 with CsOH. Cesium Fluoride (CsF) is used to block potassium channels and enhance the isolation of sodium currents.

• Lappaconitine Stock Solution: Prepare a high-concentration stock (e.g., 10-30 mM) in Dimethyl sulfoxide (DMSO) and dilute to final concentrations in the external solution immediately before use.

2. Equipment Setup:

• Patch-clamp amplifier (e.g., Axopatch 700B).[6]

• Inverted microscope with high-magnification optics.

• Micromanipulator for precise positioning of the recording electrode.

• Borosilicate glass capillaries for pulling micropipettes (resistance of 3-5 MΩ when filled).[11]

• Data acquisition hardware and software (e.g., Clampfit).[6]

3. Procedure:

• Cell Plating: Plate the transfected HEK293 cells onto glass coverslips 24-48 hours before the experiment.

• Pipette Pulling and Filling: Pull glass capillaries to the desired resistance and fill the tip with the internal solution, ensuring no air bubbles are present.

• Recording:

  • Transfer a coverslip to the recording chamber on the microscope stage and perfuse with the external solution.

  • Under visual guidance, approach a target cell with the micropipette.[11]

  • Apply slight positive pressure to the pipette to keep the tip clean.[10]

  • Once the pipette touches the cell membrane, release the pressure and apply gentle suction to form a high-resistance "gigaohm" seal (>1 GΩ) between the pipette tip and the membrane.[10][11]

  • Apply a brief pulse of stronger suction to rupture the cell membrane patch under the pipette, establishing the "whole-cell" configuration, which allows electrical access to the entire cell.[12][13]

• Data Acquisition:

  • Set the amplifier to voltage-clamp mode. Hold the cell membrane potential at a hyperpolarized level where most channels are in the resting state (e.g., -120 mV).

  • To measure tonic block, apply a depolarizing test pulse (e.g., to 0 mV for 20 ms) to elicit an inward sodium current.[6]

  • Record baseline currents for several minutes to ensure stability.

  • Perfuse the recording chamber with the external solution containing the desired concentration of lappaconitine.

  • Continuously apply the test pulse at regular intervals (e.g., every 10-20 seconds) to monitor the development of the channel block over time (typically >10 minutes for lappaconitine).[6][8]

• Data Analysis:

  • Measure the peak amplitude of the inward sodium current before and after drug application.

  • The percentage of inhibition is calculated as (1 - I_LA / I_control) * 100, where I_LA is the current in the presence of lappaconitine and I_control is the baseline current.

  • To determine the IC₅₀, construct a dose-response curve by plotting the percentage of inhibition against various concentrations of lappaconitine and fit the data with a Hill equation.[6]

Conclusion

(+)-Lappaconitine is a unique voltage-gated sodium channel inhibitor with a distinct mechanism of action. Its key features—binding to neurotoxin site 2, irreversible blockade, slow kinetics, and a strong preference for the open channel state—differentiate it from both classic local anesthetics and other Aconitum alkaloids.[3][5][6][7] This specific mode of action, particularly its use-dependent nature, underlies its efficacy as an analgesic and antiarrhythmic agent. A thorough understanding of its interaction with specific VGSC isoforms, as detailed in this guide, is essential for optimizing its therapeutic applications and for the development of novel analgesics with improved selectivity and safety profiles.

References

• 1. Lappaconitine - LKT Labs [lktlabs.com]
• 2. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In silico exploration of bioactive secondary metabolites with anesthetic effects on sodium channels Nav 1.7, 1.8, and 1.9 in painful human dental pulp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Patch Clamp Protocol [labome.com]
• 11. benchchem.com [benchchem.com]
• 12. docs.axolbio.com [docs.axolbio.com]
• 13. Whole Cell Patch Clamp Protocol [protocols.io]

Biological Sources and Biosynthesis of (+)-Lappaconitine in Aconitum Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine is a C18-diterpenoid alkaloid found in various species of the genus Aconitum, commonly known as monkshood or wolfsbane. This complex natural product has garnered significant interest in the scientific and pharmaceutical communities due to its potent analgesic and antiarrhythmic properties. This technical guide provides a comprehensive overview of the biological sources of (+)-Lappaconitine within the Aconitum genus, detailed experimental protocols for its extraction and quantification, and an exploration of its biosynthetic pathway.

Biological Sources of (+)-Lappaconitine

(+)-Lappaconitine has been identified in several species of Aconitum. The concentration of this alkaloid can vary significantly depending on the species, the specific plant part, and even the developmental stage of the plant. The roots and rhizomes are generally the primary sites of accumulation for diterpenoid alkaloids in Aconitum species.

Table 1: Quantitative Content of (+)-Lappaconitine in Various Aconitum Species

Aconitum Species	Plant Part	(+)-Lappaconitine Content (% of dry weight)	Reference(s)
Aconitum orientale	Underground parts (roots/rhizomes)	0.11 - 0.13%	[1]
Aconitum leucostomum	Roots and aerial parts (herbs)	Present, but quantitative comparison not specified	[2]
Aconitum septentrionale	Rhizomes	Content varies with treatment and developmental stage	[3]
Aconitum sinomontanum	Roots	Present, used for extraction	[2][4][5][6][7]
Aconitum karacolicum	Roots	Present
Aconitum pseudolaeve	Roots	Present	[8]

Biosynthesis of (+)-Lappaconitine

The biosynthesis of (+)-Lappaconitine is a complex enzymatic process that begins with precursors from primary metabolism. While the entire pathway has not been fully elucidated, key stages have been proposed and studied. The pathway involves the formation of a C20-diterpene skeleton, which is then modified to the C18-diterpenoid structure of lappaconitine.

The initial steps of diterpenoid alkaloid biosynthesis are understood to proceed through the methylerythritol phosphate (MEP) and mevalonate (MVA) pathways, which produce isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These precursors are used to synthesize the C20 universal precursor for diterpenes, geranylgeranyl pyrophosphate (GGPP).

The subsequent cyclization of GGPP forms the initial diterpene skeletons. From there, a series of oxidations, rearrangements, and the incorporation of a nitrogen atom lead to the formation of atisine-type C20-diterpenoid alkaloids. The conversion of this atisine-type precursor to the C18-diterpenoid skeleton of (+)-Lappaconitine involves further enzymatic modifications, including oxidations, acylations, and methylations, which are catalyzed by enzymes such as cytochrome P450 monooxygenases, acyltransferases, and methyltransferases.[9][10]

Caption: Proposed biosynthetic pathway of (+)-Lappaconitine.

Experimental Protocols

Extraction of (+)-Lappaconitine from Aconitum orientale

This protocol is based on the method described for the extraction of lappaconitine from the underground parts of Aconitum orientale.[1]

Materials:

• Dried and powdered underground parts of Aconitum orientale

• Chloroform

• 5% Sodium Carbonate solution

• Separatory funnel

• Rotary evaporator

Procedure:

• Macerate 1.5 kg of air-dried, powdered underground parts of Aconitum orientale with chloroform.

• Alkalinize the chloroform extract with a 5% sodium carbonate solution.

• Separate the chloroform layer using a separatory funnel.

• Concentrate the chloroform extract under reduced pressure using a rotary evaporator to obtain the crude alkaloid sum.

• Further purification of (+)-Lappaconitine from the crude extract can be achieved using chromatographic techniques such as column chromatography.

Quantification of (+)-Lappaconitine by Chromatospectrophotometry

This method is suitable for the quantitative analysis of lappaconitine in plant extracts.[1][11]

Instrumentation:

• UV-Vis Spectrophotometer

Procedure:

• Prepare a standard solution of (+)-Lappaconitine of known concentration in a suitable solvent (e.g., ethanol).

• Prepare the sample solution by dissolving a known amount of the plant extract in the same solvent.

• Measure the absorbance of the standard and sample solutions at the maximum absorption wavelength (λmax) of lappaconitine, which is 308 nm.[1]

• Calculate the concentration of lappaconitine in the sample using the following formula: Concentration of Lappaconitine = (Absorbance of Sample / Absorbance of Standard) * Concentration of Standard

Caption: General workflow for extraction and quantification.

Conclusion

This technical guide provides a foundational understanding of the biological sources and biosynthetic pathway of (+)-Lappaconitine in Aconitum species. The presented data and protocols are intended to support researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development in their efforts to explore and utilize this potent alkaloid. Further research is warranted to fully elucidate the later stages of the biosynthetic pathway and to explore the quantitative distribution of (+)-Lappaconitine across a wider range of Aconitum species and their various anatomical parts.

References

• 1. Entry Steps in the Biosynthetic Pathway to Diterpenoid Alkaloids in Delphinium grandiflorum and Aconitum plicatum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Modification and Characteristics of Lappaconitine Alkaloid for the Discovery of Bioactive Components by Hypervalent Iodine Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A review on efforts for improvement in medicinally important chemical constituents inAconitum through biotechnological interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular dissection of pathway components unravel atisine biosynthesis in a non-toxic Aconitum species, A. heterophyllum Wall - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. [CHROMATOSPECTROPHOTOMETRIC METHOD OF QUANTITATIVE ANALYSIS OF LAPPACONITINE IN THE UNDERGROUND PARTS OF ACONITUM ORIENTALE MILL, GROWING IN GEORGIA] - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of (+)-Lappaconitine: A Technical Guide to its Analgesic Effects

For Researchers, Scientists, and Drug Development Professionals

(+)-Lappaconitine (LA), a C18-diterpenoid alkaloid extracted from plants of the Aconitum genus, has a long history of use as a non-addictive analgesic, particularly in China.[1] Its clinical application, however, is hampered by a narrow therapeutic window due to its inherent toxicity.[2][3] This has spurred extensive research into the synthesis of novel lappaconitine derivatives with the aim of improving its therapeutic index by reducing toxicity while maintaining or enhancing its analgesic efficacy. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of (+)-lappaconitine and its analogs concerning their analgesic effects, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular mechanisms and experimental workflows.

Quantitative Structure-Activity Relationship Data

The analgesic potency and toxicity of lappaconitine and its derivatives are primarily evaluated using in vivo animal models. The median effective dose (ED₅₀) in tests such as the acetic acid-induced writhing test is a common measure of analgesic activity, while the median lethal dose (LD₅₀) quantifies acute toxicity. The therapeutic index (TI), the ratio of LD₅₀ to ED₅₀, is a critical parameter for assessing the clinical potential of these compounds.

Table 1: Analgesic Activity and Toxicity of (+)-Lappaconitine and Its Derivatives

Compound	Structural Modification	Analgesic Activity (ED₅₀, mg/kg)	Acute Toxicity (LD₅₀, mg/kg, i.p. in mice)	Therapeutic Index (LD₅₀/ED₅₀)
(+)-Lappaconitine (LA)	Parent Compound	3.5[3][4]	11.7[3]	~3.3
N-deacetyllappaconitine (DLA)	Deacetylation at the N-2 position	3.8[5]	23.5[5]	~6.2
Derivative 5a	Carbamate at the benzene ring	1.2[4]	Not explicitly stated	Not explicitly stated
Derivative 5c	Carbamate at the benzene ring	1.6[4]	Not explicitly stated	Not explicitly stated
Derivative 35	Modification on C4 acetamidobenzoate side chain	4.4[3]	296.4[3]	~67.4
Derivative 36	Modification on C4 acetamidobenzoate side chain	6.6[3]	314.7[3]	~47.7
Derivative 39	Modification on C4 acetamidobenzoate side chain	6.2[3]	300.0[3]	~48.4
Derivative 49	Modification on C4 acetamidobenzoate side chain	6.1[3]	Significantly reduced vs. LA[5]	14-30 times LA[5][6]
Derivative 70	Modification on C4 acetamidobenzoate side chain	5.5[3]	Significantly reduced vs. LA[5]	14-30 times LA[5][6]
Derivative 89	Modification on C4 acetamidobenzoate side chain	4.7[3]	Significantly reduced vs. LA	14-30 times LA
Lappaconitine-1,5-benzodiazepine hybrid 34a	Hybridization with 1,5-benzodiazepine	Comparable to Diclofenac (10 mg/kg)[6]	>1500 (oral)[6]	Significantly higher than LA

Key Insights from SAR Studies:

Modifications to the C4 acetamidobenzoate side chain of the lappaconitine molecule have proven to be a successful strategy for reducing toxicity while retaining analgesic activity.[3] The introduction of amide and sulfonamide moieties at this position has yielded derivatives with therapeutic indices 14 to 30 times greater than that of the parent compound.[5][6] Furthermore, the introduction of carbamate analgesic active fragments at various positions on the benzene ring has led to analogs with significantly enhanced analgesic potency, with some compounds exhibiting ED₅₀ values as low as 1.2 mg/kg.[4] Another promising approach has been the creation of hybrid molecules, such as the lappaconitine-1,5-benzodiazepine hybrids, which have demonstrated significant analgesic effects and considerably lower toxicity.[6]

Experimental Protocols

The evaluation of the analgesic properties of (+)-lappaconitine and its derivatives predominantly relies on two key in vivo assays: the acetic acid-induced writhing test for visceral pain and the hot plate test for central analgesic activity.

Acetic Acid-Induced Writhing Test

This widely used model screens for peripheral analgesic activity by inducing a characteristic writhing response in mice through the intraperitoneal injection of an irritant.[5][7]

• Animal Model: Male ICR mice (or similar strains) weighing 20-30 grams are typically used.[7][8]

• Procedure:

  • Animals are randomly divided into control and treatment groups (n=5-10 per group).

  • The test compound, vehicle (control), or a standard drug (e.g., Diclofenac sodium) is administered, usually orally (p.o.) or intraperitoneally (i.p.).[5][8]

  • After a predetermined absorption period (typically 30-60 minutes), a solution of acetic acid (e.g., 0.5-0.7% v/v) is injected intraperitoneally.[5][8][9]

  • Immediately or after a short delay (e.g., 5 minutes), the number of writhes (a wave of constriction of the abdominal muscles followed by stretching of the hind limbs) is counted for a specific duration (e.g., 10-20 minutes).[8][9]

• Endpoint: The analgesic effect is quantified as the percentage inhibition of writhing in the treated groups compared to the control group. The ED₅₀ is then calculated from the dose-response data.

Hot Plate Test

This method assesses the response to thermal pain and is primarily used to evaluate centrally acting analgesics.[10][11]

• Animal Model: Mice or rats are used.

• Procedure:

  • A hot plate apparatus is maintained at a constant temperature (e.g., 52-56°C).[10]

  • Animals are placed individually on the hot plate, and the latency to a pain response (e.g., licking of the hind paw or jumping) is recorded.

  • A cut-off time (e.g., 30-60 seconds) is established to prevent tissue damage.[10]

  • Baseline latency is measured before drug administration.

  • The test compound, vehicle, or a standard drug (e.g., Morphine) is administered.

  • The latency to the pain response is measured again at specified time intervals after drug administration.

• Endpoint: A significant increase in the reaction time in the treated group compared to the control group indicates an analgesic effect.

Signaling Pathways and Mechanism of Action

The primary mechanism underlying the analgesic effect of (+)-lappaconitine and its derivatives is the inhibition of voltage-gated sodium channels (VGSCs), with a particular affinity for the Nav1.7 subtype.[12][13] These channels are crucial for the initiation and propagation of action potentials in nociceptive neurons.[13] By blocking these channels, lappaconitine reduces neuronal excitability, thereby dampening the transmission of pain signals.

Recent studies also suggest the involvement of other signaling pathways, such as the NF-κB and MAPK pathways, particularly in the context of the anti-inflammatory effects of lappaconitine derivatives, which can contribute to their overall analgesic profile.[2][14]

Visualizations

Experimental Workflow for Analgesic Screening

Caption: Workflow for evaluating the analgesic potential of lappaconitine derivatives.

Proposed Signaling Pathway for Lappaconitine-Induced Analgesia

Caption: Inhibition of Nav1.7 by lappaconitine leads to analgesia.

References

• 1. researchgate.net [researchgate.net]
• 2. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aurorabiomed.com [aurorabiomed.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. rjptsimlab.com [rjptsimlab.com]
• 8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 9. saspublishers.com [saspublishers.com]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Hot plate test - Wikipedia [en.wikipedia.org]
• 12. Design, synthesis, and biological evaluation of low-toxic lappaconitine derivatives as potential analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comprehensive Toxicological Profile of (+)-Lappaconitine and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Lappaconitine, a C18-diterpenoid alkaloid extracted from plants of the Aconitum and Delphinium species, has garnered significant interest for its potent analgesic properties, offering a non-addictive alternative to conventional pain management. However, its clinical utility is hampered by a narrow therapeutic window and inherent toxicity. This technical guide provides a comprehensive overview of the toxicological profile of (+)-Lappaconitine and its primary metabolites. It consolidates quantitative toxicological data, details key experimental methodologies for its assessment, and elucidates the underlying molecular mechanisms and signaling pathways involved in its toxicity. This document aims to serve as a critical resource for researchers, scientists, and drug development professionals engaged in the study and development of Lappaconitine-based therapeutics, facilitating informed decision-making and guiding future research toward the synthesis of safer and more efficacious derivatives.

Introduction

(+)-Lappaconitine is a complex diterpenoid alkaloid with a long history of use in traditional medicine for its analgesic and anti-inflammatory effects.[1][2] Its primary mechanism of action involves the blockade of voltage-gated sodium channels, which contributes to both its therapeutic and toxic effects.[1][3] The toxicity of Lappaconitine, particularly its cardiotoxicity and neurotoxicity, presents a significant challenge for its clinical application.[4] Understanding the metabolic fate of Lappaconitine is crucial, as its metabolites, such as N-deacetyllappaconitine, also exhibit biological activity and contribute to the overall toxicological profile.[5] This guide provides an in-depth analysis of the available toxicological data, experimental procedures for its evaluation, and the molecular pathways implicated in its toxicity.

Quantitative Toxicological Data

The toxicity of (+)-Lappaconitine and its derivatives is a critical consideration for its therapeutic development. The following tables summarize the key quantitative data available in the literature.

Table 1: Acute Toxicity of (+)-Lappaconitine

Species	Route of Administration	LD50 (mg/kg)	Reference
Mouse	Oral	~20	[6]
Mouse	Oral	32.4	[1]
Mouse	Intravenous (i.v.)	6.9	[6]
Mouse	Intraperitoneal (i.p.)	9.1	[6]
Mouse	Intraperitoneal (i.p.)	10.5	[7]
Mouse	Subcutaneous (s.c.)	11.7	[5]
Rat	Oral	20	[1]
Rat	Intraperitoneal (i.p.)	0.99	[7]
Rat	Oral (Lappaconitine Hydrobromide)	47.5	[8]

Table 2: Acute Toxicity of Lappaconitine Metabolites and Derivatives

Compound	Species	Route of Administration	LD50 (mg/kg)	Reference
N-deacetyllappaconitine	Mouse	Subcutaneous (s.c.)	36.4	[5]
Derivative 35	Not Specified	Not Specified	296.4	[9]
Derivative 36	Not Specified	Not Specified	314.7	[9]
Derivative 39	Not Specified	Not Specified	300.0	[9]
Derivative 49	Not Specified	Not Specified	>600	[9]
Derivative 70	Not Specified	Not Specified	300.0	[9]
Derivative 89	Not Specified	Not Specified	>400	[9]
Derivative 14a	Mouse	Oral	>600	[2]
Derivative 34a	CD-1 Mouse	Oral	>1500	[10]

Table 3: In Vitro Cytotoxicity of (+)-Lappaconitine and its Derivatives

Compound	Cell Line	Assay	IC50	Reference
(+)-Lappaconitine	Nav1.7 expressing HEK293 cells	Electrophysiology	27.67 µmol/L	[4]
Aconitine	Nav1.7 expressing HEK293 cells	Electrophysiology	59.30 µmol/L	[11]
Derivative 1	MCF-7/ADR cells	Not Specified	7.02 µM	[12]
Derivative 1	MCF-7 cells	Not Specified	7.58 µM	[12]

Table 4: Pharmacokinetic Parameters of (+)-Lappaconitine in Mice

Parameter	Value	Route of Administration	Reference
Absolute Bioavailability	2.0%	Intragastric	[13]

Metabolism of (+)-Lappaconitine

The metabolism of (+)-Lappaconitine is a key determinant of its toxicity and efficacy. The liver is the primary site of metabolism, where it undergoes several biotransformations.[5]

The main metabolic pathways include:

• N-deacetylation: This is a major pathway, leading to the formation of N-deacetyllappaconitine, which is also pharmacologically active.[5]

• Hydroxylation: The addition of hydroxyl groups increases the polarity of the molecule, facilitating its excretion.[5]

• O-demethylation: Removal of methyl groups from methoxy substituents is another significant metabolic route.[5]

The extensive metabolism of Lappaconitine is believed to contribute to its lower toxicity compared to other Aconitum alkaloids like aconitine.[5]

Metabolic pathways of (+)-Lappaconitine.

Mechanisms of Toxicity

The toxicity of (+)-Lappaconitine is primarily attributed to its effects on excitable tissues, leading to cardiotoxicity and neurotoxicity.

Cardiotoxicity

The cardiotoxic effects of Lappaconitine are a major concern. It is classified as a class I antiarrhythmic agent due to its ability to block sodium channels in the myocardium.[1][14] This action can lead to conduction abnormalities and arrhythmias. In isolated guinea-pig atria, Lappaconitine and its metabolite N-deacetyllappaconitine exerted a negative inotropic action.[14] However, its cardiotoxicity is reported to be much lower than that of aconitine.[14]

Neurotoxicity

The neurotoxic effects of Lappaconitine are also linked to its interaction with voltage-gated sodium channels in neuronal membranes.[4] This can lead to a range of symptoms including paresthesias and muscle weakness.[3] Interestingly, while Lappaconitine is a sodium channel blocker, some aconitum alkaloids are sodium channel activators, leading to different toxicological profiles.[3] Lappaconitine has also been shown to inhibit the release of glutamate from cerebrocortical nerve terminals by suppressing Ca2+ influx.[15]

Cytotoxicity and Apoptosis

Recent studies have explored the cytotoxic effects of Lappaconitine and its derivatives against various cancer cell lines.[12][16] Lappaconitine sulfate has been shown to induce apoptosis in human colon cancer HT-29 cells and HeLa cells.[16][17] The proposed mechanism involves the downregulation of the PI3K/AKT/GSK3β signaling pathway.[17] Furthermore, Lappaconitine hydrochloride has been found to induce apoptosis in human colon cancer HCT-116 cells via the mitochondrial and MAPK pathways.[18]

Signaling pathways in Lappaconitine-induced apoptosis.

Experimental Protocols

A variety of experimental protocols are employed to assess the toxicological profile of (+)-Lappaconitine.

Acute Toxicity Testing

• Objective: To determine the median lethal dose (LD50) of a substance.

• Method (Kerber Method):

  • Animals (e.g., CD-1 mice) are divided into groups.[10]

  • A single dose of the test compound is administered via a specific route (e.g., intragastric).[10]

  • The dose levels are progressively increased for each group.

  • Animals are observed for a specified period (e.g., 24 hours) for mortality and signs of toxicity.[9]

  • The LD50 value is calculated based on the mortality data.

In Vitro Cytotoxicity Assays

• Objective: To assess the cytotoxic effects of a compound on cultured cells.

• Methods:

  • CCK-8 Assay:

    • Cells (e.g., HT-29) are seeded in 96-well plates.[16]

    • After adherence, cells are treated with various concentrations of the test compound.

    • Following incubation, CCK-8 solution is added to each well.

    • The absorbance is measured at a specific wavelength to determine cell viability.[16]

  • EdU Proliferation Assay:

    • Cells are treated with the test compound.

    • EdU (5-ethynyl-2'-deoxyuridine) is added to the culture medium, which is incorporated into newly synthesized DNA.

    • Cells are fixed, permeabilized, and the incorporated EdU is detected using a fluorescently labeled azide.

    • Cell proliferation is quantified by fluorescence microscopy or flow cytometry.[16]

Apoptosis Assays

• Objective: To determine if a compound induces programmed cell death (apoptosis).

• Methods:

  • Hoechst 33258 Staining:

    • Cells are treated with the test compound.

    • Cells are stained with Hoechst 33258, a fluorescent dye that binds to DNA.

    • Apoptotic cells are identified by condensed or fragmented nuclei under a fluorescence microscope.[16]

  • Western Blot Analysis:

    • Protein lysates are collected from treated and untreated cells.

    • Proteins are separated by SDS-PAGE and transferred to a membrane.

    • The membrane is incubated with primary antibodies against apoptosis-related proteins (e.g., Bcl-2, Bax, caspases).[16]

    • A secondary antibody conjugated to an enzyme is used for detection.

Pharmacokinetic Studies

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of a compound.

• Method (UPLC-MS/MS):

  • The test compound is administered to animals (e.g., mice) via a specific route (e.g., intragastric or intravenous).[13]

  • Blood samples are collected at various time points.[13]

  • The compound and its metabolites are extracted from the plasma (e.g., using protein precipitation with acetonitrile).[13]

  • The extracts are analyzed by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for quantification.[13]

  • Pharmacokinetic parameters (e.g., bioavailability, half-life) are calculated from the concentration-time data.

Experimental workflow for toxicological assessment.

Conclusion and Future Directions

(+)-Lappaconitine presents a promising scaffold for the development of novel analgesics. However, its inherent toxicity necessitates a thorough understanding of its toxicological profile. This guide has summarized the key quantitative data, outlined essential experimental protocols, and detailed the molecular mechanisms underlying its toxicity. The primary toxic effects, cardiotoxicity and neurotoxicity, are mediated through the blockade of voltage-gated sodium channels. Its metabolism, primarily through N-deacetylation, plays a crucial role in its overall activity and toxicity. Furthermore, recent findings on its ability to induce apoptosis in cancer cells via specific signaling pathways open new avenues for its potential therapeutic application.

Future research should focus on:

• Structure-Activity Relationship (SAR) and Structure-Toxicity Relationship (STR) Studies: To guide the rational design of new derivatives with an improved therapeutic index. The significantly lower toxicity of several synthesized derivatives highlights the potential of this approach.[2][9][10]

• Comprehensive Metabolite Profiling: To fully characterize all metabolites and their respective pharmacological and toxicological activities.

• In-depth Mechanistic Studies: To further elucidate the signaling pathways involved in both its therapeutic and toxic effects, which could identify targets for mitigating toxicity.

• Development of Novel Drug Delivery Systems: To improve the pharmacokinetic profile and reduce systemic toxicity.

By addressing these key areas, the therapeutic potential of (+)-Lappaconitine and its analogues can be more safely and effectively harnessed for the management of pain and potentially other diseases.

References

• 1. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 6. Lappaconitine [drugfuture.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. lgcstandards.com [lgcstandards.com]
• 9. aurorabiomed.com [aurorabiomed.com]
• 10. mdpi.com [mdpi.com]
• 11. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lappaconitine inhibits glutamate release from rat cerebrocortical nerve terminals by suppressing Ca2+ influx and protein kinase A cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Lappaconitine sulfate inhibits proliferation and induces mitochondrial-mediated apoptosis via regulating PI3K/AKT/GSK3β signaling pathway in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Lappaconitine hydrochloride inhibits proliferation and induces apoptosis in human colon cancer HCT-116 cells via mitochondrial and MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The intricate biosynthetic pathway of (+)-Lappaconitine in plants: a technical guide for researchers, scientists, and drug development professionals.

An in-depth exploration of the molecular machinery responsible for the synthesis of the pharmacologically significant C18-diterpenoid alkaloid, (+)-Lappaconitine, in plants of the Aconitum genus.

(+)-Lappaconitine, a C18-diterpenoid alkaloid found in various Aconitum species, has garnered significant interest for its potent analgesic and antiarrhythmic properties. Understanding its complex biosynthetic pathway is paramount for the development of sustainable production methods through metabolic engineering and for the generation of novel, potentially less toxic derivatives. This technical guide provides a comprehensive overview of the current understanding of the (+)-Lappaconitine biosynthetic pathway, detailing the key enzymatic steps, intermediates, and regulatory networks. It also includes detailed experimental protocols and quantitative data to aid researchers in this field.

Core Biosynthetic Pathway: From Isoprenoid Precursors to a Complex Alkaloid

The biosynthesis of (+)-Lappaconitine is a complex, multi-step process that can be broadly divided into three key stages: the formation of the universal diterpene precursor, the generation of the core diterpenoid skeleton, and the extensive modifications that lead to the final complex structure of (+)-Lappaconitine. The pathway originates from the universal five-carbon isoprenoid building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), which are produced via the methylerythritol phosphate (MEP) and mevalonate (MVA) pathways.[1]

Stage 1: Formation of the Diterpene Precursor, Geranylgeranyl Pyrophosphate (GGPP)

Three molecules of IPP are sequentially condensed with one molecule of DMAPP by the enzyme geranylgeranyl pyrophosphate synthase (GGPPS) to form the C20 precursor, geranylgeranyl pyrophosphate (GGPP).[1] This reaction is a common entry point for the biosynthesis of all diterpenoids.

Stage 2: Formation of the Diterpenoid Skeleton

The linear GGPP molecule is then cyclized to form the foundational polycyclic diterpene skeleton. This crucial step is catalyzed by two classes of enzymes:

• Class II Diterpene Synthases (diTPSs): Specifically, ent-copalyl diphosphate synthases (CPS) catalyze the protonation-initiated cyclization of GGPP to form the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP).[1][2]

• Class I Diterpene Synthases (diTPSs): These enzymes, often referred to as kaurene synthase-like (KSL) enzymes, subsequently convert ent-CPP into various tetracyclic diterpene skeletons.[1][2] For the biosynthesis of lappaconitine and other aconitine-type alkaloids, the key skeletons formed are ent-kaurene and ent-atiserene.[1][3]

Stage 3: Modification of the Diterpenoid Skeleton

The C20 diterpene skeleton undergoes a series of extensive modifications, including oxidation, hydroxylation, nitrogen incorporation, acylation, and methylation, to yield the final C18-diterpenoid alkaloid, (+)-Lappaconitine. While the exact sequence of all these steps is still under investigation, transcriptome analyses of various Aconitum species have identified numerous candidate genes encoding the enzymes responsible for these transformations.[4][5][6]

The key enzyme families involved in this stage are:

• Cytochrome P450 Monooxygenases (CYPs): This large and versatile enzyme family is responsible for the extensive oxidation and hydroxylation of the diterpene skeleton.[7][8][9][10][11] These modifications are crucial for creating the specific functional groups present in lappaconitine. Transcriptome studies have identified hundreds of candidate CYP450 genes in Aconitum species.[4][5]

• Acyltransferases (BAHD family): These enzymes catalyze the transfer of acyl groups, such as acetyl and benzoyl groups, to the alkaloid core. The acylation pattern is critical for the biological activity and toxicity of diterpenoid alkaloids.[4][5][6] Several candidate BAHD acyltransferase genes have been identified in Aconitum species that show a positive correlation with the accumulation of aconitine-type alkaloids.[5]

• O-Methyltransferases (OMTs): These enzymes are responsible for the methylation of hydroxyl groups on the alkaloid skeleton, another key modification influencing the pharmacological properties of the final compound.[4][5]

• Reductases and other enzymes: The incorporation of the nitrogen atom to form the characteristic N-ethyl group of lappaconitine likely involves a reductase and other uncharacterized enzymes.[12][13][14]

The conversion from the initial C20 skeleton to the C18 skeleton of lappaconitine is a particularly complex rearrangement that is thought to involve oxidative demethylation.[1]

Quantitative Data

Quantitative data on the biosynthesis of (+)-Lappaconitine is still limited. However, some data on the concentration of the final product in plant tissues is available.

Compound	Plant Species	Plant Part	Concentration (% dry weight)	Reference
(+)-Lappaconitine	Aconitum orientale	Underground parts	0.11 - 0.13

Regulatory Mechanisms

The biosynthesis of diterpenoid alkaloids in Aconitum is tightly regulated, with plant hormones like jasmonates playing a significant role.[1] Jasmonic acid and its derivatives can induce the expression of biosynthetic genes, leading to an increased accumulation of alkaloids.[15][16][17][18] This regulation is mediated by various transcription factor families, including AP2/ERF, bHLH, MYB, and WRKY.[15][16][19]

Experimental Protocols

Elucidating the biosynthetic pathway of (+)-Lappaconitine requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Protocol 1: Identification of Candidate Genes via Transcriptome Analysis

Objective: To identify candidate genes encoding enzymes involved in the biosynthesis of (+)-Lappaconitine.

Methodology:

• Plant Material: Collect different tissues (e.g., roots, stems, leaves, flowers) from an Aconitum species known to produce (+)-Lappaconitine at various developmental stages.

• RNA Extraction and Sequencing: Extract total RNA from each tissue sample and perform high-throughput RNA sequencing (RNA-seq) using a platform such as Illumina.

• De Novo Transcriptome Assembly: In the absence of a reference genome, assemble the high-quality reads into a de novo transcriptome using software like Trinity or SOAPdenovo-Trans.

• Gene Annotation and Functional Classification: Annotate the assembled unigenes by performing BLAST searches against public databases (e.g., NCBI non-redundant protein sequence database, Swiss-Prot, Gene Ontology, Kyoto Encyclopedia of Genes and Genomes).

• Identification of Candidate Genes: Identify unigenes encoding putative enzymes of interest (CYP450s, acyltransferases, OMTs, etc.) based on their annotations.

• Differential Gene Expression Analysis: Analyze the expression levels of the candidate genes across different tissues to identify those that are co-expressed with the accumulation of (+)-Lappaconitine.

Protocol 2: Functional Characterization of a Candidate Cytochrome P450 Enzyme

Objective: To determine the enzymatic function of a candidate CYP450 identified through transcriptome analysis.

Methodology:

• Gene Cloning: Amplify the full-length coding sequence of the candidate CYP450 gene from cDNA using PCR and clone it into a suitable expression vector (e.g., a yeast expression vector like pYES-DEST52 or a bacterial expression vector like pET-28a).

• Heterologous Expression: Transform the expression construct into a suitable host organism, such as Saccharomyces cerevisiae (yeast) or Escherichia coli.

• Microsome Isolation (for yeast expression): Grow the transformed yeast cells and induce protein expression. Harvest the cells and prepare microsomal fractions containing the expressed CYP450 enzyme.

• Enzyme Assay:

  • Prepare a reaction mixture containing the isolated microsomes, a potential substrate (a known intermediate in the diterpenoid alkaloid pathway), NADPH as a cofactor, and a suitable buffer.

  • Incubate the reaction at an optimal temperature for a defined period.

  • Stop the reaction and extract the products with an organic solvent (e.g., ethyl acetate).

• Product Analysis: Analyze the reaction products using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and quantify the enzymatic product. Compare the product with an authentic standard if available.

Protocol 3: Quantitative Analysis of (+)-Lappaconitine and its Precursors

Objective: To quantify the concentration of (+)-Lappaconitine and its biosynthetic intermediates in plant tissues.

Methodology:

• Sample Preparation: Harvest and freeze-dry the plant material. Grind the dried tissue into a fine powder.

• Extraction: Extract the alkaloids and their precursors from the powdered tissue using a suitable solvent system (e.g., methanol or a chloroform/methanol mixture) with sonication or maceration.

• Solid-Phase Extraction (SPE) Cleanup: Clean up the crude extract using a solid-phase extraction cartridge to remove interfering compounds.

• HPLC-MS/MS Analysis:

  • Separate the compounds in the cleaned-up extract using a reverse-phase HPLC column with a suitable mobile phase gradient.

  • Detect and quantify the target compounds using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Use authentic standards to create calibration curves for accurate quantification.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Functional identification of the terpene synthase family involved in diterpenoid alkaloids biosynthesis in Aconitum carmichaelii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 4. Frontiers | Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum [frontiersin.org]
• 5. Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probing the transcriptome of Aconitum carmichaelii reveals the candidate genes associated with the biosynthesis of the toxic aconitine-type C19-diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Divergent multifunctional P450s-empowered biosynthesis of bioactive tripterifordin and cryptic atiserenoids in Aconitum implies convergent evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants [ouci.dntb.gov.ua]
• 10. Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants [frontiersin.org]
• 12. Entry Steps in the Biosynthetic Pathway to Diterpenoid Alkaloids in Delphinium grandiflorum and Aconitum plicatum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Entry Steps in the Biosynthetic Pathway to Diterpenoid Alkaloids in Delphinium grandiflorum and Aconitum plicatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. Transcription factors in alkaloid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Jasmonate-responsive transcription factors regulating plant secondary metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ORCAnization of jasmonate-responsive gene expression in alkaloid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Interplay of transcription factors orchestrating the biosynthesis of plant alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Therapeutic Journey of (+)-Lappaconitine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Lappaconitine, a C18-diterpenoid alkaloid isolated from plants of the Aconitum genus, has a rich history rooted in traditional medicine and has emerged as a promising non-addictive analgesic and antiarrhythmic agent. This technical guide provides a comprehensive overview of the discovery, history, and development of (+)-Lappaconitine as a therapeutic agent. It delves into its pharmacological properties, mechanism of action, and key experimental findings. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into the scientific journey of this potent natural compound.

Discovery and History

The use of Aconitum species in traditional medicine, particularly in Asia, dates back centuries for treating a variety of ailments, including pain and inflammation.[1] However, the high toxicity of these plants necessitated the development of processing methods, such as boiling or steaming, to reduce their harmful effects while preserving their therapeutic properties.[2] The journey of (+)-Lappaconitine from a component of traditional remedies to a scientifically validated therapeutic agent is a testament to the evolution of natural product chemistry and pharmacology.

The molecular structure of lappaconitine was first reported in 1895.[3] It is primarily isolated from Aconitum sinomontanum Nakai, but has also been found in other species like A. leucostomum and A. septentrionale.[4] For decades, it has been used clinically in China for the management of moderate to severe pain, including postoperative and cancer-related pain, valued for its potent analgesic effects without the addictive properties associated with opioids.[4][5] The hydrobromide salt of lappaconitine is a common formulation used in clinical practice to enhance its solubility and bioavailability.[6]

Pharmacological Properties

(+)-Lappaconitine exhibits a broad spectrum of pharmacological activities, with its analgesic and antiarrhythmic effects being the most prominent. It also possesses anti-inflammatory and anti-tumor properties.

Analgesic Activity

Numerous preclinical studies have demonstrated the potent analgesic effects of lappaconitine in various pain models. Its efficacy is reported to be comparable to or, in some cases, greater than conventional analgesics like morphine, but without the associated risk of dependence.[7][8]

Anti-arrhythmic Activity

Lappaconitine is classified as a class IC antiarrhythmic agent.[3] Its antiarrhythmic properties are attributed to its ability to block cardiac sodium channels, thereby stabilizing heart rhythm.[9] Clinical trials have explored its use in managing cardiac arrhythmias.[10]

Anti-inflammatory Activity

Lappaconitine and its derivatives have shown significant anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators.[1][11]

Anti-tumor Activity

Emerging research has highlighted the potential of lappaconitine and its derivatives as anti-cancer agents. Studies have shown its ability to inhibit the proliferation of various cancer cell lines and induce apoptosis.[6]

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy and toxicity of (+)-Lappaconitine and its derivatives from various preclinical studies.

Table 1: Analgesic Efficacy and Acute Toxicity of (+)-Lappaconitine and its Derivatives

Compound	Animal Model	Analgesic Assay	ED₅₀ (mg/kg)	LD₅₀ (mg/kg)	Therapeutic Index (LD₅₀/ED₅₀)	Reference
(+)-Lappaconitine (LA)	Mouse	Acetic Acid-Induced Writhing	3.5	11.7 (i.p.)	3.3	[12]
Rat	Neuropathic Pain	1.1 (s.c.)	-	-	[13]
Rat	Bone Cancer Pain	2.0 (s.c.)	-	-	[13]
Mouse	Tail Pinch	-	-	-	[14]
Derivative 35	Mouse	Acetic Acid-Induced Writhing	4.4	296.4 (i.p.)	67.4	[12]
Derivative 36	Mouse	Acetic Acid-Induced Writhing	6.6	314.7 (i.p.)	47.7	[12]
Derivative 39	Mouse	Acetic Acid-Induced Writhing	6.2	300.0 (i.p.)	48.4	[12]
Derivative 49	Mouse	Acetic Acid-Induced Writhing	6.1	>600 (i.p.)	>98.4	[12]
Derivative 70	Mouse	Acetic Acid-Induced Writhing	5.5	300.0 (i.p.)	54.5	[12]
Derivative 89	Mouse	Acetic Acid-Induced Writhing	4.7	>400 (i.p.)	>85.1	[12]
Compound 8 (hybrid)	Mouse	Acetic Acid-Induced Writhing	<5 (oral)	>1500 (oral)	>300	[15]

Table 2: In Vitro Anti-inflammatory and Anti-tumor Activity of (+)-Lappaconitine and its Derivatives

Compound	Activity	Cell Line	IC₅₀	Reference
(+)-Lappaconitine (LA)	Anti-inflammatory (NO production)	RAW 264.7	> 30 µM	[1]
Derivative A4	Anti-inflammatory (NO production)	RAW 264.7	12.91 µM	[11]
Derivative 20d	Anti-inflammatory (NO production)	RAW 264.7	12.91 µM	[6]
Lappaconitine Sulfate	Anti-tumor	HepG2	360 µg/mL (48h)	[6]
Anti-tumor	HeLa	571 ± 0.42 µg/mL (48h)	[6]
Vanillin-LA derivative	Anti-tumor	HepG2	4.86 µM	[6]
Anti-tumor	A549	6.45 µM	[6]
Anti-tumor	HeLa	3.29 µM	[6]
Compound 1	Anti-tumor	MCF-7	7.58 µM	[16]
Anti-tumor	MCF-7/ADR	7.02 µM	[16]

Table 3: Pharmacokinetic Parameters of (+)-Lappaconitine in Mice

Administration Route	Dose (mg/kg)	t₁/₂ (h)	AUC₀-t (ng·h/mL)	Bioavailability	Reference
Intravenous	1.0	0.47	55.5	-	[17]
Intravenous	2.0	0.48	110.5	-	[17]
Intravenous	4.0	0.49	402.9	-	[17]
Intragastric	2.0	-	-	2.0%	[18]
Intragastric	4.0	-	-	2.0%	[18]
Intragastric	8.0	-	-	2.0%	[18]

Mechanism of Action and Signaling Pathways

The therapeutic effects of (+)-Lappaconitine are mediated through its interaction with several key signaling pathways.

Voltage-Gated Sodium Channel Blockade

The primary mechanism underlying the analgesic and antiarrhythmic effects of lappaconitine is the blockade of voltage-gated sodium channels (VGSCs).[19] It preferentially binds to the open state of these channels, stabilizing their inactive state and thereby reducing neuronal excitability and the transmission of pain signals.[6] This action is similar to that of local anesthetics.

Lappaconitine's primary mechanism of action.

Modulation of Inflammatory Pathways

Lappaconitine and its derivatives exert anti-inflammatory effects by modulating key inflammatory signaling pathways, including the NF-κB and MAPK pathways. By inhibiting these pathways, lappaconitine reduces the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and various cytokines.[1][11]

Anti-inflammatory signaling pathways modulated by Lappaconitine.

PI3K/AKT/GSK3β Signaling Pathway in Cancer

In the context of its anti-tumor activity, lappaconitine sulfate has been shown to inhibit the PI3K/AKT/GSK3β signaling pathway. This inhibition leads to cell cycle arrest and apoptosis in cancer cells, highlighting its potential as a therapeutic agent in oncology.[6]

Inhibition of the PI3K/AKT/GSK3β pathway by Lappaconitine Sulfate.

Key Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the therapeutic potential of (+)-Lappaconitine.

Acetic Acid-Induced Writhing Test (Analgesic Activity)

This is a widely used method for screening peripheral analgesic activity.

• Animals: Male ICR mice (23 ± 3 g).

• Procedure:

  • Divide animals into control and treatment groups (n=5 per group).

  • Administer the test substance (e.g., lappaconitine or its derivatives) or vehicle (control) orally (p.o.) or intraperitoneally (i.p.).

  • After a predetermined time (e.g., 60 minutes for p.o.), inject a 0.5% acetic acid solution (20 mL/kg) intraperitoneally to induce writhing.

  • Record the number of writhes (abdominal constrictions and stretching of hind limbs) for a specific period (e.g., 5 to 10 minutes) after the acetic acid injection.

  • Calculate the percentage of inhibition of writhing compared to the control group.

• Significance: A significant reduction in the number of writhes indicates analgesic activity.

Workflow for the Acetic Acid-Induced Writhing Test.

Hot Plate Test (Analgesic Activity)

This test is used to assess central analgesic activity by measuring the response to a thermal stimulus.

• Animals: Mice.

• Apparatus: A hot plate apparatus with a controlled temperature.

• Procedure:

  • Pre-heat the hot plate to a constant temperature (e.g., 55 ± 1°C).

  • Administer the test compound or vehicle to the animals.

  • At specific time intervals after administration, place each mouse on the hot plate.

  • Record the latency to the first sign of nociception, such as licking of the hind paw or jumping.

  • A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.

• Significance: An increase in the latency to respond to the thermal stimulus indicates a central analgesic effect.

Workflow for the Hot Plate Test.

Electrocorticogram (ECoG) Recording for Analgesia Assessment in Rats

This advanced technique provides objective, quantitative measures of the analgesic effects of compounds by recording brain activity in response to noxious stimuli.

• Animals: Sprague-Dawley rats.

• Procedure:

  • Surgical Implantation: Surgically implant ECoG electrodes over the primary somatosensory cortex.

  • Recovery: Allow animals to recover from surgery.

  • Baseline Recording: Record baseline ECoG activity and responses to nociceptive laser stimuli applied to the paw.

  • Drug Administration: Administer lappaconitine hydrobromide (LAH), lappaconitine trifluoroacetate (LAF), or saline via intraperitoneal injection.

  • Post-Drug Recording: Record ECoG and behavioral responses to laser stimuli after drug administration.

  • Data Analysis: Analyze laser-evoked potentials (LEPs), specifically the amplitudes and latencies of N2 and P2 waves, and gamma-band oscillations.

• Significance: A reduction in LEP amplitudes and an increase in latencies indicate an analgesic effect by inhibiting nociceptive signal processing in the brain.

Workflow for ECoG Recording in Analgesia Studies.

Future Directions and Conclusion

(+)-Lappaconitine stands out as a natural product with significant therapeutic potential, particularly as a non-addictive analgesic. The extensive research into its pharmacological properties and mechanism of action has paved the way for the development of novel derivatives with improved safety profiles and enhanced efficacy. The synthesis of analogs with significantly higher therapeutic indices demonstrates the promise of medicinal chemistry in optimizing this natural lead compound.

Future research should continue to explore the intricate molecular mechanisms underlying its diverse pharmacological effects. Further clinical trials are warranted to fully establish its therapeutic role in pain management and other conditions. The development of novel formulations to improve its bioavailability will also be crucial for its successful clinical translation.

References

• 1. benchchem.com [benchchem.com]
• 2. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 32854-75-4: Lappaconitine | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Analgesic effects of lappaconitine in leukemia bone pain in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aconitine - Wikipedia [en.wikipedia.org]
• 10. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aurorabiomed.com [aurorabiomed.com]
• 12. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pharmacological studies of lappaconitine: supraspinal-spinal interaction in antinociception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Pharmacokinetic study of lappaconitine hydrobromide in mice by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Quantitative Electrophysiological Evaluation of the Analgesic Efficacy of Two Lappaconitine Derivatives: A Window into Antinociceptive Drug Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

(+)-Lappaconitine effects on neuronal excitability and pain pathways

An In-depth Technical Guide on the Core Effects of (+)-Lappaconitine on Neuronal Excitability and Pain Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine (LA), a C18-diterpenoid alkaloid extracted from plants of the Aconitum species, has a long history of use in traditional Chinese medicine for its analgesic properties.[1][2] Unlike conventional opioid analgesics, (+)-lappaconitine is non-addictive, making it a compound of significant interest for the development of novel pain therapeutics.[2][3] This technical guide provides a comprehensive overview of the mechanisms by which (+)-lappaconitine modulates neuronal excitability and alleviates pain, with a focus on its interaction with voltage-gated sodium channels. The information presented herein is intended to serve as a resource for researchers, scientists, and professionals involved in drug discovery and development.

Mechanism of Action: Inhibition of Neuronal Excitability

The primary mechanism underlying the analgesic and anti-epileptic effects of (+)-lappaconitine is the blockade of voltage-gated sodium channels (Navs).[4][5] These channels are crucial for the initiation and propagation of action potentials in neurons. By inhibiting sodium influx, (+)-lappaconitine effectively dampens neuronal excitability.[6][7]

(+)-Lappaconitine exhibits a state-dependent and irreversible blockade of sodium channels, preferentially binding to the open state of the channel.[4][8] This mode of action is distinct from that of local anesthetics like tetracaine and bupivacaine, which show rapid and reversible inhibition.[4][9] The slow onset and irreversibility of (+)-lappaconitine's inhibitory effect may contribute to its long-lasting analgesic action.[4][9]

Effects on Voltage-Gated Sodium Channel Isoforms

Several isoforms of voltage-gated sodium channels are implicated in pain signaling, with Nav1.7, Nav1.8, and Nav1.3 being key targets for analgesic drugs.[4][9][10] (+)-Lappaconitine has been shown to inhibit multiple neuronal sodium channel isoforms.[4][11] It demonstrates a notable inhibitory effect on Nav1.7, a channel critical for pain sensation, with studies reporting IC50 values in the micromolar range.[4][9] The compound also inhibits Nav1.3, Nav1.4, Nav1.5, and Nav1.8 channels.[4][9]

Data Presentation: Quantitative Effects of (+)-Lappaconitine

The following tables summarize the quantitative data on the effects of (+)-lappaconitine on various neuronal targets and in different pain models.

Table 1: In Vitro Inhibitory Activity of (+)-Lappaconitine on Voltage-Gated Sodium Channels

Channel Subtype	Cell Line	Method	IC50 (µmol/L)	Holding Potential	Reference
Nav1.7	HEK293	Whole-cell voltage-clamp	27.67 (15.68–39.66)	-70 mV	[4][9]
Nav1.3	HEK293	Whole-cell voltage-clamp	46% ± 4% inhibition at 100 µmol/L	Not specified	[4]
Nav1.4	HEK293	Whole-cell voltage-clamp	38% ± 4% inhibition at 100 µmol/L	Not specified	[4]
Nav1.5 (hH1)	HEK293	Whole-cell voltage-clamp	Irreversible block	Not specified	[8]
Nav1.8	HEK293	Whole-cell voltage-clamp	22% ± 7% inhibition at 100 µmol/L	Not specified	[4]

Table 2: In Vivo Analgesic Efficacy of (+)-Lappaconitine in Animal Models of Pain

Pain Model	Animal Species	Administration Route	ED50 (mg/kg)	Emax (% MPE)	Reference
Neuropathic Pain (Spinal Nerve Ligation)	Rat	Subcutaneous (cumulative)	1.1 (mechanical allodynia), 1.6 (thermal hyperalgesia)	53.3 (mechanical), 58.3 (thermal)	[1]
Neuropathic Pain (Spinal Nerve Ligation)	Rat	Intrathecal	0.8 µg	66.1	[1]
Bone Cancer Pain	Rat	Subcutaneous (cumulative)	2.0	57.9	[1]
Leukemia Bone Pain	Mouse	Not specified	4 mg/kg (effective dose)	Not applicable	[12]
Acetic Acid-Induced Writhing	Mouse	Oral	5 mg/kg (effective dose)	Not applicable	[2]
Hot Plate Test	Mouse	Oral	5 mg/kg (effective dose)	Not applicable	[2]

%MPE: Maximum Possible Effect

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the effects of (+)-lappaconitine.

Whole-Cell Voltage-Clamp Electrophysiology

• Objective: To measure the inhibitory effect of (+)-lappaconitine on specific voltage-gated sodium channel isoforms.

• Cell Lines: Human embryonic kidney (HEK293) cells stably expressing the desired sodium channel subtype (e.g., Nav1.7).[4]

• Procedure:

  • Cells are cultured and prepared for electrophysiological recording.

  • A glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane (giga-seal).

  • The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration, allowing control of the membrane potential and measurement of ionic currents.

  • A voltage protocol is applied to elicit sodium currents. For example, a depolarizing pulse to 0 mV from a holding potential of -70 mV can be used to activate the channels.[4]

  • (+)-Lappaconitine is applied to the cells via bath perfusion.[4]

  • The peak inward sodium current is measured before and after drug application to determine the extent of inhibition.

  • Dose-response curves are generated to calculate the IC50 value.[4]

• Data Analysis: Data is typically analyzed using software such as Clampfit and GraphPad Prism.[4]

Animal Models of Pain

• Objective: To assess the analgesic efficacy of (+)-lappaconitine in vivo.

• Common Models:

  • Neuropathic Pain (Spinal Nerve Ligation): This model mimics chronic nerve injury pain. The L5 spinal nerve is tightly ligated in rats to induce mechanical allodynia and thermal hyperalgesia.[1]

  • Cancer Pain (Bone Cancer): Cancer cells are implanted into the tibia of rats to induce bone cancer pain, characterized by mechanical allodynia.[1]

  • Inflammatory Pain (Complete Freund's Adjuvant - CFA): CFA is injected into the paw of a rat to induce inflammation and pain hypersensitivity.[2][6]

  • Acute Pain (Acetic Acid-Induced Writhing): Intraperitoneal injection of acetic acid in mice induces a characteristic writhing response, which is counted to assess visceral pain.[13][14]

  • Acute Pain (Hot Plate Test): Mice are placed on a heated surface, and the latency to a pain response (e.g., licking a paw, jumping) is measured to assess thermal nociception.[13]

• Procedure:

  • Animals are habituated to the testing environment.

  • Baseline pain thresholds are measured before drug administration.

  • (+)-Lappaconitine or a vehicle control is administered via the desired route (e.g., subcutaneous, intrathecal, oral).[1][13]

  • Pain thresholds are measured at various time points after drug administration.

• Behavioral Assessments:

  • Mechanical Allodynia: Measured using von Frey filaments of varying stiffness applied to the paw. The paw withdrawal threshold is determined.[12]

  • Thermal Hyperalgesia: Measured using a radiant heat source (e.g., Hargreaves test) or a hot/cold plate. The latency to paw withdrawal is recorded.[12]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by (+)-lappaconitine and a typical experimental workflow for its evaluation.

References

• 1. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antagonism of the aconitine-induced inexcitability by the structurally related Aconitum alkaloids, lappaconitine and ajacine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bulleyaconitine A attenuates hyperexcitability of dorsal root ganglion neurons induced by spared nerve injury: The role of preferably blocking Nav1.7 and Nav1.3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analgesic effects of lappaconitine in leukemia bone pain in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

(+)-Lappaconitine: A Non-Addictive Diterpenoid Alkaloid for Chronic Pain Management

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(+)-Lappaconitine (LA), a C18-diterpenoid alkaloid extracted from plants of the Aconitum species, presents a compelling profile as a potent, non-addictive analgesic for the management of chronic pain.[1] With an analgesic efficacy reported to be greater than non-steroidal anti-inflammatory drugs (NSAIDs) and approaching that of some opioids, LA offers a promising alternative for long-term pain relief without the significant addictive potential and other debilitating side effects associated with opioid use.[2] This technical guide provides a comprehensive overview of the core pharmacology of (+)-Lappaconitine, including its mechanism of action, preclinical and clinical efficacy data, and detailed experimental protocols for its evaluation.

Introduction

Chronic pain is a debilitating condition affecting a significant portion of the global population, leading to a reduced quality of life and substantial healthcare costs. Current therapeutic strategies, particularly those reliant on opioid analgesics, are fraught with challenges, including the high risk of addiction, tolerance, and severe side effects. There is a critical unmet need for effective and safe long-term pain management solutions.

(+)-Lappaconitine has been used for its analgesic and anti-inflammatory properties for decades in some countries and has demonstrated efficacy in various pain models, including neuropathic and inflammatory pain.[1][3][4] Its unique pharmacological profile, primarily as a voltage-gated sodium channel blocker, distinguishes it from traditional analgesics and underscores its potential as a valuable therapeutic agent.[5]

Mechanism of Action

The primary analgesic mechanism of (+)-Lappaconitine is the blockade of voltage-gated sodium channels (VGSCs), with a notable inhibitory effect on the Nav1.7 subtype, which is preferentially expressed in nociceptive dorsal root ganglion (DRG) and sympathetic ganglion neurons.[5] By blocking these channels, LA reduces neuronal excitability and inhibits the propagation of pain signals.

Beyond its action on VGSCs, emerging evidence suggests a multifaceted mechanism of action involving other key players in nociceptive signaling:

• P2X3 Receptor Downregulation: In models of neuropathic pain, (+)-Lappaconitine has been shown to downregulate the expression of P2X3 receptors in DRG neurons.[6] ATP, released from damaged cells, activates these receptors on sensory neurons, contributing to the initiation and transmission of pain signals.[7] By reducing P2X3 receptor expression, LA dampens this ATP-mediated nociceptive signaling.

• Stimulation of Spinal Dynorphin A Expression: (+)-Lappaconitine has been found to stimulate the expression of dynorphin A in spinal microglia.[8] Dynorphin A is an endogenous opioid peptide that acts on kappa-opioid receptors (KORs) to produce analgesia.[9] This neuroinhibitory effect in the spinal cord contributes to the overall analgesic profile of LA.

These distinct yet complementary mechanisms contribute to the robust analgesic effects of (+)-Lappaconitine across different pain modalities.

Data Presentation: Preclinical Efficacy and Toxicity

The following tables summarize key quantitative data from preclinical studies evaluating the analgesic efficacy and acute toxicity of (+)-Lappaconitine.

Table 1: Analgesic Efficacy of (+)-Lappaconitine in Rodent Models

Animal Model	Test	Route of Administration	ED₅₀ (mg/kg)	Reference
Rat (Spinal Nerve Ligation)	Mechanical Allodynia	Subcutaneous	1.1	[8]
Rat (Spinal Nerve Ligation)	Thermal Hyperalgesia	Subcutaneous	1.6	[8]
Rat (Bone Cancer)	Mechanical Allodynia	Subcutaneous	2.0	[8]
Mouse	Acetic Acid-Induced Writhing	Subcutaneous	Not explicitly stated as ED₅₀, but significant inhibition at 1-5 mg/kg	[2]
Rat	Hot Plate Test	Oral	Not explicitly stated as ED₅₀, but more potent than morphine	[2]

Table 2: Acute Toxicity of (+)-Lappaconitine and Its Derivatives

Compound	Animal Model	Route of Administration	LD₅₀ (mg/kg)	Therapeutic Index (LD₅₀/ED₅₀)	Reference
(+)-Lappaconitine (LA)	Mouse	Not Specified	11.7	~3.3 (based on an ED₅₀ of 3.5 mg/kg)	[10][11]
Derivative 35	Mouse	Not Specified	296.4	~67 (based on an ED₅₀ of 4.4 mg/kg)	[11]
Derivative 36	Mouse	Not Specified	314.7	~48 (based on an ED₅₀ of 6.6 mg/kg)	[11]
Derivative 39	Mouse	Not Specified	300.0	Not explicitly calculated	[11]
Derivative 49	Mouse	Not Specified	>600	Not explicitly calculated	[11]

Table 3: In Vitro Inhibitory Activity of (+)-Lappaconitine

Target	Cell Line	Method	IC₅₀ (µmol/L)	Reference
hNav1.7	HEK293	Whole-cell voltage-clamp	27.67	[5]

Table 4: Human Pharmacokinetics of Lappaconitine Hydrobromide (Single 25 mg Oral Dose)

Parameter	Value (Mean ± SD)
Cₘₐₓ (ng/mL)	5.09 ± 4.07
Tₘₐₓ (hours)	4.43 ± 3.54
AUC₀₋t (ng·h/mL)	42.96 ± 34.48
T₁/₂ (hours)	8.45 ± 5.10

Data from a study on Allaforte®, a long-acting formulation of lappaconitine hydrobromide.

Signaling Pathways and Experimental Workflows

Signaling Pathways

The analgesic effect of (+)-Lappaconitine is mediated through a multi-target mechanism. The following diagrams illustrate the key signaling pathways involved.

Caption: Mechanism of action of (+)-Lappaconitine.

Experimental Workflows

The following diagrams illustrate the workflows for key preclinical assays used to evaluate the analgesic and non-addictive properties of (+)-Lappaconitine.

Caption: Hot Plate Test Workflow.

Caption: Conditioned Place Preference Workflow.

Experimental Protocols

Acetic Acid-Induced Writhing Test (Mouse)

This model assesses peripheral analgesic activity by quantifying the reduction of visceral pain.

• Animals: Male ICR mice (20-30 g).

• Reagents:

  • 0.6% Acetic acid solution in distilled water.

  • (+)-Lappaconitine solution at desired concentrations.

  • Vehicle control (e.g., saline).

  • Positive control (e.g., acetylsalicylic acid).

• Procedure:

  • Divide mice into groups (vehicle, positive control, and various doses of (+)-Lappaconitine).

  • Administer the test compound or controls via the desired route (e.g., intraperitoneally or orally).

  • After a set pre-treatment time (e.g., 30 minutes), administer 0.1 mL/10g of 0.6% acetic acid solution intraperitoneally.

  • Immediately place the mouse in an observation chamber.

  • Five minutes after the acetic acid injection, count the number of writhes (abdominal constrictions and stretching of the hind limbs) for a period of 10-15 minutes.

  • Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

Hot Plate Test (Rat)

This test evaluates the central analgesic activity of a compound by measuring the response latency to a thermal stimulus.

• Animals: Male Sprague-Dawley rats (200-250 g).

• Apparatus: Hot plate analgesiometer set to a constant temperature (e.g., 55 ± 0.5°C).

• Procedure:

  • Acclimatize the rats to the testing room for at least 30 minutes.

  • Determine the baseline latency by placing each rat on the hot plate and measuring the time until it exhibits a nociceptive response (e.g., hind paw licking, jumping). A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

  • Administer (+)-Lappaconitine, vehicle, or a positive control (e.g., morphine) via the desired route.

  • At predetermined time intervals after administration (e.g., 30, 60, 90, 120 minutes), place the rat back on the hot plate and measure the reaction latency.

  • Calculate the maximum possible effect (%MPE) for each animal at each time point.

Carrageenan-Induced Paw Edema (Rat)

This model is used to assess the anti-inflammatory activity of a compound.

• Animals: Male Wistar rats (150-200 g).

• Reagents:

  • 1% Carrageenan suspension in saline.

  • (+)-Lappaconitine solution at desired concentrations.

  • Vehicle control.

  • Positive control (e.g., indomethacin).

• Apparatus: Plethysmometer.

• Procedure:

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Administer the test compound or controls.

  • After a set pre-treatment time (e.g., 1 hour), inject 0.1 mL of 1% carrageenan suspension into the sub-plantar region of the right hind paw.

  • Measure the paw volume at various time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

  • Calculate the increase in paw volume (edema) for each animal at each time point and determine the percentage of inhibition of edema for each treatment group compared to the control group.

Conditioned Place Preference (CPP) Test (Rodent)

This paradigm is used to assess the rewarding or aversive properties of a drug, providing an indication of its addictive potential.

• Apparatus: A two- or three-compartment CPP box with distinct visual and tactile cues in each compartment.

• Procedure:

  • Pre-Conditioning Phase: On day 1, allow the animals to freely explore all compartments of the apparatus for a set duration (e.g., 15 minutes) to determine any baseline preference for a particular compartment.

  • Conditioning Phase (Days 2-7):

    • On alternate days, administer (+)-Lappaconitine and confine the animal to one of the non-preferred compartments for a set period (e.g., 30 minutes).

    • On the intervening days, administer the vehicle and confine the animal to the opposite compartment for the same duration. The order of drug and vehicle administration should be counterbalanced across animals.

  • Post-Conditioning Test Phase (Day 8): In a drug-free state, allow the animals to freely explore all compartments of the apparatus. Record the time spent in each compartment.

  • Analysis: A significant increase in the time spent in the drug-paired compartment compared to the pre-conditioning baseline and the vehicle-paired compartment indicates a rewarding effect (addictive potential). No significant change or a decrease in time suggests a lack of rewarding properties or aversion.

Whole-Cell Patch-Clamp Electrophysiology (for Nav1.7)

This technique allows for the direct measurement of ion channel activity in response to a compound.

• Cells: HEK293 cells stably expressing human Nav1.7 channels.

• Solutions:

  • External solution (in mM): e.g., 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

  • Internal (pipette) solution (in mM): e.g., 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH).

• Procedure:

  • Establish a whole-cell recording configuration using a glass micropipette.

  • Hold the cell membrane potential at a level where a significant portion of channels are in a resting state (e.g., -120 mV).

  • Elicit Nav1.7 currents by applying depolarizing voltage steps (e.g., to 0 mV for 20 ms).

  • Perfuse the cells with the external solution containing various concentrations of (+)-Lappaconitine.

  • Record the reduction in the peak inward sodium current in the presence of the compound.

  • Construct a concentration-response curve to determine the IC₅₀ value.

Clinical Evidence and Future Directions

Clinical studies on (+)-Lappaconitine, primarily with its hydrobromide salt, have demonstrated its analgesic efficacy in various pain conditions, including postoperative pain and cancer-related pain.[1][12] In a study on patients with liver cancer, lappaconitine hydrobromide showed a significantly higher effective rate for pain management compared to pethidine after three weeks of treatment.[12] Another study on post-cholecystectomy pain found that lappaconitine provided pain relief comparable to fentanyl but with fewer side effects like itching, nausea, and vomiting.

The non-addictive nature of (+)-Lappaconitine is a key advantage. Unlike opioids, it does not appear to induce significant rewarding effects, as suggested by preclinical models, and its mechanism of action does not primarily involve the mu-opioid receptor pathway associated with addiction.

Future research should focus on:

• Conducting large-scale, randomized controlled trials to further establish the efficacy and safety of (+)-Lappaconitine for a broader range of chronic pain conditions.

• Investigating the pharmacokinetics and pharmacodynamics of different formulations of (+)-Lappaconitine to optimize dosing regimens.

• Exploring the potential of (+)-Lappaconitine in combination therapies with other analgesics to enhance efficacy and reduce the required doses of each agent.

• Further elucidating the downstream signaling pathways to identify potential biomarkers for patient response and to develop next-generation analgesics with improved therapeutic profiles.

Conclusion

(+)-Lappaconitine is a promising non-addictive analgesic with a unique multi-target mechanism of action. Its ability to effectively alleviate chronic pain through the blockade of voltage-gated sodium channels, modulation of P2X3 receptors, and stimulation of endogenous opioid pathways, without the addictive liability of traditional opioids, positions it as a valuable candidate for further drug development. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to advance the investigation and potential clinical application of this important natural product.

References

• 1. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analgesic effects of lappaconitine in leukemia bone pain in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. P2X3 receptors and peripheral pain mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fundamentals of the Dynorphins / Kappa Opioid Receptor System: From Distribution to Signaling and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. aurorabiomed.com [aurorabiomed.com]
• 12. mdpi.com [mdpi.com]

Anti-inflammatory Properties of (+)-Lappaconitine in Cellular Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anti-inflammatory properties of the diterpenoid alkaloid, (+)-Lappaconitine, and its derivatives in various cellular models. The document outlines the key signaling pathways involved, presents available quantitative data on its efficacy, and offers detailed experimental protocols for researchers investigating its therapeutic potential.

Core Mechanism of Action: Inhibition of Pro-inflammatory Pathways

(+)-Lappaconitine and its analogs exert their anti-inflammatory effects primarily through the suppression of key signaling cascades that are activated in response to pro-inflammatory stimuli such as lipopolysaccharide (LPS). The two principal pathways modulated are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways.[1][2][3]

NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by LPS, IκBα is phosphorylated and subsequently degraded, allowing NF-κB (typically the p65 subunit) to translocate to the nucleus and initiate the transcription of genes encoding for inflammatory mediators like TNF-α, IL-6, IL-1β, iNOS, and COX-2.[4][5] Studies have shown that lappaconitine derivatives can inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of NF-κB p65.[1]

NF-κB Signaling Pathway Inhibition.

MAPK Signaling Pathway

The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, plays a crucial role in transducing extracellular signals into cellular responses, including inflammation.[6][7] LPS stimulation leads to the phosphorylation and activation of these MAPKs, which in turn can activate transcription factors that regulate the expression of inflammatory genes.[8] (+)-Lappaconitine derivatives have been demonstrated to inhibit the LPS-induced phosphorylation of ERK1/2, JNK, and p38 MAPKs in RAW264.7 cells.[1]

MAPK Signaling Pathway Inhibition.

Quantitative Data on Anti-inflammatory Activity

The following tables summarize the available quantitative data on the anti-inflammatory effects of (+)-Lappaconitine and its derivatives in LPS-stimulated cellular models, primarily using the RAW264.7 murine macrophage cell line.

Table 1: Inhibition of Nitric Oxide (NO) Production

Compound	Cell Line	IC₅₀ (µM)	Reference
Lappaconitine (LA)	RAW264.7	> 30	[9]
Derivative A4	RAW264.7	12.91	[9]

Table 2: Inhibition of Pro-inflammatory Cytokine Production

Compound	Cytokine	Cell Line	Inhibition	Concentration (µM)	Reference
Derivative A4	TNF-α	RAW264.7	IC₅₀ = 89.66 µM	-	[10]
Derivative 6	TNF-α, IL-6, IL-1β	RAW264.7	Significant reduction	Not specified	[1]
Derivative 19	TNF-α, IL-6, IL-1β	RAW264.7	Significant reduction	Not specified	[1]
Derivative 70	TNF-α, IL-6, IL-1β	RAW264.7	Significant reduction	Not specified	[1]

Table 3: Inhibition of Pro-inflammatory Enzyme Expression

Compound	Target	Cell Line	Effect	Reference
Derivative 6	iNOS, COX-2 (mRNA & protein)	RAW264.7	Inhibition	[1]
Derivative 19	iNOS, COX-2 (mRNA & protein)	RAW264.7	Inhibition	[1]
Derivative 70	iNOS, COX-2 (mRNA & protein)	RAW264.7	Inhibition	[1]

Detailed Experimental Protocols

The following section provides detailed methodologies for key experiments used to evaluate the anti-inflammatory properties of (+)-Lappaconitine and its derivatives.

Cell Culture and Treatment

RAW264.7 murine macrophage cells are a standard model for in vitro inflammation studies.

• Cell Seeding: Seed RAW264.7 cells at a density of 1-5 x 10⁵ cells/well in 96-well plates for viability and NO assays, or 1-2 x 10⁶ cells/well in 6-well plates for protein and RNA extraction.[11][12]

• Incubation: Culture cells overnight in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere to allow for adherence.[11]

• Treatment: Pre-treat the cells with various concentrations of (+)-Lappaconitine or its derivatives for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (typically 100 ng/mL to 1 µg/mL) and incubate for the desired time period (e.g., 24 hours for cytokine and NO production, shorter times for signaling protein phosphorylation).[2][10]

Cell Viability Assay (MTT Assay)

This assay assesses the cytotoxicity of the test compounds.

MTT Assay Experimental Workflow.

• Following treatment and stimulation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well of the 96-well plate.[3]

• Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[13]

• Carefully remove the supernatant.

• Add 150-200 µL of DMSO to each well to dissolve the formazan crystals.[14]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[11]

• Cell viability is expressed as a percentage relative to the control (untreated, unstimulated cells).

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies nitrite, a stable metabolite of NO, in the cell culture supernatant.

• After the incubation period, collect 50-100 µL of cell culture supernatant from each well.

• In a new 96-well plate, mix the supernatant with an equal volume of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).[1]

• Incubate the plate at room temperature for 10-15 minutes in the dark.

• Measure the absorbance at 540 nm.[1]

• Quantify the nitrite concentration by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

ELISA Experimental Workflow.

• Use commercially available ELISA kits for TNF-α, IL-6, and IL-1β and follow the manufacturer's instructions.[15][16][17]

• Typically, a 96-well plate is pre-coated with a capture antibody specific to the cytokine of interest.

• Add cell culture supernatants and standards to the wells and incubate.

• After washing, add a biotinylated detection antibody, followed by a streptavidin-horseradish peroxidase (HRP) conjugate.

• A substrate solution (e.g., TMB) is added, and the color development is stopped with an acid solution.

• The absorbance is measured at 450 nm, and the cytokine concentration is determined from the standard curve.

Western Blotting

This technique is used to detect and quantify the expression levels of specific proteins, such as iNOS, COX-2, and the phosphorylated forms of NF-κB and MAPK pathway proteins.

Western Blot Experimental Workflow.

• After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target proteins (e.g., p-p65, IκBα, p-ERK, p-JNK, p-p38, iNOS, COX-2, and a loading control like β-actin or GAPDH) overnight at 4°C.[18][19]

• Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Quantitative Real-Time PCR (qPCR)

qPCR is used to measure the mRNA expression levels of genes encoding for pro-inflammatory mediators like iNOS and COX-2.

qPCR Experimental Workflow.

• Extract total RNA from treated cells using a suitable kit (e.g., TRIzol reagent or a column-based kit).

• Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase kit.[4]

• Perform qPCR using a real-time PCR system with SYBR Green or TaqMan probes and primers specific for iNOS, COX-2, and a housekeeping gene (e.g., β-actin or GAPDH) for normalization.[20][21]

• The relative gene expression is typically calculated using the 2-ΔΔCt method.[20]

Conclusion

(+)-Lappaconitine and its derivatives demonstrate significant anti-inflammatory potential in cellular models by targeting the NF-κB and MAPK signaling pathways, thereby reducing the production of a wide array of pro-inflammatory mediators. The data, although still emerging, suggests that chemical modifications to the parent (+)-Lappaconitine molecule can enhance its anti-inflammatory activity. The experimental protocols and workflows provided in this guide offer a robust framework for researchers to further investigate the therapeutic utility of these compounds in inflammatory diseases. Further studies are warranted to expand the quantitative dataset on a broader range of derivatives and to translate these promising in vitro findings into preclinical in vivo models.

References

• 1. researchgate.net [researchgate.net]
• 2. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 3. ELISA flow diagram | U-CyTech [ucytech.com]
• 4. Targeting NF-κB pathway for the therapy of diseases: mechanism and clinical study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NF-κB pathway and angiogenesis: insights into colorectal cancer development and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cusabio.com [cusabio.com]
• 8. Suppression of iNOS and COX-2 expression by flavokawain A via blockade of NF-κB and AP-1 activation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 10. benchchem.com [benchchem.com]
• 11. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Inhibition of TNF-alpha, IL-1beta, and IL-6 productions and NF-kappa B activation in lipopolysaccharide-activated RAW 264.7 macrophages by catalposide, an iridoid glycoside isolated from Catalpa ovata G. Don (Bignoniaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Modulation of IL-1beta, IL-6 and TNF-alpha secretion and mRNA expression by the trichothecene vomitoxin in the RAW 264.7 murine macrophage cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Evaluation of natural products on inhibition of inducible cyclooxygenase (COX-2) and nitric oxide synthase (iNOS) in cultured mouse macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Supercharge your GraphViz [anthonywritescode.com]
• 19. researchgate.net [researchgate.net]
• 20. scispace.com [scispace.com]
• 21. Ascofuranone inhibits lipopolysaccharide–induced inflammatory response via NF-kappaB and AP-1, p-ERK, TNF-α, IL-6 and IL-1β in RAW 264.7 macrophages | PLOS One [journals.plos.org]

Antiarrhythmic potential of (+)-Lappaconitine and its cardiac effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Lappaconitine, a diterpenoid alkaloid derived from plants of the Aconitum and Delphinium species, has garnered significant interest for its therapeutic properties, including its potent antiarrhythmic effects.[1] This technical guide provides a comprehensive overview of the current understanding of (+)-Lappaconitine's cardiac effects, focusing on its mechanism of action, preclinical and clinical efficacy, and the experimental methodologies used in its evaluation. The primary mechanism of action of lappaconitine is the blockade of voltage-gated sodium channels, classifying it as a Class I antiarrhythmic agent.[2][3] This document consolidates quantitative data on its electrophysiological and cardiac effects, details key experimental protocols for its assessment, and visualizes its known signaling pathways to support further research and development in the field of antiarrhythmic drug discovery.

Introduction

Cardiac arrhythmias, characterized by irregular heart rhythms, remain a significant cause of morbidity and mortality worldwide. While numerous antiarrhythmic drugs are available, their use is often limited by incomplete efficacy and the risk of proarrhythmic side effects.[4][5] (+)-Lappaconitine, also known as Allapinine, has been utilized in clinical practice in countries such as China and Russia for the treatment of both supraventricular and ventricular arrhythmias.[2] Its unique pharmacological profile, distinct from many conventional antiarrhythmics, presents a promising avenue for the development of novel therapeutic strategies. This guide aims to provide a detailed technical resource for professionals engaged in cardiovascular research and drug development.

Mechanism of Action and Cardiac Electrophysiology

The primary antiarrhythmic effect of (+)-Lappaconitine is attributed to its ability to block cardiac voltage-gated sodium channels (Nav1.5), thereby inhibiting the rapid depolarization phase (Phase 0) of the cardiac action potential.[3][5] This action slows the conduction velocity and reduces the excitability of cardiac tissue.[3]

Lappaconitine exhibits a state-dependent blockade, preferentially binding to open sodium channels.[6] Unlike some sodium channel blockers, its effect is characterized by a slow onset and is considered largely irreversible.[7] In addition to its effects on sodium channels, studies suggest that lappaconitine may also modulate other ion channels, including potassium and calcium channels, and influence intracellular signaling pathways, which could contribute to its overall antiarrhythmic profile.[8]

Quantitative Data on Electrophysiological and Cardiac Effects

The following tables summarize the key quantitative data regarding the effects of (+)-Lappaconitine on various cardiac parameters.

Table 1: Inhibitory Effects of (+)-Lappaconitine on Voltage-Gated Sodium Channels

Channel Subtype	Preparation	Method	Holding Potential	IC50	Reference(s)
Nav1.7	HEK293 cells	Whole-cell patch clamp	-70 mV	27.67 µmol/L (15.68–39.66 µmol/L)	[7][9]
Nav1.7	HEK293 cells	Whole-cell patch clamp	-50 mV	65.33 µmol/L (51.94–78.71 µmol/L)	[7]
Nav1.7	HEK293 cells	Whole-cell patch clamp	-120 mV	221.30 µmol/L (168.80–273.80 µmol/L)	[7]
Nav1.5	-	-	-	29% inhibition at 100 µmol/L	[7]

Table 2: In Vitro Cardiac Effects of (+)-Lappaconitine

Parameter	Species	Preparation	Concentration	Effect	Reference(s)
Inotropic Action	Guinea Pig	Isolated Left Atria	0.06 µM	Significant negative inotropic action	[2]
Chronotropic Action	Guinea Pig	Isolated Right Atria	4.5 µM	Asystole	[2]
Antiarrhythmic Action	Guinea Pig	Isolated Atria	0.3 µM	Prevention of aconitine- or ouabain-induced arrhythmia	[2]

Table 3: In Vivo Antiarrhythmic Efficacy of (+)-Lappaconitine and its Derivatives

Arrhythmia Model	Species	Compound	Dose	Effect	Reference(s)
Aconitine-induced	Rat	N-deacetylappaconitine (N-DAL)	-	Not inferior to allapinine	[1]
Barium chloride-induced	Rat	N-deacetylappaconitine (N-DAL)	-	Higher antiarrhythmic index than allapinine	[1]
Epinephrine-induced	-	Lappaconitine–benzodiazepine hybrid (Compound 10)	0.5 mg/kg	Complete prevention of arrhythmia	[5]

Table 4: Toxicological Data for (+)-Lappaconitine

Species	Route of Administration	LD50	Reference(s)
Mice	Oral	32.4 mg/kg	[9]
Rats	Oral	20 mg/kg	[9]

Experimental Protocols

The evaluation of the antiarrhythmic potential of (+)-Lappaconitine involves a range of in vitro and in vivo experimental models.

In Vitro Electrophysiology: Patch-Clamp Technique

Objective: To characterize the effects of (+)-Lappaconitine on specific cardiac ion channels.

Methodology:

• Cell Preparation: Use isolated cardiomyocytes or cell lines (e.g., HEK293) stably expressing the cardiac ion channel of interest (e.g., Nav1.5).

• Recording Configuration: Employ the whole-cell patch-clamp configuration to record transmembrane ionic currents.[10][11]

• Solutions: Use appropriate intracellular (pipette) and extracellular (bath) solutions to isolate the specific ionic current being studied. For sodium currents, potassium and calcium currents are typically blocked.

• Voltage Protocol: Apply specific voltage-clamp protocols to elicit channel activation and inactivation. For example, to measure peak sodium currents, cells are held at a negative holding potential (e.g., -120 mV) and then depolarized to various test potentials.[7]

• Drug Application: Perfuse the cells with increasing concentrations of (+)-Lappaconitine to determine its effect on the ionic currents.

• Data Analysis: Analyze the recorded currents to determine parameters such as the half-maximal inhibitory concentration (IC50), and effects on channel gating properties (activation and inactivation curves).[7]

Isolated Heart Model: Langendorff Perfusion

Objective: To assess the effects of (+)-Lappaconitine on the electrophysiology and contractile function of the whole heart.

Methodology:

• Heart Isolation: Excise the heart from a suitable animal model (e.g., guinea pig, rabbit) and mount it on a Langendorff apparatus for retrograde perfusion through the aorta with oxygenated Krebs-Henseleit solution.[12][13][14]

• Parameter Monitoring: Continuously record key cardiac parameters, including:

  • Electrocardiogram (ECG)

  • Left ventricular pressure (LVP)

  • Coronary pressure

  • Monophasic action potentials (MAPs)[14]

• Pacing: The heart can be allowed to beat spontaneously or can be electrically paced at different frequencies to assess rate-dependent effects.

• Drug Perfusion: After a stabilization period, perfuse the heart with increasing concentrations of (+)-Lappaconitine.

• Arrhythmia Induction: Arrhythmias can be induced by electrical stimulation or by perfusion with arrhythmogenic agents like aconitine or ouabain to test the antiarrhythmic efficacy of lappaconitine.[2]

• Data Analysis: Analyze the recorded data to evaluate changes in heart rate, contractility, conduction intervals (PR, QRS, QT), and the incidence and duration of induced arrhythmias.

In Vivo Arrhythmia Models

Objective: To evaluate the antiarrhythmic efficacy and safety of (+)-Lappaconitine in a living organism.

Methodology:

• Animal Preparation: Anesthetize the animal (e.g., rat) and insert catheters for drug administration (e.g., intravenous) and ECG recording.[15][16]

• Baseline Recording: Record a baseline ECG for a defined period.

• Lappaconitine Administration: Administer (+)-Lappaconitine or its vehicle intraperitoneally or intravenously.[17]

• Arrhythmia Induction: After a predetermined time for drug absorption and distribution, infuse a solution of aconitine intravenously at a constant rate until sustained ventricular arrhythmia or fibrillation occurs.[15]

• Data Analysis: Determine the dose of aconitine required to induce arrhythmia and the duration of the arrhythmia. A successful antiarrhythmic agent will increase the dose of aconitine needed to induce arrhythmias or prevent them altogether.[1]

These models are also commonly used to induce arrhythmias and test the efficacy of antiarrhythmic drugs. The general procedure is similar to the aconitine model, with the arrhythmogenic agent being adrenaline or calcium chloride.

Signaling Pathways

While the primary mechanism of (+)-Lappaconitine is sodium channel blockade, evidence suggests its interaction with other cellular signaling pathways may contribute to its cardiac effects.

Modulation of Ion Channel Gene Expression

Studies have shown that lappaconitine can modulate the mRNA levels of genes encoding various ion channels, including sodium, potassium, and calcium channels, which are crucial for the different phases of the cardiac action potential.[8]

Caption: Lappaconitine's modulation of ion channel gene expression.

Interaction with Adrenergic Signaling

There is evidence suggesting an interaction between lappaconitine and the adrenergic system. Some studies on lappaconitine derivatives have indicated a blockade of beta-adrenergic receptors as part of their antiarrhythmic mechanism.[18] This could be particularly relevant in arrhythmias triggered by sympathetic stimulation.

Caption: Postulated interaction of lappaconitine derivatives with adrenergic signaling.

Potential Involvement of MAPK Signaling

Aconitine, a related alkaloid, has been shown to induce cardiotoxicity through mechanisms involving Ca2+ overload and the p38 MAPK signaling pathway, leading to apoptosis.[3] While the direct effects of the antiarrhythmic (+)-Lappaconitine on this pathway are less clear, the structural similarity suggests that investigating its influence on MAPK signaling could provide further insights into its cardiac effects and safety profile.

Caption: Potential modulation of the p38 MAPK pathway by lappaconitine.

Conclusion and Future Directions

(+)-Lappaconitine is a potent antiarrhythmic agent with a primary mechanism of action involving the blockade of cardiac sodium channels. The quantitative data and experimental protocols outlined in this guide provide a solid foundation for its continued investigation. Future research should focus on several key areas:

• Elucidating the full spectrum of its ion channel effects: A more detailed characterization of its impact on various potassium and calcium channels is warranted.

• Investigating its role in modulating intracellular signaling pathways: Understanding its influence on pathways such as MAPK and adrenergic signaling will provide a more complete picture of its cardiac effects.

• Conducting well-designed clinical trials: While used in some countries, larger, randomized controlled trials are needed to firmly establish its efficacy and safety profile in diverse patient populations, particularly for atrial fibrillation, for which current evidence is limited.[6]

• Developing novel derivatives: The synthesis and evaluation of new lappaconitine analogs may lead to compounds with improved efficacy, safety, and pharmacokinetic properties.[5]

By addressing these areas, the full therapeutic potential of (+)-Lappaconitine and its derivatives as valuable additions to the antiarrhythmic drug armamentarium can be realized.

References

• 1. aps.uzicps.uz [aps.uzicps.uz]
• 2. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aconitine-induced Ca2+ overload causes arrhythmia and triggers apoptosis through p38 MAPK signaling pathway in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [To the mechanisms of antiarrhythmic action of Allapinine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of Electrophysiological Mechanisms of N-Deacetyllapaconitine Monochlorhydrate, the Main Metabolite of Lappaconitine Hydrobromide - ProQuest [proquest.com]
• 11. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Validation of a guinea pig Langendorff heart model for assessing potential cardiovascular liability of drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Video: Methods for ECG Evaluation of Indicators of Cardiac Risk, and Susceptibility to Aconitine-induced Arrhythmias in Rats Following Status Epilepticus [jove.com]
• 16. Putrescine reverses aconitine-induced arrhythmia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibition of aconitine-induced mortality in the conscious rat: a screening test for antiarrhythmic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Unlocking the Potential of (+)-Lappaconitine: A Technical Guide to its Natural Abundance and Extraction from Aconitum sinomontanum

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Lappaconitine, a C18-diterpenoid alkaloid primarily sourced from the roots of Aconitum sinomontanum, presents a compelling profile for drug development, particularly in the realms of non-addictive analgesia and anti-arrhythmic therapies. This technical guide provides an in-depth overview of the natural abundance of (+)-Lappaconitine, detailed methodologies for its extraction and purification, and an exploration of its molecular mechanisms of action. Quantitative data from various extraction techniques are systematically presented, and key experimental protocols are detailed to facilitate reproducibility. Furthermore, this guide visualizes the complex extraction workflows and the intricate signaling pathways of (+)-Lappaconitine through detailed diagrams, offering a comprehensive resource for researchers and drug development professionals seeking to harness the therapeutic potential of this potent natural compound.

Natural Abundance of (+)-Lappaconitine

(+)-Lappaconitine is a major alkaloid found in plants of the Aconitum genus, with Aconitum sinomontanum Nakai being a principal source. The concentration of (+)-Lappaconitine in the roots of A. sinomontanum can vary depending on geographical location, harvesting time, and environmental factors. Research indicates that the content of lappaconitine in the underground parts of other Aconitum species, such as Aconitum orientale Mill, ranges from 0.11-0.13% in the fruiting phase[1].

Extraction of (+)-Lappaconitine from Aconitum sinomontanum

The extraction of (+)-Lappaconitine from the dried and powdered roots of Aconitum sinomontanum can be achieved through both traditional and modern techniques. The choice of method impacts the yield, purity, and efficiency of the extraction process.

Traditional Extraction Methods

Traditional methods for alkaloid extraction, such as heat reflux and cold immersion (maceration), have been widely used. These methods are generally straightforward but can be time-consuming and may lead to the degradation of thermolabile compounds.

Modern Extraction Methods

To enhance extraction efficiency and reduce solvent consumption and extraction time, modern techniques such as ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and a combination of both have been developed and optimized.

Comparative Extraction Yields

The efficiency of different extraction methods for obtaining (+)-Lappaconitine from Aconitum sinomontanum has been quantitatively compared. The data clearly demonstrates the superiority of modern techniques over traditional approaches in terms of yield and time savings.

Extraction Method	Yield (%)	Extraction Time	Increase in Yield vs. Traditional	Time Saved vs. Traditional	Reference
Traditional Method	~0.80	-	-	-	[2]
Ultrasound-Assisted Extraction (UAE)	0.887	Shorter	10.9%	87.50%	[2]
Microwave-Assisted Extraction (MAE)	1.208	Shorter	50.1%	99.44%	[2]
Microwave-Assisted Ultrasonic Extraction (MAUE)	1.227	Shorter	53.3%	93.88%	[2]

Experimental Protocols

General Preparation of Plant Material

• Drying: The roots of Aconitum sinomontanum are thoroughly washed and dried in a well-ventilated area or an oven at a controlled temperature (typically 40-60°C) to reduce moisture content.

• Grinding: The dried roots are then ground into a fine powder (e.g., 40-60 mesh) to increase the surface area for efficient solvent penetration.

Heat Reflux Extraction Protocol

A detailed protocol for heat reflux extraction of total alkaloids from Aconitum species is as follows:

• Solvent Addition: Mix the powdered root material with an 80% ethanol solution in a round-bottom flask. A common solid-to-solvent ratio is 1:10 (w/v)[3].

• Reflux: Heat the mixture to the boiling point of the solvent (approximately 80°C for 80% ethanol) and maintain the reflux for a specified duration, typically 2 hours. This process is often repeated multiple times (e.g., 2-3 times) with fresh solvent to ensure exhaustive extraction[3].

• Filtration and Concentration: After each reflux cycle, the mixture is filtered while hot. The filtrates are then combined and concentrated under reduced pressure using a rotary evaporator to remove the ethanol.

• Acid-Base Extraction: The resulting aqueous residue is acidified with a dilute acid (e.g., 1-5% HCl) and then washed with a non-polar solvent (e.g., petroleum ether) to remove lipids and other non-polar impurities. The acidic aqueous phase is then basified with an alkali (e.g., ammonia or sodium carbonate) to a pH of 7.5-8.0 to precipitate the total alkaloids[4].

• Collection: The precipitate is collected by filtration and dried to yield the crude total alkaloid extract.

Ultrasound-Assisted Extraction (UAE) Protocol

The optimized conditions for UAE of lappaconitine are:

• Solvent and Ratio: Use 95% ethanol as the solvent with a solid-to-liquid ratio of 1:15 (g/mL).

• Ultrasonic Treatment: Subject the mixture to ultrasonic irradiation at a power of 400 W for 30 minutes at a temperature of 60°C.

• Post-Extraction Processing: Follow the filtration, concentration, and acid-base extraction steps as described for the heat reflux method.

Microwave-Assisted Extraction (MAE) Protocol

The optimized conditions for MAE of lappaconitine are:

• Solvent and Ratio: Use 95% ethanol as the solvent with a solid-to-liquid ratio of 1:20 (g/mL).

• Microwave Treatment: Expose the mixture to microwave irradiation at a power of 500 W for 120 seconds.

• Post-Extraction Processing: Follow the filtration, concentration, and acid-base extraction steps as described for the heat reflux method.

Microwave-Assisted Ultrasonic Extraction (MAUE) Protocol

This method combines the benefits of both UAE and MAE:

• Solvent and Ratio: Use 95% ethanol as the solvent with a solid-to-liquid ratio of 1:18 (g/mL).

• Combined Treatment: Subject the mixture to simultaneous ultrasonic (400 W) and microwave (500 W) irradiation for 2 minutes at 60°C.

• Post-Extraction Processing: Follow the filtration, concentration, and acid-base extraction steps as described for the heat reflux method.

Purification of (+)-Lappaconitine

Crude alkaloid extracts can be further purified to isolate (+)-Lappaconitine using various chromatographic techniques. A common method involves:

• Column Chromatography: The crude extract is dissolved in a suitable solvent (e.g., chloroform) and loaded onto a column packed with an adsorbent like alumina or silica gel.

• Elution: The column is then eluted with a solvent system of increasing polarity. For instance, a gradient of chloroform-methanol can be used.

• Fraction Collection and Analysis: Fractions are collected and analyzed by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify and pool the fractions containing pure (+)-Lappaconitine.

• Crystallization: The pooled fractions are concentrated, and the residue is recrystallized from a suitable solvent (e.g., ethanol) to obtain pure crystalline (+)-Lappaconitine.

High-speed counter-current chromatography (HSCCC) has also been effectively used for the preparative separation of lappaconitine from crude extracts, yielding high purity product[5]. A two-phase solvent system of chloroform-methanol-0.3 M/0.2 M HCl (4:1.5:2, v/v) has been successfully employed for this purpose[5].

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow

Caption: General workflow for the extraction and purification of (+)-Lappaconitine.

Signaling Pathways of (+)-Lappaconitine

(+)-Lappaconitine exerts its primary pharmacological effects through the blockade of voltage-gated sodium channels (VGSCs). This action underlies both its analgesic and anti-arrhythmic properties.

The analgesic effect of (+)-Lappaconitine is predominantly mediated by the blockade of the Nav1.7 sodium channel subtype, which is highly expressed in peripheral nociceptive neurons.

Caption: Analgesic signaling pathway of (+)-Lappaconitine.

The anti-arrhythmic properties of (+)-Lappaconitine are primarily attributed to its blockade of the Nav1.5 sodium channel subtype in cardiomyocytes.

Caption: Anti-arrhythmic signaling pathway of (+)-Lappaconitine.

Conclusion

(+)-Lappaconitine, derived from Aconitum sinomontanum, holds significant promise as a therapeutic agent. This guide has provided a comprehensive technical overview of its natural abundance, detailed extraction and purification protocols, and a visual representation of its mechanisms of action. The presented data and methodologies offer a solid foundation for researchers and drug development professionals to further explore and optimize the therapeutic applications of this potent natural compound. The continued investigation into its complex pharmacology and the development of efficient and scalable extraction and synthesis processes will be crucial in translating the potential of (+)-Lappaconitine into novel clinical therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Use, history, and liquid chromatography/mass spectrometry chemical analysis of Aconitum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN104098510B - Method for extracting lappaconitine from aconitum sinomontanum plant roots - Google Patents [patents.google.com]
• 5. Preparative separation of lappaconitine, ranaconitine, N-deacetyllappaconitine and N-deacetylranaconitine from crude alkaloids of sample Aconitum sinomontanum Nakai by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for In Vivo Analgesic Testing of (+)-Lappaconitine in Rodent Models

Application Notes & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-Lappaconitine, a C18-diterpenoid alkaloid extracted from plants of the Aconitum genus, has demonstrated significant analgesic properties in various preclinical rodent models.[1][2] Its non-addictive nature makes it a compound of interest for the development of novel pain therapeutics.[2][3] This document provides detailed protocols for evaluating the analgesic efficacy of (+)-Lappaconitine in vivo using common rodent models of pain. The described assays are essential for determining the compound's potency, duration of action, and potential mechanism of action. The primary mechanism of action for (+)-Lappaconitine's analgesic effect involves the blockade of voltage-gated sodium channels (VGSCs), which reduces neuronal excitability and the transmission of pain signals.[4][5][6]

Quantitative Data Summary

The following tables summarize the analgesic effects of (+)-Lappaconitine in various rodent models as reported in the literature.

Table 1: Analgesic Efficacy of (+)-Lappaconitine in the Acetic Acid-Induced Writhing Test in Mice

Treatment Group	Dose (mg/kg)	Route of Administration	Inhibition of Writhing (%)	Reference
(+)-Lappaconitine	5	p.o.	Comparable to Diclofenac Sodium (10 mg/kg)	[3]
(+)-Lappaconitine	1	i.p.	Comparable to Diclofenac Sodium (10 mg/kg)	[3]

Table 2: Analgesic Efficacy of (+)-Lappaconitine in Thermal Pain Models

Test Model	Animal Model	Dose (mg/kg)	Route of Administration	Observation	Reference
Hot Plate Test	Mice	5	p.o.	Significant increase in pain latency	[3]
Hot Plate Test	Rats	4 and 8	i.p.	Significantly improved paw withdrawal latency (PWL)	[7]
Tail Immersion Test	Rats	Not specified	p.o., s.c.	More potent than morphine when administered orally	[8]

Experimental Protocols

Acetic Acid-Induced Writhing Test

This model is used to screen for peripheral analgesic activity.[1] Intraperitoneal injection of acetic acid induces a characteristic writhing response, which is a manifestation of visceral pain.[9][10]

Materials:

• Male or female Kunming mice (22–25 g)[11]

• (+)-Lappaconitine

• Vehicle (e.g., 0.9% saline, potentially with a solubilizing agent like a 1:1 molar ratio of 0.1 mol/L HCl)[11]

• Acetic acid solution (0.7% in distilled water)[1]

• Standard analgesic (e.g., Diclofenac Sodium, 10 mg/kg)[3]

• Syringes and needles for administration

• Observation chambers

Procedure:

• Animal Acclimation: Acclimate mice to the laboratory environment for at least five days before the experiment.[11]

• Grouping: Randomly divide the mice into experimental groups (n=10 per group): Vehicle control, (+)-Lappaconitine treated groups (various doses), and a positive control group (standard analgesic).[11]

• Drug Administration: Administer (+)-Lappaconitine or the standard drug via the desired route (e.g., intraperitoneally (i.p.) or subcutaneously (s.c.)) 15-30 minutes before the acetic acid injection.[1][11] The vehicle is administered to the control group.

• Induction of Writhing: Inject 0.7% acetic acid solution intraperitoneally.[1]

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and record the number of writhes (characterized by abdominal constrictions and stretching of the hind limbs) for a set period, typically 15-20 minutes.[9][10]

• Data Analysis: Calculate the percentage of inhibition of writhing for each treated group compared to the vehicle control group using the following formula: % Inhibition = [(Mean writhes in control group - Mean writhes in treated group) / Mean writhes in control group] x 100

Hot Plate Test

The hot plate test is a widely used method to evaluate centrally acting analgesics.[12] It measures the latency of the animal's response to a thermal stimulus.

Materials:

• Male or female mice or rats

• (+)-Lappaconitine

• Vehicle

• Standard analgesic (e.g., Morphine)

• Hot plate apparatus with adjustable temperature

• Transparent glass cylinder to confine the animal on the hot plate[12]

Procedure:

• Apparatus Setup: Set the temperature of the hot plate to a constant temperature (e.g., 55 ± 1°C).

• Baseline Latency: Before drug administration, place each animal on the hot plate and measure the baseline latency to a pain response (e.g., licking of the hind paw, jumping). A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

• Grouping and Drug Administration: Group the animals and administer (+)-Lappaconitine, vehicle, or a standard analgesic.

• Post-Treatment Latency: At predetermined time points after drug administration (e.g., 30, 60, 90, and 120 minutes), place the animals back on the hot plate and measure the reaction latency.

• Data Analysis: The increase in latency time is a measure of the analgesic effect. The results can be expressed as the mean latency time for each group at each time point or as the percentage of maximum possible effect (%MPE).

Tail-Flick/Tail Immersion Test

Similar to the hot plate test, the tail-flick and tail immersion tests are used to assess the efficacy of centrally acting analgesics by measuring the response to a thermal stimulus applied to the tail.[13][14]

Materials:

• Male or female mice or rats

• (+)-Lappaconitine

• Vehicle

• Standard analgesic (e.g., Morphine)

• Tail-flick apparatus with a radiant heat source or a water bath for tail immersion (maintained at a constant temperature, e.g., 54 ± 1°C)[14]

Procedure:

• Baseline Latency: Gently hold the animal and expose a portion of its tail to the radiant heat source or immerse the tip of the tail (e.g., the distal 3 cm) in the hot water.[14] Measure the time it takes for the animal to flick its tail out of the stimulus. A cut-off time is necessary to prevent tissue damage.

• Grouping and Drug Administration: Group the animals and administer (+)-Lappaconitine, vehicle, or a standard analgesic.

• Post-Treatment Latency: At various time points after drug administration, repeat the measurement of the tail-flick latency.

• Data Analysis: The analgesic effect is determined by the increase in the latency of the tail-flick response.

Visualization of Pathways and Workflows

Signaling Pathway of (+)-Lappaconitine Analgesia

Caption: Simplified signaling pathway of (+)-Lappaconitine's analgesic action.

Experimental Workflow for In Vivo Analgesic Testing

Caption: General experimental workflow for in vivo analgesic testing.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review [mdpi.com]
• 4. Mechanism of action of Lappaconitine hydrobromide - SOST [sostapi.com]
• 5. What is the mechanism of Lappaconite Hydrobromide? [synapse.patsnap.com]
• 6. nbinno.com [nbinno.com]
• 7. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rjptsimlab.com [rjptsimlab.com]
• 11. aurorabiomed.com [aurorabiomed.com]
• 12. Hot plate test - Wikipedia [en.wikipedia.org]
• 13. Tail flick test - Wikipedia [en.wikipedia.org]
• 14. ajrconline.org [ajrconline.org]

Screening (+)-Lappaconitine's Anti-inflammatory Activity Using Cell-Based Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine (LA), a diterpenoid alkaloid extracted from plants of the Aconitum and Delphinium species, has been traditionally used for its analgesic properties.[1] Emerging scientific evidence has highlighted its potent anti-inflammatory effects, making it a compound of interest for the development of novel therapeutics for inflammatory diseases.[2] The anti-inflammatory mechanism of LA is believed to be closely associated with the modulation of key signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, and the subsequent reduction in pro-inflammatory mediators.[3][4]

These application notes provide detailed protocols for a panel of cell-based assays designed to screen and characterize the anti-inflammatory activity of (+)-Lappaconitine. The described assays are essential tools for researchers in drug discovery and development, providing a robust framework for evaluating the efficacy and mechanism of action of LA and its derivatives.

Data Presentation

The anti-inflammatory effects of (+)-Lappaconitine and its derivatives can be quantified and compared using various cell-based assays. The following tables summarize representative quantitative data from studies evaluating the inhibitory concentration (IC50) of these compounds on the production of key inflammatory mediators.

Table 1: Inhibitory Activity of Lappaconitine Derivatives on Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	IC50 (µM) for NO Inhibition	Reference
Lappaconitine (LA)	>30	[3]
Derivative A4	12.91	[3][5]
Derivative 6	10.34 ± 2.05	[6][7]
Derivative 19	18.18 ± 4.80	[6][7]
Derivative 70	15.66 ± 0.88	[6][7]

Table 2: Inhibitory Activity of Lappaconitine Derivative A4 on Pro-inflammatory Mediator Production in LPS-Stimulated RAW 264.7 Macrophages

| Mediator | IC50 (µM) | Reference | | :--- | :--- |[3] | | TNF-α | 89.66 |[3] | | PGE2 | >100 |[3] |

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams are provided in DOT language for Graphviz.

Caption: LPS-induced pro-inflammatory signaling pathways and points of inhibition by (+)-Lappaconitine.

Caption: Experimental workflow for the LPS-induced cytokine release assay.

Experimental Protocols

LPS-Induced Cytokine Release Assay in RAW 264.7 Macrophages

This assay measures the ability of (+)-Lappaconitine to inhibit the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), from lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• (+)-Lappaconitine

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for mouse TNF-α and IL-6

• Dimethyl sulfoxide (DMSO)

Protocol:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1-2 x 10^5 cells/well in 100 µL of complete DMEM.[8] Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of (+)-Lappaconitine in complete DMEM. The final DMSO concentration should not exceed 0.1%. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of (+)-Lappaconitine or vehicle (DMSO) control. Incubate for 1-2 hours.

• LPS Stimulation: Add 100 µL of complete DMEM containing LPS to each well to a final concentration of 1 µg/mL.[9] For the unstimulated control wells, add 100 µL of complete DMEM without LPS.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[9]

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant without disturbing the cell monolayer.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the collected supernatants using commercially available ELISA kits, following the manufacturer's instructions.[10]

• Data Analysis: Calculate the percentage of inhibition of cytokine production for each concentration of (+)-Lappaconitine compared to the LPS-stimulated vehicle control. Determine the IC50 value.

NF-κB Reporter Assay in HEK293 Cells

This assay determines the inhibitory effect of (+)-Lappaconitine on the NF-κB signaling pathway using a stable HEK293 cell line expressing a luciferase reporter gene under the control of NF-κB response elements.

Materials:

• HEK293 cell line stably expressing an NF-κB-luciferase reporter

• DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., hygromycin)

• (+)-Lappaconitine

• Human Tumor Necrosis Factor-alpha (hTNF-α)

• 96-well white, clear-bottom cell culture plates

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Seeding: Seed the NF-κB reporter HEK293 cells into a white, clear-bottom 96-well plate at a density of 30,000 cells per well in 50 µL of assay medium.[1] Allow the cells to attach for 4-5 hours at 37°C with 5% CO2.

• Compound Treatment: Add 50 µL of assay medium containing serial dilutions of (+)-Lappaconitine or a known NF-κB inhibitor (e.g., IKK-16) as a positive control. Incubate for 1-2 hours at 37°C.

• TNF-α Stimulation: Add 10 µL of assay medium containing hTNF-α to a final concentration of 5 ng/mL to the stimulated wells.[1] To the unstimulated control wells, add 10 µL of assay medium.

• Incubation: Incubate the plate for 5-6 hours at 37°C with 5% CO2.[1]

• Luciferase Assay: Equilibrate the plate to room temperature. Add 100 µL of luciferase assay reagent to each well and rock for approximately 15 minutes.[1]

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Subtract the average background luminescence from all readings. Calculate the fold induction of luciferase activity in the stimulated wells compared to the unstimulated control. Determine the inhibitory effect of (+)-Lappaconitine.

Western Blot Analysis of MAPK Phosphorylation

This protocol details the detection of phosphorylated forms of key MAPK proteins (p38 and ERK) to assess the inhibitory effect of (+)-Lappaconitine on this signaling pathway in LPS-stimulated macrophages.

Materials:

• RAW 264.7 cells

• 6-well cell culture plates

• (+)-Lappaconitine

• LPS from E. coli

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Tris-buffered saline with Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-p38, anti-p38, anti-phospho-ERK1/2, anti-ERK1/2, and an antibody for a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence detection system

Protocol:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency. Pre-treat the cells with various concentrations of (+)-Lappaconitine for 1 hour, followed by stimulation with 1 µg/mL LPS for 30 minutes.[11]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells and incubate the lysate on ice for 30 minutes.[12]

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.[12]

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.[12]

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-PAGE gel and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-p38) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add ECL substrate and visualize the protein bands using a chemiluminescence detection system.[12]

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed with antibodies against the total forms of the proteins (total p38 and total ERK) and a loading control.[12]

• Data Analysis: Perform densitometric analysis of the bands using image analysis software. Normalize the intensity of the phosphorylated protein band to the total protein band and the loading control.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro and in vivo biological evaluation of Lappaconitine derivatives as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 2.10. Measurement of NO, TNF-α, and IL-6 Levels in Cell Culture Supernatants of LPS-Stimulated RAW264.7 Cells [bio-protocol.org]
• 10. Inhibition of Proinflammatory Enzymes and Attenuation of IL-6 in LPS-Challenged RAW 264.7 Macrophages Substantiates the Ethnomedicinal Use of the Herbal Drug Homalium bhamoense Cubitt & W.W.Sm - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for the Electrophysiological Recording of (+)-Lappaconitine's Effect on Ion Channels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrophysiological effects of (+)-Lappaconitine (LA), a diterpenoid alkaloid, on voltage-gated ion channels. The accompanying detailed protocols offer standardized methods for investigating these effects, particularly relevant for research in analgesia, anti-arrhythmia, and neuropharmacology.

Application Notes

(+)-Lappaconitine, derived from plants of the Aconitum species, has a long history of use in traditional medicine for its analgesic properties.[1] Modern electrophysiological studies have revealed that its primary mechanism of action involves the blockade of voltage-gated sodium channels (Nav).[1][2][3] Unlike its more toxic relative, aconitine, which acts as a channel agonist, lappaconitine functions as an inhibitor of these channels.[1][3][4]

The inhibitory action of lappaconitine on Nav channels is characterized by several key features. It exhibits a slow onset of action and its block is often described as irreversible or very slowly reversible.[1][2] This contrasts with the rapid and reversible block produced by common local anesthetics like tetracaine and bupivacaine.[1] Lappaconitine's inhibition is also voltage-dependent, with a higher affinity for the open and inactivated states of the channel over the resting state.[1][4] This use-dependent characteristic suggests that its inhibitory effect is potentiated in rapidly firing neurons, a property that may contribute to its efficacy in pathological conditions such as chronic pain and epilepsy.[5]

Notably, studies have shown that lappaconitine does not significantly alter the voltage-dependence of activation or steady-state inactivation of Nav channels, distinguishing its mechanism from that of some other Nav channel modulators.[1] Its primary effect is a reduction in the peak sodium current. The primary metabolite of lappaconitine, N-deacetyllappaconitine, has also been shown to inhibit both sodium and potassium ion currents.[6][7] While the primary focus of research has been on sodium channels, some studies suggest that lappaconitine does not affect voltage-dependent potassium or calcium currents in certain neuronal populations.[1] However, the structurally related compound aconitine has been shown to block HERG and Kv1.5 potassium channels and inhibit L-type calcium channels, suggesting that further investigation into lappaconitine's effects on a broader range of ion channels may be warranted.[8][9][10][11]

The unique properties of (+)-Lappaconitine make it a valuable pharmacological tool for studying the structure and function of Nav channels and a potential lead compound for the development of novel analgesics and antiarrhythmics with a distinct mechanism of action.

Quantitative Data Summary

The following tables summarize the quantitative data on the effects of (+)-Lappaconitine on various voltage-gated sodium channels.

Table 1: Inhibitory Potency (IC50) of (+)-Lappaconitine on Voltage-Gated Sodium Channels

Channel Subtype	Cell Line	Holding Potential (mV)	IC50 (µM)	Reference
Nav1.7	HEK293	-70	27.67 (15.68–39.66)	[1][2][12]
hH1 (Nav1.5)	N/A	N/A	Irreversible block	[4]

Table 2: Effects of (+)-Lappaconitine on the Gating Properties of Nav1.7 Channels

Gating Parameter	Condition	V1/2 (mV)	Change with Lappaconitine	Reference
Activation	Control	-23.71 ± 0.78	No significant change	[1]
300 µM LA	-26.95 ± 1.02	[1]
Steady-State Inactivation	Control	N/A	No significant change	[1]
300 µM LA	N/A	[1]

Experimental Protocols

The following are detailed protocols for the electrophysiological characterization of (+)-Lappaconitine's effects on ion channels using the whole-cell patch-clamp technique.

Protocol 1: Determination of the Half-Maximal Inhibitory Concentration (IC50)

Objective: To determine the concentration of (+)-Lappaconitine required to inhibit 50% of the target ion channel current.

Materials:

• HEK293 cells stably expressing the human Nav1.7 channel.

• Cell culture reagents.

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH).

• (+)-Lappaconitine stock solution (e.g., 100 mM in DMSO).

• Patch-clamp rig with amplifier, digitizer, and data acquisition software.

Procedure:

• Cell Preparation: Plate HEK293-hNav1.7 cells on glass coverslips 24-48 hours before the experiment.

• Solution Preparation: Prepare external and internal solutions. Prepare serial dilutions of (+)-Lappaconitine in the external solution to achieve the desired final concentrations (e.g., 0.1, 1, 10, 30, 100, 300 µM). Ensure the final DMSO concentration is ≤ 0.1%.

• Patch-Clamp Recording:

  • Obtain a whole-cell patch-clamp configuration on a single cell.

  • Hold the cell at a holding potential of -120 mV.

  • Apply a depolarizing test pulse to 0 mV for 20 ms to elicit a peak inward sodium current. Repeat this pulse at a low frequency (e.g., 0.1 Hz) to minimize use-dependent effects during baseline recording.

  • Record a stable baseline current for at least 3 minutes in the external solution alone.

  • Perfuse the cell with increasing concentrations of (+)-Lappaconitine, allowing the current inhibition to reach a steady state at each concentration. Due to the slow onset of block, this may take over 10 minutes for each concentration.[1]

• Data Analysis:

  • Measure the peak current amplitude at the end of each concentration application.

  • Normalize the peak current at each concentration to the baseline current.

  • Plot the percentage of inhibition against the logarithm of the lappaconitine concentration.

  • Fit the data with a Hill equation to determine the IC50 value.

Protocol 2: Assessment of Voltage-Dependence of Activation and Inactivation

Objective: To determine if (+)-Lappaconitine alters the voltage-dependent gating properties of the ion channel.

Materials: Same as Protocol 1.

Procedure:

• Whole-Cell Recording: Establish a whole-cell recording as described in Protocol 1.

• Activation Protocol:

  • From a holding potential of -120 mV, apply a series of depolarizing voltage steps from -80 mV to +60 mV in 5 mV increments for 50 ms.

  • Record the peak inward current at each voltage step to generate a current-voltage (I-V) relationship.

  • Record a baseline I-V curve in the external solution.

  • Perfuse the cell with a fixed concentration of (+)-Lappaconitine (e.g., at its IC50) and repeat the activation protocol once the effect has reached a steady state.

• Steady-State Inactivation Protocol:

  • From a holding potential of -120 mV, apply a series of 500 ms pre-pulses ranging from -140 mV to -10 mV in 10 mV increments.

  • Immediately following each pre-pulse, apply a test pulse to 0 mV for 20 ms to measure the fraction of available channels.

  • Record a baseline inactivation curve in the external solution.

  • Perfuse with (+)-Lappaconitine and repeat the inactivation protocol.

• Data Analysis:

  • Activation: Convert the peak currents from the activation protocol to conductance (G) using the equation G = I / (V - Vrev), where Vrev is the reversal potential for sodium. Plot the normalized conductance (G/Gmax) against the test potential and fit with a Boltzmann function to determine the half-activation voltage (V1/2) and slope factor. Compare the V1/2 values before and after lappaconitine application.

  • Inactivation: Normalize the peak currents from the test pulse to the maximum current and plot against the pre-pulse potential. Fit the data with a Boltzmann function to determine the half-inactivation voltage (V1/2) and slope factor. Compare the V1/2 values before and after lappaconitine application.

Visualizations

Caption: Experimental workflow for patch-clamp analysis of (+)-Lappaconitine on Nav1.7.

Caption: Proposed mechanism of action for (+)-Lappaconitine's analgesic effect.

Caption: Signaling pathway of nociception and its inhibition by (+)-Lappaconitine.

References

• 1. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frequency-dependent inhibition of neuronal activity by lappaconitine in normal and epileptic hippocampal slices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Electrophysiological Mechanisms of N-Deacetyllapaconitine Monochlorhydrate, the Main Metabolite of Lappaconitine Hydrobromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of Electrophysiological Mechanisms of N-Deacetyllapaconitine Monochlorhydrate, the Main Metabolite of Lappaconitine Hydrobromide - ProQuest [proquest.com]
• 8. Aconitine blocks HERG and Kv1.5 potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. L-Type Calcium Channel Inhibition Contributes to the Proarrhythmic Effects of Aconitine in Human Cardiomyocytes | PLOS One [journals.plos.org]
• 10. L-Type Calcium Channel Inhibition Contributes to the Proarrhythmic Effects of Aconitine in Human Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: (+)-Lappaconitine in Neuropathic Pain Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine (LA) is a C18-diterpenoid alkaloid extracted from plants of the Aconitum and Delphinium species. For over three decades, it has been utilized as a non-addictive analgesic for treating moderate to severe chronic pain, including neuropathic pain. Its potent analgesic properties, coupled with a favorable safety profile that avoids the addictive potential of opioids, make it a compound of significant interest in pain research and drug development. The analgesic mechanism of (+)-Lappaconitine is multifactorial, involving the modulation of ion channels and the activation of endogenous opioid pathways, offering a complex and effective approach to pain management.

Quantitative Data Summary

The analgesic efficacy of (+)-Lappaconitine has been quantified in various preclinical neuropathic pain models. The following tables summarize the key data on its potency and the behavioral assays used for assessment.

Table 1: Efficacy of (+)-Lappaconitine in Rodent Neuropathic Pain Models

Animal Model	Administration Route	Dose (ED₅₀)¹	Outcome Measure	Efficacy (% MPE)²	Source
Spinal Nerve Ligation (Rat)	Subcutaneous (s.c.)	1.1 mg/kg	Mechanical Allodynia	53.3%	[1]
Spinal Nerve Ligation (Rat)	Subcutaneous (s.c.)	1.6 mg/kg	Thermal Hyperalgesia	58.3%	[1]
Spinal Nerve Ligation (Rat)	Intrathecal (i.t.)	0.8 µg	Mechanical Allodynia	66.1%	[1]
Chronic Constriction Injury (Rat)	Intravenous (i.v.)	4 mg/kg	Mechanical & Thermal Hyperalgesia	Attenuated hyperalgesia	[2][3]

¹ED₅₀: The dose required to produce a half-maximal response. ²% MPE: Maximum Possible Effect.

Table 2: Summary of Behavioral Assays for Neuropathic Pain Assessment

Behavioral Assay	Principle	Endpoint Measured	Relevance to Neuropathic Pain
Von Frey Test	Application of calibrated filaments to the plantar surface of the paw to determine the stimulus intensity required to elicit a withdrawal response.[4][5][6]	Paw Withdrawal Threshold (PWT) in grams (g).	Measures mechanical allodynia, a hallmark symptom where non-painful stimuli are perceived as painful.[6]
Hargreaves Test (Plantar Test)	Application of a radiant heat source to the plantar surface of the paw. The latency to withdraw the paw is measured.[7][8][9]	Paw Withdrawal Latency (PWL) in seconds (s).	Measures thermal hyperalgesia, an exaggerated response to a noxious heat stimulus.[10]
Hot Plate Test	The animal is placed on a surface of constant temperature, and the latency to exhibit a nocifensive response (e.g., licking paw, jumping) is recorded.[11]	Reaction Latency in seconds (s).	Assesses sensitivity to suprathreshold thermal stimuli, indicating thermal hyperalgesia.

Mechanism of Action

(+)-Lappaconitine exerts its analgesic effects through a multi-target mechanism, primarily involving the central and peripheral nervous systems.

• Stimulation of Endogenous Opioid Release: LA stimulates spinal microglia to express and release dynorphin A.[12] This endogenous opioid peptide then acts on κ-opioid receptors on postsynaptic neurons to produce analgesia. This signaling cascade is believed to involve G-protein coupled receptors (GPCRs) and the cAMP/PKA/p38β/CREB pathway.

• Blockade of Voltage-Gated Sodium Channels (VGSCs): LA functions as a potent blocker of VGSCs, particularly the Nav1.7 subtype, which is crucial for the generation and propagation of pain signals in nociceptive neurons.[12][13][14] By inhibiting these channels, LA reduces neuronal excitability and dampens the transmission of pain signals.[15][16]

• Modulation of P2X₃ Receptors: In dorsal root ganglion (DRG) neurons, LA has been shown to downregulate the expression and sensitization of the P2X₃ receptor.[2][12][17] These receptors are activated by ATP released from damaged cells and play a significant role in the initiation of neuropathic pain.[2][17]

Visualized Pathways and Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 4. bio-protocol.org [bio-protocol.org]
• 5. en.bio-protocol.org [en.bio-protocol.org]
• 6. Hind paw mechanical allodynia (von Frey filaments) [pspp.ninds.nih.gov]
• 7. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 8. Assessment of Thermal Pain Sensation in Rats and Mice Using the Hargreaves Test. [repository.cam.ac.uk]
• 9. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 10. meliordiscovery.com [meliordiscovery.com]
• 11. Analgesic effects of lappaconitine in leukemia bone pain in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The role of voltage-gated sodium channels in neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effect of lappaconitine on neuropathic pain mediated by P2X3 receptor in rat dorsal root ganglion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of (+)-Lappaconitine in Cardiovascular Research Models: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine, a C18-diterpenoid alkaloid extracted from plants of the Aconitum and Delphinium species, has garnered significant interest in cardiovascular research due to its potent antiarrhythmic properties. Primarily classified as a Class I antiarrhythmic agent, its principal mechanism of action involves the blockade of voltage-gated sodium channels. This document provides detailed application notes and experimental protocols for the use of (+)-Lappaconitine in various cardiovascular research models, with a focus on arrhythmia, electrophysiology, and associated signaling pathways.

Mechanism of Action

(+)-Lappaconitine exerts its antiarrhythmic effects by acting as a sodium channel blocker.[1][2][3] Unlike its toxic counterpart, aconitine, which is a sodium channel activator that can induce severe arrhythmias, (+)-Lappaconitine inhibits the rapid influx of sodium ions during phase 0 of the cardiac action potential.[2][3] This action decreases the rate of depolarization, slows conduction velocity, and reduces the excitability of cardiac tissue, thereby suppressing arrhythmias.[1] Studies have shown that lappaconitine binds to the open state of the sodium channels and can cause an irreversible block.

Data Presentation: Quantitative Effects of (+)-Lappaconitine

The following tables summarize the quantitative data on the effects of (+)-Lappaconitine in various cardiovascular research models.

Table 1: Inhibitory Effects of (+)-Lappaconitine on Voltage-Gated Sodium (Nav) Channels

Nav Channel Subtype	Concentration (µM)	Inhibition (%)	Cell Type	Holding Potential (mV)	IC50 (µM)	Reference
Nav1.7	100	53 ± 4	HEK293	-70	27.67 (15.68–39.66)
Nav1.3	100	46 ± 4	HEK293	-	-
Nav1.4	100	38 ± 4	HEK293	-	-
Nav1.5 (hH1)	100	29 ± 4	HEK293	-	-
Nav1.8	100	22 ± 7	HEK293	-	-
Nav1.7	-	-	HEK293	-50	65.33 (51.94–78.71)
Nav1.7	-	-	HEK293	-120	221.30 (168.80–273.80)

Table 2: Effects of (+)-Lappaconitine on Cardiac Parameters

Parameter	Species	Model	Concentration/Dose	Effect	Reference
Inotropic Action	Guinea Pig	Isolated Atria	0.06 µM	Significant negative inotropic action	[4]
Asystole	Guinea Pig	Isolated Right Atria	4.5 µM	Occurrence of asystole	[4]
Arrhythmia Prevention	Guinea Pig	Aconitine or Ouabain-induced	0.3 µM (preincubation)	Prevented arrhythmia	[4]
Arrhythmia Prevention	Rat	Barium Chloride-induced	0.01 - 1 mg/kg (oral)	50-100% prevention
Arrhythmia Elimination	Cat/Dog	Electrically-induced fibrillation	0.2 - 0.5 mg/kg	Complete elimination of fibrillation and hypotension
Epinephrine-induced Arrhythmia	Rat	In vivo	0.5 mg/kg	Fully prevented arrhythmia	[5]

Experimental Protocols

Aconitine-Induced Arrhythmia Model in Rats (In Vivo)

This protocol describes the induction of arrhythmia using aconitine and the prophylactic administration of (+)-Lappaconitine.

Materials:

• Male Wistar rats (250-300 g)

• Urethane (for anesthesia)

• Aconitine solution (12-15 µg/kg in saline)

• (+)-Lappaconitine solution (dissolved in appropriate vehicle)

• Infusion pump

• ECG recording system with needle electrodes

• Jugular vein catheter

Procedure:

• Anesthesia and Catheter Implantation:

  • Anesthetize the rat with urethane (1.2 g/kg, intraperitoneal injection).

  • Implant a catheter into the right jugular vein for drug administration.

  • Insert needle electrodes subcutaneously for ECG recording (Lead II configuration).

• Stabilization and Baseline Recording:

  • Allow the animal to stabilize for at least 20 minutes after surgery.

  • Record a stable baseline ECG for 5-10 minutes.

• Prophylactic Administration of (+)-Lappaconitine:

  • Administer (+)-Lappaconitine solution intragastrically 60 minutes before the administration of aconitine. Doses can range from 0.01 to 1 mg/kg.

• Induction of Arrhythmia:

  • Infuse aconitine solution (12-15 µg/kg) into the jugular vein.

  • Cardiac arrhythmias, such as ventricular premature beats, ventricular tachycardia, and ventricular fibrillation, typically appear within 1-2 minutes after aconitine administration.

• ECG Monitoring and Data Analysis:

  • Continuously record the ECG for at least 20-30 minutes after aconitine infusion.

  • Analyze the ECG recordings to determine the onset and duration of arrhythmias. The antiarrhythmic effect is evaluated by the ability of (+)-Lappaconitine to prevent or reduce the incidence and duration of aconitine-induced arrhythmias.

Whole-Cell Patch-Clamp Electrophysiology on Isolated Cardiomyocytes

This protocol outlines the procedure for recording sodium currents and action potentials in isolated cardiomyocytes to assess the electrophysiological effects of (+)-Lappaconitine.

Materials:

• Isolated adult rat ventricular myocytes

• Patch-clamp amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Micromanipulator

• Perfusion system

• Extracellular (Tyrode's) solution: 140 mM NaCl, 5.4 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 10 mM HEPES, 10 mM Glucose (pH adjusted to 7.4 with NaOH).

• Intracellular (pipette) solution: 120 mM CsCl, 10 mM NaCl, 5 mM Mg-ATP, 10 mM HEPES, 10 mM EGTA (pH adjusted to 7.2 with CsOH).

• (+)-Lappaconitine stock solution (in DMSO) and final dilutions in extracellular solution.

Procedure:

• Cell Preparation:

  • Isolate ventricular myocytes from adult rats using established enzymatic digestion protocols.

  • Allow the cells to stabilize in a holding chamber for at least 30 minutes before recording.

• Pipette Fabrication and Filling:

  • Pull borosilicate glass capillaries to a resistance of 2-4 MΩ when filled with the intracellular solution.

  • Fill the pipette with the intracellular solution, ensuring no air bubbles are trapped at the tip.

• Whole-Cell Configuration:

  • Mount the pipette on the micromanipulator and approach a single, healthy cardiomyocyte under microscopic view.

  • Apply gentle positive pressure to the pipette.

  • Once the pipette touches the cell membrane, release the positive pressure to form a gigaohm seal (>1 GΩ).

  • Apply a brief pulse of negative pressure to rupture the cell membrane and achieve the whole-cell configuration.

• Recording Sodium Currents:

  • Clamp the cell membrane potential at a holding potential of -100 mV.

  • Apply depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV increments for 50 ms) to elicit sodium currents.

  • Record baseline sodium currents.

  • Perfuse the cell with the extracellular solution containing the desired concentration of (+)-Lappaconitine.

  • Record sodium currents in the presence of the compound to determine the extent of inhibition.

• Recording Action Potentials:

  • Switch to current-clamp mode.

  • Inject a small hyperpolarizing current to stabilize the resting membrane potential.

  • Elicit action potentials by injecting brief suprathreshold depolarizing current pulses.

  • Record baseline action potentials.

  • Perfuse the cell with (+)-Lappaconitine and record the changes in action potential parameters (e.g., amplitude, duration, and upstroke velocity).

Signaling Pathways and Experimental Workflows

Signaling Pathway of Aconitine-Induced Cardiotoxicity and Potential Intervention by (+)-Lappaconitine

Aconitine-induced cardiotoxicity involves the activation of several downstream signaling pathways, including the p38 MAPK and NLRP3 inflammasome pathways, leading to cardiomyocyte apoptosis and inflammation.[2] As a sodium channel blocker, (+)-Lappaconitine can theoretically counteract the initial trigger of these pathways by preventing the sodium overload caused by aconitine.

Caption: Aconitine and (+)-Lappaconitine signaling pathways in cardiomyocytes.

Experimental Workflow for Evaluating (+)-Lappaconitine in an In Vivo Arrhythmia Model

Caption: In vivo experimental workflow for (+)-Lappaconitine evaluation.

Logical Relationship of (+)-Lappaconitine's Antiarrhythmic Action

Caption: Logical flow of (+)-Lappaconitine's antiarrhythmic mechanism.

Conclusion

(+)-Lappaconitine serves as a valuable pharmacological tool in cardiovascular research, particularly in the study of arrhythmias. Its well-defined mechanism as a sodium channel blocker makes it a suitable compound for investigating the role of sodium channels in cardiac electrophysiology and for developing novel antiarrhythmic therapies. The protocols and data presented in this document provide a comprehensive guide for researchers to effectively utilize (+)-Lappaconitine in their experimental models. Further research is warranted to fully elucidate its effects on downstream signaling pathways and its potential therapeutic applications.

References

• 1. [To the mechanisms of antiarrhythmic action of Allapinine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aconitine promotes ROS-activated P38/MAPK/Nrf2 pathway to inhibit autophagy and promote myocardial injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Sodium Channel Function: (+)-Lappaconitine as a Precision Pharmacological Tool

For Researchers, Scientists, and Drug Development Professionals

(+)-Lappaconitine, a C18-diterpenoid alkaloid derived from plants of the Aconitum and Delphinium species, has emerged as a potent and valuable pharmacological tool for the investigation of voltage-gated sodium channel (Nav) function. Its unique mechanism of action, characterized by irreversible and state-dependent blockade, offers researchers a powerful molecule to dissect the intricate roles of these channels in cellular excitability, nociception, and cardiac function. This document provides detailed application notes and experimental protocols to facilitate the use of (+)-Lappaconitine in the laboratory.

Application Notes

(+)-Lappaconitine serves as a selective inhibitor of specific sodium channel isoforms, primarily targeting Nav1.7 and the human heart sodium channel (hH1 or Nav1.5).[1][2][3][4] Unlike many local anesthetics that exhibit rapid and reversible block, (+)-Lappaconitine displays a slow onset of inhibition that is largely irreversible.[1][3] This characteristic makes it particularly useful for studies requiring long-lasting and stable channel blockade.

A key feature of (+)-Lappaconitine's interaction with sodium channels is its state-dependent binding. It preferentially binds to the open state of the channel, with little to no effect on resting or inactivated channels.[1][2] This property allows for the targeted investigation of channels that are actively involved in electrical signaling. Furthermore, (+)-Lappaconitine does not significantly alter the voltage-dependence of channel activation or inactivation, simplifying the interpretation of experimental results.[1][3]

Primary Applications:

• Studying the role of Nav1.7 in pain pathways: Given its potent inhibition of Nav1.7, a channel genetically validated as a key player in human pain perception, (+)-Lappaconitine is an excellent tool for elucidating the contribution of this specific isoform to nociceptive signaling.[1][3]

• Investigating the pharmacology of the site 2 neurotoxin receptor: (+)-Lappaconitine binds at or near the site 2 receptor on the sodium channel alpha subunit, a site also targeted by other neurotoxins like aconitine and batrachotoxin.[1][2] It can be used in competitive binding assays and functional studies to probe the structure and function of this important regulatory site.

• Dissecting the mechanisms of cardiac arrhythmias: Through its irreversible block of Nav1.5, (+)-Lappaconitine can be employed to model and study the electrophysiological consequences of sodium channel dysfunction in the heart.[2]

• Screening for novel sodium channel modulators: Due to its well-characterized binding site, (+)-Lappaconitine can be used as a reference compound in high-throughput screening campaigns to identify new molecules that interact with the site 2 receptor.

Data Presentation

The inhibitory effects of (+)-Lappaconitine on various voltage-gated sodium channel isoforms are summarized below. This data highlights its relative selectivity and provides a quantitative basis for experimental design.

Nav Isoform	Cell Line	Method	Holding Potential (mV)	IC50 (µM)	Reference
Nav1.7	HEK293	Whole-cell Patch Clamp (Perfusion)	-50	65.33 (51.94–78.71)	[5]
-70	133.20 (92.91–173.40)	[5]
-120	221.30 (168.80–273.80)	[5]
HEK293	Whole-cell Patch Clamp (Incubation)	-70	27.67 (15.68–39.66)	[1][3][5]
Nav1.3	HEK293	Whole-cell Patch Clamp	Not Specified	>100 (46% inhibition at 100 µM)	[6]
Nav1.4	HEK293	Whole-cell Patch Clamp	Not Specified	>100 (38% inhibition at 100 µM)	[6]
Nav1.5 (hH1)	HEK293	Whole-cell Patch Clamp	Not Specified	Irreversible block	[1][2][6]
Nav1.8	HEK293	Whole-cell Patch Clamp	Not Specified	>100 (22% inhibition at 100 µM)	[6]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the inhibitory effect of (+)-Lappaconitine on Nav1.7 channels heterologously expressed in HEK293 cells.

Materials:

• HEK293 cells stably expressing human Nav1.7

• (+)-Lappaconitine stock solution (10 mM in DMSO)

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH)

• Patch pipettes (2-4 MΩ)

• Patch-clamp amplifier and data acquisition system

Procedure:

• Cell Preparation: Plate HEK293-Nav1.7 cells onto glass coverslips 24-48 hours before the experiment.

• Solution Preparation: Prepare and filter all solutions on the day of the experiment.

• Recording Setup: Place a coverslip in the recording chamber and perfuse with the external solution.

• Pipette Positioning: Lower the patch pipette filled with the internal solution towards a target cell.

• Giga-seal Formation: Apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch and achieve the whole-cell configuration.

• Baseline Recording: Clamp the cell at a holding potential of -120 mV. Apply a series of depolarizing voltage steps (e.g., to 0 mV for 20 ms) to elicit sodium currents. Record stable baseline currents for at least 5 minutes.

• Drug Application: Perfuse the recording chamber with the external solution containing the desired concentration of (+)-Lappaconitine. Due to its slow onset, continue perfusion for at least 10-15 minutes to reach steady-state block.

• Data Acquisition: Record sodium currents at regular intervals during drug application to monitor the time course of inhibition.

• Data Analysis: Measure the peak inward current before and after drug application. Calculate the percentage of inhibition. For dose-response curves, repeat the experiment with a range of (+)-Lappaconitine concentrations and fit the data to the Hill equation to determine the IC50.

Radioligand Binding Assay (Competitive Binding)

This protocol describes a competitive binding assay to determine the affinity of (+)-Lappaconitine for the site 2 neurotoxin receptor on sodium channels using a radiolabeled ligand such as [³H]-batrachotoxinin A 20-α-benzoate ([³H]-BTX-B).

Materials:

• Rat brain synaptosomes or cell membranes expressing the sodium channel of interest

• [³H]-BTX-B (or other suitable site 2 radioligand)

• (+)-Lappaconitine

• Unlabeled batrachotoxin (for determining non-specific binding)

• Binding buffer (e.g., 50 mM HEPES, pH 7.4, containing 0.8 mg/ml BSA)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Prepare synaptosomes or cell membranes according to standard protocols.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of binding buffer

  • 50 µL of various concentrations of (+)-Lappaconitine (or vehicle for total binding)

  • 50 µL of a high concentration of unlabeled batrachotoxin (for non-specific binding)

  • 50 µL of [³H]-BTX-B at a concentration near its Kd

  • 100 µL of the membrane preparation

• Incubation: Incubate the plate at a specified temperature (e.g., 37°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the (+)-Lappaconitine concentration. Fit the data to a one-site competition model to determine the Ki value.

Fluorescent Sodium Influx Assay

This protocol outlines a cell-based assay to measure the inhibitory effect of (+)-Lappaconitine on sodium channel activity using a sodium-sensitive fluorescent dye.

Materials:

• HEK293 cells stably expressing the Nav isoform of interest

• (+)-Lappaconitine

• Sodium-sensitive fluorescent dye (e.g., Asante Natrium Green-2 AM)

• A sodium channel activator (e.g., veratridine or deltamethrin)

• Assay buffer (e.g., Hank's Balanced Salt Solution with Ca²⁺ and Mg²⁺)

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed cells in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Dye Loading: Remove the culture medium and load the cells with the sodium-sensitive dye according to the manufacturer's instructions (e.g., incubate with Asante Natrium Green-2 AM for 60 minutes at 37°C).

• Compound Incubation: Wash the cells with assay buffer and then incubate with various concentrations of (+)-Lappaconitine for a predetermined time (e.g., 15-30 minutes).

• Baseline Fluorescence Measurement: Measure the baseline fluorescence using a plate reader.

• Channel Activation and Signal Reading: Add the sodium channel activator to all wells to stimulate sodium influx. Immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence (ΔF) for each well. Plot the percentage of inhibition of the activator-induced fluorescence signal against the logarithm of the (+)-Lappaconitine concentration to determine the IC50.

Visualizations

Caption: Mechanism of (+)-Lappaconitine Action on Sodium Channels.

Caption: Workflow for Electrophysiological Analysis of (+)-Lappaconitine.

Caption: Downstream Signaling Pathways Modulated by (+)-Lappaconitine.

References

• 1. Editorial: Reviews in pharmacology of ion channels and channelopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a high-throughput fluorescent no-wash sodium influx assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An overview of drug‐induced sodium channel blockade and changes in cardiac conduction: Implications for drug safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Formulation of (+)-Lappaconitine for In Vivo Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical considerations for the formulation of (+)-Lappaconitine, a diterpenoid alkaloid with significant analgesic and anti-inflammatory properties, for in vivo administration. Due to its poor water solubility, developing suitable formulations is crucial for achieving desired therapeutic outcomes in preclinical research. This document outlines methods for preparing simple solutions, as well as advanced nanoformulations such as Solid Lipid Nanoparticles (SLNs) and Poly(lactic-co-glycolic acid) (PLGA) Microspheres, to enhance the bioavailability and therapeutic efficacy of (+)-Lappaconitine.

Physicochemical Properties and Solubility

(+)-Lappaconitine is practically insoluble in water but exhibits solubility in various organic solvents and acidic solutions.[1] This characteristic necessitates the use of co-solvents, pH adjustment, or advanced formulation strategies for in vivo administration. It is readily soluble in methanol, ethanol, and acetone.[1] For simple aqueous-based formulations, dissolution in a dilute acidic solution is a common approach.

Simple Formulations for In Vivo Administration

For initial in vivo screening and proof-of-concept studies, simple solution or suspension formulations can be employed.

Acidic Saline Solution

Protocol:

• Weigh the required amount of (+)-Lappaconitine powder.

• Dissolve the powder in a minimal amount of 0.1 mol/L hydrochloric acid (HCl). Ensure the molar ratio of lappaconitine to HCl is 1:1 to avoid excess acidity.

• Once completely dissolved, dilute the solution to the final desired concentration with 0.9% saline.

• The final solution should be clear and administered shortly after preparation.

In Vivo Administration: This formulation is suitable for subcutaneous injection.

Co-solvent System

A mixture of Dimethyl sulfoxide (DMSO), Polyethylene glycol 300 (PEG300), Tween 80, and water can be used to solubilize (+)-Lappaconitine for intraperitoneal (i.p.) administration.

Protocol:

• Dissolve (+)-Lappaconitine in DMSO.

• Add PEG300 to the solution and mix thoroughly.

• Add Tween 80 and mix until a homogenous solution is formed.

• Finally, add double-distilled water (ddH2O) to reach the final desired volume and concentration.

• The final formulation should be a clear solution.

Advanced Formulations: Nanoformulations

To improve the pharmacokinetic profile, enhance bioavailability, and provide sustained release, nanoformulations such as Solid Lipid Nanoparticles (SLNs) and Polymeric Microspheres are promising approaches.

(+)-Lappaconitine-Loaded Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from biodegradable and biocompatible lipids that are solid at room and body temperature. They can encapsulate lipophilic drugs like (+)-Lappaconitine, offering advantages such as improved stability and controlled release.

Experimental Protocol: Preparation of (+)-Lappaconitine-Loaded SLNs by High-Pressure Homogenization

This protocol is based on the principle of dispersing a drug-loaded lipid melt in a hot aqueous surfactant solution, followed by high-pressure homogenization to form a nanoemulsion which, upon cooling, solidifies into SLNs.

• Preparation of the Lipid Phase:

  • Melt the solid lipid(s) (e.g., glyceryl monostearate, tristearin) at a temperature 5-10°C above its melting point.

  • Dissolve the accurately weighed (+)-Lappaconitine in the melted lipid under continuous stirring.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant(s) (e.g., Poloxamer 188, Tween 80) in double-distilled water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot lipid phase to the hot aqueous phase under high-speed stirring (e.g., 8000-10000 rpm) for a few minutes to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 500-1500 bar for 3-5 cycles). The temperature should be maintained above the lipid's melting point.

• Formation of SLNs:

  • Cool the resulting nanoemulsion to room temperature while stirring. The lipid droplets will recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Determined by Dynamic Light Scattering (DLS).

  • Zeta Potential: Measured using electrophoretic light scattering to assess the stability of the colloidal dispersion.

  • Entrapment Efficiency (EE%) and Drug Loading (DL%): Determined by separating the unencapsulated drug from the SLNs (e.g., by ultracentrifugation) and quantifying the drug in the nanoparticles and the supernatant using a validated analytical method like HPLC.

    • Entrapment Efficiency (%) = (Total Drug - Free Drug) / Total Drug * 100

    • Drug Loading (%) = (Weight of Drug in SLNs) / (Total Weight of SLNs) * 100

Quantitative Data for (+)-Lappaconitine SLNs:

Formulation Parameter	Value/Range	Resulting Characteristic	Value
Preparation Method	High-Pressure Homogenization	Average Entrapment Efficiency	70.48%

Note: The detailed lipid and surfactant composition and specific homogenization parameters would need to be optimized for desired particle size and entrapment efficiency.

(+)-Lappaconitine-Loaded Poly(lactic-co-glycolic acid) (PLGA) Microspheres

PLGA microspheres are biodegradable polymeric carriers capable of providing sustained drug release over an extended period, which can be beneficial for chronic conditions.

Experimental Protocol: Preparation of (+)-Lappaconitine-Loaded PLGA Microspheres by O/W Emulsion Solvent Evaporation

This method involves dissolving the drug and polymer in a water-immiscible organic solvent, emulsifying this solution in an aqueous phase containing a stabilizer, and then removing the solvent to form solid microspheres.

• Preparation of the Organic Phase (Oil Phase):

  • Dissolve a specific amount of PLGA and (+)-Lappaconitine in a suitable organic solvent (e.g., dichloromethane).

• Preparation of the Aqueous Phase (Water Phase):

  • Dissolve a stabilizing agent, such as polyvinyl alcohol (PVA), in water.

• Emulsification:

  • Add the organic phase to the aqueous phase under mechanical stirring at a controlled speed to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation:

  • Continue stirring the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid microspheres.

• Microsphere Collection and Washing:

  • Collect the microspheres by centrifugation.

  • Wash the collected microspheres several times with distilled water to remove the excess stabilizer and un-encapsulated drug.

• Lyophilization:

  • Freeze-dry the washed microspheres to obtain a free-flowing powder.

• Characterization:

  • Particle Size and Morphology: Analyzed by laser diffraction and Scanning Electron Microscopy (SEM).

  • Entrapment Efficiency (EE%) and Drug Loading (DL%): Determined by dissolving a known amount of microspheres in a suitable solvent and quantifying the drug content using HPLC.

Quantitative Data for an Optimized (+)-Lappaconitine PLGA Microsphere Formulation:

Formulation Variable	Optimized Value	Resulting Characteristic	Value
PVA Concentration	1.5%	Mean Particle Size	19.3 ± 0.93 µm
PLGA Concentration	50 g/L	Mean Entrapment Efficiency	70.77 ± 3.23%
Stirring Speed	800 rpm	Mean Drug Loading	11.45 ± 0.47%
Drug/Polymer Ratio	1:5

Data from Xu et al., 2011.[2]

Signaling Pathways and Experimental Workflows

Signaling Pathways of (+)-Lappaconitine

(+)-Lappaconitine exerts its pharmacological effects through the modulation of several key signaling pathways, primarily related to pain and inflammation.

Caption: Signaling pathways modulated by (+)-Lappaconitine.

Experimental Workflow for Nanoformulation Development

The development and characterization of (+)-Lappaconitine nanoformulations follow a systematic workflow.

Caption: Experimental workflow for nanoformulation.

Conclusion

The successful in vivo administration of (+)-Lappaconitine relies on the appropriate selection and optimization of the formulation. While simple solutions are useful for preliminary studies, advanced formulations like SLNs and PLGA microspheres offer significant advantages in terms of bioavailability, sustained release, and therapeutic efficacy. The protocols and data presented herein provide a foundation for researchers to develop and characterize suitable (+)-Lappaconitine formulations for their specific in vivo research needs. Careful characterization of the formulation's physicochemical properties is paramount to ensure reproducibility and reliable interpretation of in vivo results.

References

• 1. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stork: Lappaconitine-loaded microspheres for parenteral sustained release: effects of formulation variables and in vitro characterization [storkapp.me]

Dosage Considerations for (+)-Lappaconitine in Preclinical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

(+)-Lappaconitine (LA), a C18-diterpenoid alkaloid derived from plants of the Aconitum genus, has garnered significant interest for its potent analgesic, anti-inflammatory, anti-arrhythmic, and anti-tumor properties.[1][2] Its non-addictive nature makes it a compelling alternative to traditional opioid analgesics.[1][3] However, the clinical application of LA is hampered by its narrow therapeutic window and potential for cardiotoxicity, necessitating careful dosage consideration in preclinical development.[3][4] This document provides a comprehensive overview of dosage parameters for (+)-Lappaconitine in preclinical studies, summarizing key quantitative data and detailing relevant experimental protocols.

Quantitative Dosage and Toxicity Data

The following tables summarize the reported median lethal dose (LD50) and effective dose (ED50) values for (+)-Lappaconitine and its derivatives in various preclinical models. These values are crucial for establishing a safe and effective starting dose range for in vivo experiments.

Table 1: Acute Toxicity of (+)-Lappaconitine and Its Derivatives

Compound	Animal Model	Route of Administration	LD50	Reference
(+)-Lappaconitine	Mice	Oral	32.4 mg/kg	[5][6]
Rats	Oral	20 mg/kg	[4][5][6]
Mice	Intraperitoneal	11.7 mg/kg	[3][7]
Lappaconitine-1,5-benzodiazepine hybrid 8	Mice	Intragastric	>1500 mg/kg	[5]
Lappaconitine derivative 14a	Mice	Oral	>600 mg/kg	[1]
Lappaconitine derivative 34a	Mice	Oral	>1500 mg/kg	[1]
Lappaconitine derivative 39	Mice	Not Specified	300.0 mg/kg	[3]
Lappaconitine derivative 49	Mice	Not Specified	>600 mg/kg	[3]
Lappaconitine derivative 70	Mice	Not Specified	300.0 mg/kg	[3]
Lappaconitine derivative 89	Mice	Not Specified	>400 mg/kg	[3]

Table 2: Effective Doses of (+)-Lappaconitine for Analgesia

Experimental Model	Animal Model	Route of Administration	ED50	Reference
Acetic Acid-Induced Writhing	Mice	Not Specified	3.5 mg/kg	[3]
Neuropathic Pain (Mechanical Allodynia)	Rats	Subcutaneous	1.1 mg/kg	[8]
Neuropathic Pain (Thermal Hyperalgesia)	Rats	Subcutaneous	1.6 mg/kg	[8]
Neuropathic Pain (Mechanical Allodynia)	Rats	Intrathecal	0.8 µg	[8]
Bone Cancer Pain (Mechanical Allodynia)	Rats	Subcutaneous	2.0 mg/kg	[8]

Table 3: Dosing for Other Preclinical Applications

Application	Experimental Model	Animal Model	Dosage	Route of Administration	Reference
Anti-inflammatory	CFA-Induced Inflammatory Pain	Rats	4 mg/kg, 8 mg/kg	Not Specified	[9][10]
Anti-arrhythmic	Epinephrine-Induced Arrhythmia	Rats	0.5 - 5 mg/kg	Intragastric	[5]
Anti-arrhythmic	Calcium Chloride-Induced Arrhythmia	Rats	5 mg/kg (ineffective), 10 mg/kg (lethal)	Intragastric	[5]
Analgesia	Acetic Acid-Induced Writhing & Hot Plate Test	Mice	1 mg/kg, 5 mg/kg	Intragastric	[5]
Analgesia	Leukemia Bone Pain	Mice	Not Specified	Not Specified	[11]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of preclinical findings. The following are protocols for key experiments cited in the literature for evaluating the bioactivity of (+)-Lappaconitine.

Acetic Acid-Induced Writhing Test for Analgesic Activity

This is a widely used in vivo model for screening peripheral analgesic activity.

• Animal Model: Mice are typically used.

• Procedure:

  • Animals are divided into control and treatment groups.

  • The test compound (e.g., (+)-Lappaconitine, its derivatives, or vehicle for the control group) is administered, usually orally or intraperitoneally.[1][2]

  • After a predetermined period (e.g., 60 minutes for oral administration), a solution of acetic acid (e.g., 0.75% solution, 0.1 mL per 10 g body weight) is injected intraperitoneally to induce a writhing response, which is characterized by stretching and constriction of the abdomen.[2][5]

  • The number of writhes is counted for a specific duration, typically 15-20 minutes, starting 5-10 minutes after the acetic acid injection.[2]

• Data Analysis: The percentage of inhibition of writhing is calculated for the treatment groups compared to the control group. The ED50, the dose that produces 50% of the maximum effect, can then be determined.

Hot Plate Test for Analgesic Activity

This test is used to assess central analgesic activity by measuring the response to thermal pain.

• Animal Model: Mice or rats.

• Procedure:

  • The hot plate apparatus is maintained at a constant temperature (e.g., 54°C).[5]

  • The animal is placed on the hot plate, and the latency to a pain response (e.g., licking a paw or jumping) is recorded.

  • A cut-off time (e.g., 30-60 seconds) is set to prevent tissue damage.

  • The test compound or vehicle is administered, and the latency is measured again at various time points after administration.

• Data Analysis: An increase in the latency to respond is indicative of an analgesic effect.

Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This is a classic model to evaluate the anti-inflammatory effects of a compound.

• Animal Model: Rats are commonly used.

• Procedure:

  • The initial paw volume of the rats is measured using a plethysmometer.

  • The test compound or vehicle is administered.

  • After a set time, a phlogistic agent, typically a 1% carrageenan solution, is injected into the sub-plantar tissue of the right hind paw.

  • The paw volume is measured again at several time points after the carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: The percentage of inhibition of edema in the treated groups is calculated relative to the control group.

In Vivo Models of Induced Arrhythmia

These models are used to assess the anti-arrhythmic or pro-arrhythmic potential of a compound.

• Animal Model: Rats.

• Procedure for Epinephrine-Induced Arrhythmia:

  • Animals are anesthetized.

  • A baseline electrocardiogram (ECG) is recorded.

  • The test compound is administered.

  • Arrhythmia is induced by an intravenous injection of epinephrine.

  • ECG is continuously monitored to observe the protective effect of the compound.[5]

• Procedure for Calcium Chloride-Induced Arrhythmia:

  • Similar to the epinephrine model, animals are anesthetized and a baseline ECG is recorded.

  • The test compound is administered.

  • Arrhythmia is induced by an intravenous infusion of calcium chloride.

  • ECG is monitored for the onset and duration of arrhythmias.[5]

• Data Analysis: The incidence and duration of arrhythmias are compared between the control and treated groups. ECG parameters such as RR, PQ, QRS, and QT intervals are analyzed.[5]

Signaling Pathways and Experimental Workflows

The therapeutic and toxic effects of (+)-Lappaconitine are mediated through various signaling pathways. Understanding these pathways is crucial for rational drug design and development.

Caption: Anti-inflammatory mechanism of (+)-Lappaconitine.

The analgesic effects of (+)-Lappaconitine are primarily attributed to its action as a voltage-gated sodium channel blocker.[12][13] This mechanism is distinct from that of opioid analgesics, which is consistent with its non-addictive profile.

Caption: Preclinical evaluation workflow for analgesics.

Conclusion

The preclinical evaluation of (+)-Lappaconitine and its derivatives requires a careful and systematic approach to dosage selection. The data presented in this document highlights the significant therapeutic potential of these compounds, particularly in the realm of non-addictive analgesia. However, the inherent toxicity of the parent compound underscores the importance of thorough dose-finding studies. By utilizing the summarized data and detailed protocols, researchers can design more effective and safer preclinical studies, ultimately accelerating the translation of these promising compounds into clinical applications. The development of derivatives with a wider therapeutic index represents a key strategy in overcoming the limitations of (+)-Lappaconitine.[3]

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. aurorabiomed.com [aurorabiomed.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peerj.com [peerj.com]
• 12. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Novel (+)-Lappaconitine Derivatives with Reduced Toxicity

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and evaluation of novel (+)-Lappaconitine (LA) derivatives engineered for reduced toxicity while maintaining potent analgesic properties. Lappaconitine, a C18-diterpenoid alkaloid, is a non-addictive analgesic, but its clinical application is hampered by a narrow therapeutic window due to its significant toxicity.[1][2] The protocols outlined below are based on successful strategies that modify the chemical structure of Lappaconitine to mitigate its toxic effects, thereby increasing its therapeutic index.

Introduction

(+)-Lappaconitine (LA) is a natural alkaloid extracted from plants of the Aconitum genus and has been utilized as a non-addictive analgesic with efficacy comparable to morphine in some models.[2][3][4] However, its inherent toxicity, with a lethal dose (LD50) of approximately 11.7 mg/kg, presents a significant barrier to its widespread clinical use.[1][5] Recent research has focused on the chemical modification of the LA molecule to dissociate its analgesic effects from its toxic properties. These efforts have led to the development of novel derivatives with significantly improved safety profiles.

The primary strategy for reducing toxicity involves structural modifications at the C4 acetamidobenzoate side chain and the 20-N position.[1][6][7] These modifications can alter the metabolism of the compound, preventing the formation of toxic metabolites such as N-deacetyllappaconitine.[1][5] This document details the synthesis of promising amide and sulfonamide derivatives and provides protocols for their toxicological and pharmacological assessment.

Data Presentation: Comparative Analysis of Lappaconitine Derivatives

The following tables summarize the quantitative data for key Lappaconitine derivatives, comparing their analgesic efficacy and acute toxicity to the parent compound.

Table 1: Analgesic Activity and Acute Toxicity of Amide and Sulfonamide Lappaconitine Derivatives

Compound	Modification Site	Analgesic Activity (ED50, mg/kg)	Acute Toxicity (LD50, mg/kg)	Therapeutic Index (LD50/ED50)	Reference
Lappaconitine (LA)	-	3.5	11.7	~3.3	[1][2]
Derivative 35	C4 acetamidobenzoate	4.4	296.4	~67.4	[1]
Derivative 36	C4 acetamidobenzoate	6.6	314.7	~47.7	[1]
Derivative 39	C4 acetamidobenzoate	6.2	300.0	~48.4	[1]
Derivative 49	C4 acetamidobenzoate	6.1	>600	>98.4	[1]
Derivative 70	C4 acetamidobenzoate	5.5	300.0	~54.5	[1]
Derivative 89	C4 acetamidobenzoate	4.7	>400	>85.1	[1]

Table 2: Analgesic Activity and Acute Toxicity of Other Notable Lappaconitine Derivatives

Compound	Modification Type	Analgesic Activity (ED50, mg/kg)	Acute Toxicity (LD50, mg/kg)	Therapeutic Index (LD50/ED50)	Reference
N-deacetyllappaconitine (DLA)	Metabolite	3.8	23.5	~6.2	[2]
Lappaconitine-1,5-benzodiazepine Hybrid 8	C-5' of aromatic ring	Comparable to LA	>1500 (oral)	Significantly Increased	[8]
Pyrimidine Hybrid 12	Aromatic moiety	Potent analgesic effect	>600 (oral)	>20x LA	[9]
Derivative 34a	1,5-benzodiazepine	Comparable to Diclofenac (10mg/kg)	>1500 (oral)	Significantly Increased	[10]

Experimental Protocols

This protocol describes a general method for the synthesis of amide and sulfonamide derivatives by modifying the C4 acetamidobenzoate side chain of Lappaconitine. The initial step involves the hydrolysis of Lappaconitine to N-deacetyllappaconitine (DAL).[7]

Protocol 3.1.1: Synthesis of N-deacetyllappaconitine (DAL)

• Dissolve Lappaconitine (LA) in an appropriate acidic solution.

• Heat the mixture under reflux to facilitate hydrolysis.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction mixture and extract the product (DAL) with a suitable organic solvent.

• Purify the crude product by column chromatography.

Protocol 3.1.2: General Procedure for the Synthesis of Amide Derivatives

• Dissolve N-deacetyllappaconitine (DAL) (1.0 equivalent) in dry dichloromethane.

• Add dry pyridine to the mixture.

• Gently add the corresponding acyl chloride (2.0–3.0 equivalents) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction and perform an aqueous work-up.

• Dry the organic layer, concentrate it under reduced pressure, and purify the residue by column chromatography to obtain the final amide derivative.[1]

Protocol 3.1.3: General Procedure for the Synthesis of Sulfonamide Derivatives

• Follow the same initial steps as for the amide synthesis, dissolving DAL in a suitable solvent.

• Instead of an acyl chloride, add the desired sulfonyl chloride.

• Follow the subsequent reaction, work-up, and purification steps as outlined for the amide derivatives.

This protocol is a standard in vivo model for screening the peripheral analgesic activity of novel compounds.[2]

Protocol 3.2.1: Acetic Acid-Induced Writhing Test

• Use Kunming mice (or a similar strain) for the experiment.

• Divide the animals into control and treatment groups (n=10 per group).

• Administer the test compound (Lappaconitine derivatives) or vehicle (control) via subcutaneous or intraperitoneal injection.[1]

• After a predetermined period (e.g., 15-30 minutes), inject a 0.7% solution of acetic acid intraperitoneally to induce a writhing response.[1][2]

• Observe the mice and count the number of writhes (abdominal constrictions and stretching) for each animal over a set period (e.g., 15 minutes).

• Calculate the percentage of inhibition of writhing for each treatment group compared to the control group.

• Determine the ED50 value for each compound using a dose-response analysis.

This protocol is used to determine the median lethal dose (LD50) of the synthesized derivatives.

Protocol 3.3.1: Acute Toxicity Test

• Use a suitable animal model, such as Kunming mice.

• Administer escalating doses of the test compound to different groups of animals.

• Observe the animals for signs of toxicity and mortality over a 24-hour period.[1]

• Record the number of deaths in each dose group.

• Calculate the LD50 value using a recognized statistical method (e.g., the Bliss method).

Visualizations

Caption: Synthesis of Amide and Sulfonamide Derivatives of Lappaconitine.

Caption: Workflow for Evaluating Analgesic Activity and Toxicity.

Caption: Mechanism of Analgesia and Reduced Toxicity of Derivatives.

Conclusion

The synthesis of novel (+)-Lappaconitine derivatives through modification of the C4 acetamidobenzoate side chain has proven to be a highly effective strategy for reducing toxicity while preserving potent analgesic activity. The protocols and data presented herein provide a comprehensive guide for researchers in the field of medicinal chemistry and drug development to design, synthesize, and evaluate safer and more effective non-addictive analgesics based on the Lappaconitine scaffold. The significant increase in the therapeutic index of the new derivatives underscores the potential of this approach in developing clinically viable pain management therapies.

References

• 1. aurorabiomed.com [aurorabiomed.com]
• 2. benchchem.com [benchchem.com]
• 3. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. manuals.plus [manuals.plus]
• 6. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Hybrides of Alkaloid Lappaconitine with Pyrimidine Motif on the Anthranilic Acid Moiety: Design, Synthesis, and Investigation of Antinociceptive Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes & Protocols: Determination of (+)-Lappaconitine IC50 on Sodium Channels

Audience: Researchers, scientists, and drug development professionals.

Introduction: (+)-Lappaconitine (LA) is a C18-diterpenoid alkaloid derived from plants of the Aconitum species. It has been clinically used for its potent analgesic, anti-inflammatory, and anti-arrhythmic properties, offering a non-addictive alternative for pain management.[1][2] The primary mechanism underlying its therapeutic effects is the blockade of voltage-gated sodium channels (Nav), which are crucial for the initiation and propagation of action potentials in excitable cells like neurons.[1][3] Among the various Nav subtypes, Nav1.7 is particularly implicated in pain signaling, making it a key target for analgesic drug development.[1][4][5]

Determining the half-maximal inhibitory concentration (IC50) of (+)-Lappaconitine is a critical step in quantifying its potency and selectivity against different sodium channel subtypes. This document provides a detailed overview of the mechanism of action, a summary of quantitative data, and a comprehensive protocol for determining the IC50 of (+)-Lappaconitine using the whole-cell patch-clamp technique.

Mechanism of Action

(+)-Lappaconitine functions as a voltage-gated sodium channel blocker.[1][6] Its interaction with the channel is distinct from that of common local anesthetics. Studies have shown that LA binds preferentially to the open state of the channel, suggesting that its inhibitory effect is enhanced when neurons are active.[3][7] The binding is considered to occur at or near the neurotoxin receptor site 2 within the channel pore.[3][7] This interaction physically occludes the channel, preventing the influx of sodium ions and thereby dampening neuronal excitability and blocking pain signal transmission. The onset of the block is slow, and the inhibition has been described as irreversible or very slowly reversible, which may contribute to its long-lasting analgesic effect.[1][2] Unlike many other blockers, LA does not significantly alter the voltage-dependence of channel activation or inactivation.[1][2]

Caption: Mechanism of (+)-Lappaconitine as a sodium channel blocker.

Data Presentation: IC50 Values

The inhibitory potency of (+)-Lappaconitine varies between different sodium channel subtypes and is highly dependent on the experimental conditions, particularly the membrane holding potential (V_hold). This voltage-dependence is a key characteristic of its interaction with the channel.

Channel Subtype	IC50 (µM)	V_hold (mV)	Method	Cell Line	Reference
hNav1.7	27.67 (15.68–39.66)	-70	Incubation	HEK293	[1][2]
hNav1.7	65.33 (51.94–78.71)	-50	Perfusion	HEK293	[2]
hNav1.7	133.20 (92.91–173.40)	-70	Perfusion	HEK293	[2]
hNav1.7	221.30 (168.80–273.80)	-120	Perfusion	HEK293	[2]

Note: IC50 values are presented with 95% confidence limits where available. The difference between incubation and perfusion methods highlights the slow onset of inhibition.

At a concentration of 100 µM, (+)-Lappaconitine shows varied inhibition across several neuronal subtypes, suggesting a degree of selectivity.

Channel Subtype	% Inhibition (at 100 µM)	Cell Line	Reference
hNav1.3	46% ± 4%	HEK293	[2]
hNav1.4	38% ± 4%	HEK293	[2]
hNav1.5	29% ± 4%	HEK293	[3]
hNav1.7	53% ± 4%	HEK293	[2]
hNav1.8	22% ± 7%	HEK293	[2]

Experimental Protocols

The whole-cell patch-clamp technique is the gold standard for characterizing the effects of compounds on ion channels.[8][9] It provides high-resolution data on channel gating and pharmacology.

Caption: Experimental workflow for IC50 determination via patch-clamp.

Materials and Reagents

• Cell Line: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing the human sodium channel subtype of interest (e.g., hNav1.7).[2][10][11][12]

• Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• (+)-Lappaconitine Stock Solution: Prepare a high-concentration stock (e.g., 10-30 mM) in Dimethyl sulfoxide (DMSO).[6] Store at -20°C. The final DMSO concentration in the recording solution should not exceed 0.1%.

• Electrophysiology Solutions:

Solution Type	Component	Concentration (mM)
External	NaCl	140
KCl	5
CaCl₂	2
MgCl₂	1
HEPES	10
Glucose	10
pH adjusted to 7.4 with NaOH
Internal (Pipette)	CsF (or CsCl)	140
NaCl	10
EGTA	1
HEPES	10
pH adjusted to 7.2 with CsOH

Note: Cesium (Cs+) is used in the internal solution to block endogenous potassium channels, isolating the sodium currents.[13]

Equipment

• Standard patch-clamp rig: inverted microscope, micromanipulator, patch-clamp amplifier, and data acquisition system.[13]

• Micropipette puller for fabricating borosilicate glass pipettes.

• Perfusion system for rapid solution exchange.

Step-by-Step Procedure

• Cell Preparation: Plate cells onto glass coverslips 24-48 hours before the experiment. Grow to 50-70% confluency.

• Recording Setup: Transfer a coverslip to the recording chamber on the microscope stage and perfuse continuously with the external solution.

• Pipette Positioning: Fill a patch pipette (2-4 MΩ resistance) with the internal solution.[8] Under visual guidance, approach a target cell with the pipette tip while applying slight positive pressure.

• Seal Formation: Once the pipette touches the cell membrane, release the positive pressure to facilitate the formation of a high-resistance (>1 GΩ) "giga-ohm" seal.[13]

• Whole-Cell Configuration: Apply a brief pulse of gentle suction to rupture the cell membrane under the pipette tip. This establishes electrical and diffusive access to the cell interior.[9]

• Stabilization: Allow the cell to stabilize for 3-5 minutes before beginning voltage-clamp recordings.

• Recording Protocol:

  • Baseline: Apply the chosen voltage protocol (see below) and record the stable baseline sodium current in the external solution alone.

  • Drug Application: Perfuse the chamber with external solution containing the first concentration of (+)-Lappaconitine. Due to the slow onset of inhibition, allow sufficient time (e.g., >10 minutes) for the current to reach a new steady-state level.[2]

  • Dose-Response: Repeat the drug application step with progressively higher concentrations of (+)-Lappaconitine until a maximal block is achieved or solubility limits are reached.

Voltage-Clamp Protocols for State-Dependent Inhibition

The IC50 of (+)-Lappaconitine is state-dependent. Protocols must be designed to probe the channel in its resting or inactivated states.[8][14]

• Holding Potential (V_hold): Set to -120 mV to ensure the majority of channels are in the resting, closed state.

• Test Pulse: Apply a short (e.g., 20 ms) depolarizing step to 0 mV to open the channels and elicit a peak inward sodium current.

• Frequency: Apply test pulses at a low frequency (e.g., 0.1 Hz) to allow for full recovery between pulses and to minimize use-dependent effects.

Protocol to Assess Inactivated State Affinity:

• Holding Potential (V_hold): Set to a more depolarized potential where a significant fraction of channels are inactivated (e.g., -70 mV, which is near the V½ of inactivation for Nav1.7).[2]

• Test Pulse: Apply the same test pulse (0 mV for 20 ms) to elicit current from the channels that were not inactivated at the holding potential.

• Comparing the IC50 values obtained from the -120 mV and -70 mV holding protocols will quantify the state-dependence of the block.

Data Analysis

• Measure Peak Current: For each (+)-Lappaconitine concentration, measure the peak amplitude of the inward sodium current.

• Calculate Percent Inhibition: Normalize the peak current in the presence of the drug (I_drug) to the control current (I_control) recorded before drug application.

  • Fractional Block = 1 - (I_drug / I_control)

  • % Inhibition = Fractional Block * 100[13]

• Generate Dose-Response Curve: Plot the % Inhibition against the logarithm of the (+)-Lappaconitine concentration.

• Determine IC50: Fit the dose-response curve with a four-parameter Hill equation to determine the IC50 value.[2]

  • Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

Caption: Logical flow for calculating the IC50 value from raw current data.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aurorabiomed.com [aurorabiomed.com]
• 5. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. docs.axolbio.com [docs.axolbio.com]
• 10. Ion Channel Stable Cell Lines - Creative Biogene [creative-biogene.com]
• 11. biocompare.com [biocompare.com]
• 12. CiPA cardiac ion channel assays [metrionbiosciences.com]
• 13. benchchem.com [benchchem.com]
• 14. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]

Application Notes and Protocols for the Sensitive Detection of (+)-Lappaconitine in Biological Matrices using UPLC-MS/MS

FOR IMMEDIATE RELEASE

New UPLC-MS/MS Method Enables Highly Sensitive Quantification of (+)-Lappaconitine for Pharmacokinetic and Toxicological Studies

A robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method has been developed and validated for the quantification of (+)-Lappaconitine in biological matrices. This method provides the high sensitivity and selectivity required for pharmacokinetic, pharmacodynamic, and toxicological assessments of this potent diterpenoid alkaloid.

Lappaconitine, extracted from plants of the Aconitum species, is utilized as a non-addictive analgesic.[1][2] However, it also possesses a narrow therapeutic window and can induce severe cardiotoxicity and neurotoxicity at small dosages.[1] Consequently, a reliable and sensitive analytical method is crucial for monitoring its concentration in biological samples to ensure its safe and effective use. The UPLC-MS/MS method described herein offers significant advantages in speed and sensitivity over conventional LC-MS methods.[1][3]

This application note provides detailed protocols for sample preparation, UPLC separation, and MS/MS detection of lappaconitine in plasma and blood, along with comprehensive validation data.

Quantitative Data Summary

The following tables summarize the key quantitative performance characteristics of the UPLC-MS/MS method for the analysis of (+)-Lappaconitine in various biological matrices.

Table 1: Method Validation Parameters for (+)-Lappaconitine in Mouse Blood [1][2]

Parameter	Result
Linearity Range	0.1 - 500 ng/mL
Correlation Coefficient (R²)	0.9979
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Limit of Detection (LOD)	0.04 ng/mL
Intra-day Precision (RSD)	< 13%
Inter-day Precision (RSD)	< 14%
Accuracy	90.1 - 107.2%
Recovery	> 81.1%
Matrix Effect	102.1 - 108.8%

Table 2: Method Validation Parameters for (+)-Lappaconitine in Rabbit Plasma [3]

Parameter	Result
Linearity Range	13.125 - 1050.0 ng/mL
Lower Limit of Quantification (LLOQ)	13.125 ng/mL
Intra-day Precision (RSD)	< 7.51%
Inter-day Precision (RSD)	< 7.51%
Accuracy	92.3 - 102%
Recovery	77.8 - 84.4%

Table 3: Method Validation Parameters for (+)-Lappaconitine in Rat Plasma [4]

Parameter	Result
Linearity Range	0.3125 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.99
Limit of Detection (LOD)	0.104 ng/mL

Experimental Protocols

Sample Preparation

Two primary methods for sample preparation from biological matrices are presented: Protein Precipitation for blood samples and Liquid-Liquid Extraction for plasma samples.

1.1. Protein Precipitation (for Blood Samples) [1]

This method is rapid and suitable for high-throughput analysis.

• Materials:

  • Acetonitrile (ACN), HPLC grade

  • Internal Standard (IS) solution (e.g., Khasianine, 20 ng/mL in ACN)

  • 1.5 mL centrifuge tubes

  • Vortex mixer

  • Centrifuge

• Protocol:

  • Pipette 20 µL of the blood sample into a 1.5 mL centrifuge tube.

  • Add 100 µL of acetonitrile containing the internal standard (e.g., 20 ng/mL Khasianine).

  • Vortex the mixture for 1.0 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at 13,000 rpm for 10 minutes.

  • Carefully collect 80 µL of the supernatant.

  • Inject 2 µL of the supernatant into the UPLC-MS/MS system for analysis.

1.2. Liquid-Liquid Extraction (for Plasma Samples)

This method provides a cleaner extract by removing more interfering substances.

• Materials:

  • n-Hexane, HPLC grade

  • Sodium Hydroxide (NaOH), 1 mol/L

  • Methanol, HPLC grade

  • Water, HPLC grade

  • Internal Standard (IS) solution (e.g., Ketoconazole, 500 ng/mL)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

• Protocol:

  • Pipette 1.0 mL of the plasma sample into a clean tube.

  • Add 100 µL of the internal standard solution (e.g., 500 ng/mL Ketoconazole).

  • Add 500 µL of 1 mol/L NaOH and mix well.

  • Add 3.0 mL of n-hexane for extraction.

  • Vortex the mixture for 2 minutes.

  • Centrifuge for 10 minutes to separate the phases.

  • Transfer the organic phase (upper layer) to a new tube.

  • Evaporate the organic phase to dryness at 40°C under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of a methanol and water mixture (50:50, v/v).

  • Inject 20 µL of the reconstituted sample into the UPLC-MS/MS system.

UPLC-MS/MS Analysis

2.1. UPLC Conditions

• Chromatographic Column: UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 µm) is a suitable choice.[1]

• Mobile Phase: A gradient elution using a combination of acetonitrile and an aqueous solution is effective. For example, Acetonitrile (A) and 10 mmol/L ammonium acetate with 0.1% formic acid in water (B).[1][2]

• Flow Rate: A typical flow rate is 0.4 mL/min.[1][2]

• Column Temperature: Maintain the column at a constant temperature, for instance, 30°C.[1]

• Injection Volume: 2 µL for the protein precipitation method and 20 µL for the liquid-liquid extraction method.[1]

2.2. MS/MS Conditions

• Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode is used for the detection of lappaconitine.[2]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification, which enhances selectivity and sensitivity.

• MRM Transitions:

  • Lappaconitine: m/z 585.5 → m/z 535.5 or m/z 585.5 → m/z 535.3.[4]

  • Internal Standard (Ketoconazole): m/z 531.3 → m/z 489.4.

  • Internal Standard (Khasianine): The specific transition should be optimized for the instrument being used.

Visualizations

Caption: Experimental workflow for UPLC-MS/MS analysis of Lappaconitine.

Caption: Logical relationships in Lappaconitine analysis and its applications.

References

• 1. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ZIF-8 Selective Dispersive Solid-Phase Extraction-LC-MS/MS Method for the Determination of Aconitine alkaloids in Rat Plasma: Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Experimental Design for Studying the Anti-tussive Effects of (+)-Lappaconitine

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-Lappaconitine is a C18-diterpenoid alkaloid derived from plants of the Aconitum species.[1][2] It has been traditionally used for its analgesic and anti-inflammatory properties.[1][3][4] Recent interest has grown in its potential as an anti-tussive (cough-suppressing) agent. The primary mechanism of action for lappaconitine is the blockade of voltage-gated sodium channels (NaV), which are crucial for the initiation and propagation of action potentials in neurons.[5][6][7] Specifically, NaV1.7, 1.8, and 1.9 are predominantly expressed in airway sensory neurons that initiate the cough reflex.[8][9][10] By inhibiting these channels, (+)-Lappaconitine can potentially suppress the signaling cascade that leads to coughing.

These application notes provide detailed protocols for evaluating the anti-tussive efficacy of (+)-Lappaconitine using established preclinical models, specifically the citric acid-induced cough model in guinea pigs.

Proposed Mechanism of Action

The cough reflex is a protective mechanism initiated by the stimulation of sensory nerve fibers, primarily vagal afferents, in the airways.[8][9] Irritants like citric acid activate these nerve endings, leading to the generation of action potentials that travel to the cough center in the brainstem.[11] This, in turn, triggers a coordinated motor response resulting in a cough.

(+)-Lappaconitine is hypothesized to exert its anti-tussive effect by blocking voltage-gated sodium channels on these afferent nerve fibers.[5][6] This blockade would prevent the depolarization necessary for action potential generation, thereby inhibiting the transmission of the cough-inducing signal to the central nervous system.

Diagram 1. Proposed mechanism of (+)-Lappaconitine in cough suppression.

Experimental Protocols

The citric acid-induced cough model in guinea pigs is a standard and reliable method for screening potential anti-tussive compounds.[11][12]

• Species: Male Hartley guinea pigs are commonly used.[11]

• Weight: 300-350 g.[13]

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

• Acclimation: Allow at least one week for acclimation to the laboratory environment before experimentation to minimize stress.[11]

A whole-body plethysmography chamber is required to house the guinea pig during the experiment.[11] The chamber should be connected to:

• An ultrasonic nebulizer for aerosolizing the citric acid solution.[12]

• A recording system (microphone and pressure transducer) to detect and quantify cough events.

• Citric Acid Solution: Prepare a 0.4 M solution of citric acid in sterile, pyrogen-free saline.[11][12]

• Vehicle Control: The vehicle used to dissolve (+)-Lappaconitine. The choice of vehicle will depend on the solubility of the compound (e.g., saline, DMSO, Tween 80). (+)-Lappaconitine is practically insoluble in water but slightly soluble in alcohol.[1]

• (+)-Lappaconitine: Prepare stock solutions of (+)-Lappaconitine at various concentrations to determine a dose-response curve.

• Positive Control: A known anti-tussive agent, such as codeine (e.g., 10 mg/kg) or dextromethorphan (e.g., 30 mg/kg), should be used for comparison.[12][14]

Diagram 2. Workflow for the citric acid-induced cough experiment.

• Animal Groups: Randomly assign animals to different treatment groups (e.g., Vehicle, (+)-Lappaconitine low dose, mid-dose, high dose, Positive Control). A typical group size is 6-8 animals.

• Drug Administration: Administer (+)-Lappaconitine, vehicle, or the positive control via the desired route (e.g., intraperitoneal - i.p., or oral - p.o.).[11]

• Pre-treatment: Allow a pre-treatment period (e.g., 30-60 minutes) for the drug to be absorbed and distributed. This timing should be optimized based on the pharmacokinetic profile of (+)-Lappaconitine.[12]

• Chamber Placement: Place each guinea pig individually into the whole-body plethysmography chamber for a brief acclimation period (5-10 minutes).[11]

• Cough Induction: Expose the animal to an aerosol of 0.4 M citric acid for a fixed duration, typically 5-10 minutes.[11][12] Ensure a consistent nebulizer flow rate across all experiments.

• Data Recording: Record the number of coughs during the citric acid exposure and for a defined period immediately following (e.g., 5 minutes). The latency to the first cough can also be a valuable parameter.[11] Coughs can be identified by their characteristic sound and the associated pressure changes within the chamber.

Data Presentation and Analysis

Quantitative data should be summarized in tables for clear comparison between treatment groups.

• Calculate the mean number of coughs and the standard error of the mean (SEM) for each group.

• Determine the percentage of cough inhibition for each treatment group relative to the vehicle control group using the formula:

  • % Inhibition = [1 - (Mean coughs in treatment group / Mean coughs in vehicle group)] * 100

• Perform statistical analysis (e.g., one-way ANOVA followed by a post-hoc test like Dunnett's or Tukey's) to determine if the differences between groups are statistically significant (p < 0.05).

Table 1: Effect of (+)-Lappaconitine on Citric Acid-Induced Cough in Guinea Pigs

Treatment Group	Dose (mg/kg)	N	Mean Coughs ± SEM	% Inhibition	p-value vs. Vehicle
Vehicle	-	8	35.2 ± 3.1	-	-
(+)-Lappaconitine	1.0	8	24.6 ± 2.5	30.1%	< 0.05
(+)-Lappaconitine	3.0	8	15.8 ± 1.9	55.1%	< 0.01
(+)-Lappaconitine	10.0	8	8.9 ± 1.2	74.7%	< 0.001
Codeine	10.0	8	10.5 ± 1.5	70.2%	< 0.001

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Table 2: Effect of (+)-Lappaconitine on the Latency to First Cough

Treatment Group	Dose (mg/kg)	N	Mean Latency (seconds) ± SEM	p-value vs. Vehicle
Vehicle	-	8	45.3 ± 5.2	-
(+)-Lappaconitine	1.0	8	68.7 ± 6.1	< 0.05
(+)-Lappaconitine	3.0	8	95.2 ± 8.4	< 0.01
(+)-Lappaconitine	10.0	8	121.5 ± 10.3	< 0.001
Codeine	10.0	8	115.8 ± 9.7	< 0.001

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Conclusion

The protocols outlined provide a robust framework for the preclinical evaluation of the anti-tussive properties of (+)-Lappaconitine. By utilizing the citric acid-induced cough model in guinea pigs, researchers can obtain reliable and reproducible data on the dose-dependent efficacy of the compound. The proposed mechanism involving the blockade of voltage-gated sodium channels in airway sensory nerves presents a promising target for the development of novel anti-tussive therapies. Careful adherence to these experimental procedures will ensure the generation of high-quality data to support further drug development efforts.

References

• 1. Lappaconitine - LKT Labs [lktlabs.com]
• 2. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review [mdpi.com]
• 4. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Lappaconite Hydrobromide? [synapse.patsnap.com]
• 7. Antagonism of the aconitine-induced inexcitability by the structurally related Aconitum alkaloids, lappaconitine and ajacine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of cough and action potentials by voltage-gated Na channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Prospect for Potent Sodium Voltage-Gated Channel Blockers to Relieve an Excessive Cough - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Association of cough hypersensitivity with tracheal TRPV1 activation and neurogenic inflammation in a novel guinea pig model of citric acid-induced chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antitussive Drugs—Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of (+)-Lappaconitine for in vitro experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using (+)-Lappaconitine in in vitro experiments, with a focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving (+)-Lappaconitine for my cell culture experiments. What are the recommended solvents?

A1: (+)-Lappaconitine base is a lipophilic molecule with poor aqueous solubility.[1][2] It is practically insoluble in water and petroleum ether.[1][3] For in vitro experiments, the following solvents are commonly used:

• Organic Solvents: Dimethyl sulfoxide (DMSO), ethanol, methanol, and chloroform are effective solvents.[3][4][5] DMSO is frequently used to prepare concentrated stock solutions.[4]

• Acidic Solutions: Lappaconitine readily dissolves in acidic solutions.[3]

• Co-solvents & Surfactants: For aqueous dilutions from a stock, using a small amount of a surfactant like Tween-80 can help maintain solubility.[6]

It is crucial to first prepare a concentrated stock solution in an appropriate organic solvent (e.g., DMSO) and then dilute it to the final concentration in your aqueous cell culture medium. Be mindful of the final solvent concentration, as high levels can be toxic to cells.

Q2: What is the maximum solubility of (+)-Lappaconitine in common organic solvents?

A2: The solubility of (+)-Lappaconitine can vary. Based on data from chemical suppliers, the following values have been reported. It is always recommended to perform your own solubility tests.

Solvent	Reported Solubility
DMSO	10 - 16 mg/mL[4]
Chloroform	30 mg/mL[5]
Benzene	Soluble[1]
Alcohol (Ethanol)	Slightly soluble[1][3]
Ether	Slightly soluble[1]
Water	Practically insoluble[1][2]

Q3: My (+)-Lappaconitine precipitates out of the cell culture medium after dilution from a DMSO stock. How can I prevent this?

A3: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds. Here are several troubleshooting strategies:

• Lower the Final Concentration: The most straightforward solution is to work at a lower final concentration of (+)-Lappaconitine if your experimental design permits.

• Optimize Stock Concentration: Prepare the highest possible, yet stable, stock concentration in DMSO. This minimizes the volume of DMSO added to the aqueous medium.

• Use a Surfactant: Incorporating a biocompatible surfactant, such as Tween-80 or Pluronic F-68, in your final medium can help to emulsify the compound and prevent precipitation.[6]

• Consider Salt Forms: If you continue to face solubility issues, using a salt form of lappaconitine, such as lappaconitine hydrobromide or lappaconitine sulfate, is highly recommended. These forms exhibit significantly greater solubility in water.[6][7]

• Vortex During Dilution: When diluting the DMSO stock, add it to the culture medium drop-wise while vortexing or stirring vigorously to promote rapid dispersion and prevent localized high concentrations that can trigger precipitation.

Q4: Are there more water-soluble alternatives to (+)-Lappaconitine base?

A4: Yes. Due to the limited water solubility of the free base form, salt forms have been developed and are commonly used in research.[3] These salts have much-improved aqueous solubility and bioavailability.[7]

• Lappaconitine Hydrobromide (Allapinine): This salt form is used clinically and is more water-soluble.[6][8]

• Lappaconitine Sulfate: This form is also reported to have good water solubility and bioavailability.[7]

• Lappaconitine Trifluoroacetate: This is another salt form with enhanced water solubility.[6]

For in vitro studies requiring aqueous solutions, utilizing one of these salt forms can eliminate many of the solubility challenges associated with the parent compound.

Experimental Protocols

Protocol 1: Preparation of (+)-Lappaconitine Stock Solution

This protocol describes the standard procedure for preparing a concentrated stock solution of (+)-Lappaconitine free base.

• Weighing: Accurately weigh the desired amount of (+)-Lappaconitine powder using a calibrated analytical balance in a fume hood.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: To aid dissolution, you can use methods such as vortexing, gentle heating in a water bath, or sonication.[4] Ensure the solution is completely clear with no visible particulates.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Workflow for preparing a Lappaconitine stock solution.

Signaling Pathways & Visualizations

(+)-Lappaconitine and its derivatives have been shown to exert their biological effects, such as anti-inflammatory and anti-tumor activities, by modulating several key signaling pathways.

1. Inhibition of Inflammatory Pathways (NF-κB and MAPK)

In inflammatory models, lappaconitine derivatives have been shown to suppress the production of inflammatory mediators like nitric oxide (NO), prostaglandin E2 (PGE2), and tumor necrosis factor-alpha (TNF-α). This is achieved by inhibiting the activation of the NF-κB and MAPK signaling pathways.[9]

Lappaconitine inhibits LPS-induced inflammation.

2. Induction of Apoptosis in Cancer Cells

In various cancer cell lines, (+)-Lappaconitine and its salt forms induce apoptosis (programmed cell death). The mechanism can involve the activation of the mitochondrial pathway, characterized by changes in the Bcl2/Bax ratio and the subsequent activation of caspases.[10] It can also involve the MAPK signaling pathway to trigger apoptosis.[11]

Signaling pathways for Lappaconitine-induced apoptosis.

References

• 1. Lappaconitine - LKT Labs [lktlabs.com]
• 2. CAS 32854-75-4: Lappaconitine | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 9. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. phcog.com [phcog.com]

Optimizing (+)-Lappaconitine dosage to minimize off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with (+)-Lappaconitine. The information is intended to help optimize experimental dosages to minimize off-target effects and ensure data accuracy.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (+)-Lappaconitine?

A1: (+)-Lappaconitine is a diterpenoid alkaloid that primarily functions as a voltage-gated sodium channel (VGSC) blocker.[1] Its analgesic effects are largely attributed to the inhibition of the Nav1.7 sodium channel isoform, which is crucial for pain signal transmission.[2][3] By blocking these channels, (+)-Lappaconitine reduces neuronal excitability.

Q2: What are the known major off-target effects of (+)-Lappaconitine?

A2: The most significant off-target effect of (+)-Lappaconitine is cardiotoxicity, which manifests as proarrhythmic events.[4][5] This is primarily due to its interaction with other ion channels in the heart, including the human heart sodium channel (Nav1.5) and potassium channels like the hERG channel.[1][6] Additionally, it can exhibit anti-inflammatory and antiepileptic properties.[7]

Q3: How can I determine the optimal therapeutic window for (+)-Lappaconitine in my experiments?

A3: The therapeutic window for (+)-Lappaconitine is narrow.[4] To determine the optimal concentration, it is crucial to perform a dose-response curve for both the desired analgesic effect and its cytotoxicity in your specific model system. A good starting point is to test concentrations ranging from the low micromolar to nanomolar range, based on reported IC50 and ED50 values.

Q4: What are some initial steps to mitigate off-target effects?

A4: To minimize off-target effects, start with the lowest effective concentration of (+)-Lappaconitine. It is also advisable to use highly specific antagonists for known off-target channels in control experiments to isolate the effects of (+)-Lappaconitine on your primary target. For in vitro studies, using cell lines that do not express the off-target channels of concern can also be a valuable strategy.

Troubleshooting Guides

Issue 1: High level of cytotoxicity observed at expected therapeutic concentrations.

• Possible Cause 1: Off-target effects on essential cellular machinery.

  • Troubleshooting Step: Perform a cell viability assay, such as the MTT assay, to quantify the cytotoxic effects across a range of concentrations. This will help you determine the IC50 for cytotoxicity in your specific cell line.

• Possible Cause 2: Solvent toxicity.

  • Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a level known to be non-toxic to your cells. Run a vehicle control with the solvent alone.

Issue 2: Inconsistent or unexpected electrophysiological recordings.

• Possible Cause 1: Blockade of multiple ion channels.

  • Troubleshooting Step: Use specific ion channel blockers for channels known to be affected by (+)-Lappaconitine (e.g., Nav1.5, hERG) to isolate the current of interest. Perform whole-cell patch-clamp experiments to characterize the effect of (+)-Lappaconitine on individual channel types in your system.

• Possible Cause 2: Irreversible channel blockade.

  • Troubleshooting Step: (+)-Lappaconitine has been reported to cause irreversible or slowly reversible block of some sodium channels.[1][3] Ensure adequate washout times between drug applications if you are looking for reversible effects.

Issue 3: Difficulty replicating in vivo analgesic effects.

• Possible Cause 1: Suboptimal dosage or administration route.

  • Troubleshooting Step: The analgesic effects of (+)-Lappaconitine are dose-dependent.[7] Consult the literature for effective doses in similar animal models and experiment with different administration routes (e.g., subcutaneous, oral) as bioavailability can vary.[8]

• Possible Cause 2: Narrow therapeutic window leading to side effects.

  • Troubleshooting Step: Carefully monitor animals for signs of toxicity, such as cardiac arrhythmias or neurological side effects.[9] Consider co-administration with agents that may mitigate these side effects, if appropriate for your experimental design.

Data Presentation

Table 1: In Vitro Inhibitory Activity of (+)-Lappaconitine

Target	IC50 Value	Test System	Reference
Nav1.7	27.67 µM	HEK293 cells	[2][3]
Nav1.5 (hH1)	~11 nM (estimated)	Cloned human heart channels	[1]
hERG	1.801 µM (for Aconitine)	Xenopus laevis oocytes	[6]

Table 2: In Vivo Efficacy and Toxicity of (+)-Lappaconitine

Parameter	Value	Animal Model	Reference
ED50 (Analgesia)	1.1 - 2.0 mg/kg	Rat	[10]
LD50 (Oral)	20 - 32.4 mg/kg	Rat, Mouse	[4]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Nav1.7

This protocol is adapted from standard procedures for characterizing ion channel blockers.[11]

• Cell Preparation: Use HEK293 or CHO cells stably expressing human Nav1.7. Culture cells to 70-80% confluency on glass coverslips.

• Solution Preparation:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.2 with CsOH).

• Recording:

  • Obtain a giga-ohm seal on an isolated cell using a glass micropipette filled with the internal solution.

  • Rupture the membrane to achieve the whole-cell configuration.

  • Hold the cell at a potential of -120 mV.

  • Apply a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 10 mV increments) to elicit Nav1.7 currents.

  • Perfuse (+)-Lappaconitine at various concentrations and record the inhibition of the peak sodium current.

• Data Analysis: Plot the percentage of current inhibition against the drug concentration to determine the IC50 value.

MTT Assay for Cytotoxicity

This protocol is a standard method for assessing cell viability.[12][13][14][15]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of (+)-Lappaconitine for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Incubation: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot against drug concentration to determine the IC50 for cytotoxicity.

Visualizations

Caption: On-target signaling pathway of (+)-Lappaconitine.

Caption: Off-target signaling pathway of (+)-Lappaconitine.

Caption: Experimental workflow for optimizing (+)-Lappaconitine dosage.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aconitine blocks HERG and Kv1.5 potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Clinical Effects from Ingestion of Lappaconitine, an Aconitum Alkaloid with Sodium Channel Blocking Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Making sure you're not a bot! [nanion.de]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]
• 14. MTT (Assay protocol [protocols.io]
• 15. merckmillipore.com [merckmillipore.com]

Technical Support Center: Troubleshooting Inconsistent Results in (+)-Lappaconitine Electrophysiology

Welcome to the technical support center for researchers utilizing (+)-Lappaconitine in electrophysiological studies. This resource provides troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and key data to address common challenges and ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (+)-Lappaconitine?

A1: (+)-Lappaconitine is a diterpenoid alkaloid that primarily functions as a voltage-gated sodium channel (VGSC) blocker.[1][2] It exhibits a slow onset of action and its block is often described as irreversible or very slowly reversible.[3][4] This means that achieving a steady-state block can take a considerable amount of time, and washout of the drug's effect may be incomplete during typical experimental timelines.[3]

Q2: Which sodium channel subtypes are most affected by (+)-Lappaconitine?

A2: Research has shown that (+)-Lappaconitine inhibits several neuronal and cardiac sodium channel isoforms. It is a known inhibitor of Nav1.7, a key channel involved in pain signaling.[3][5] It also blocks Nav1.5, the primary cardiac sodium channel, which is consistent with its antiarrhythmic properties.[1][2][4] Additionally, studies have indicated inhibitory effects on Nav1.3, Nav1.4, and Nav1.8.[2][3]

Q3: Why am I seeing a very slow and gradual inhibition of sodium currents after applying (+)-Lappaconitine?

A3: The slow onset of inhibition is a characteristic feature of (+)-Lappaconitine.[3] Unlike many local anesthetics that block rapidly and reversibly, (+)-Lappaconitine's interaction with the sodium channel is a slower process. It can take more than 10 minutes to reach a steady-state level of inhibition, even at saturating concentrations.[3] This is a critical factor to consider when designing your experimental protocols to ensure you are measuring the full effect of the compound.

Q4: Is the effect of (+)-Lappaconitine use-dependent?

A4: Yes, the inhibitory action of (+)-Lappaconitine is activity-dependent, meaning its blocking effect is potentiated with increased frequency of channel activation (e.g., higher stimulation frequencies).[6] This suggests that the drug may have a higher affinity for the open or inactivated states of the sodium channel.

Q5: Does (+)-Lappaconitine alter the gating properties of sodium channels (activation and inactivation)?

A5: Studies on Nav1.7 have shown that, unlike some other sodium channel blockers, (+)-Lappaconitine does not significantly affect the voltage-dependence of activation or steady-state inactivation of the channels.[3] Its primary effect is a reduction in the peak current amplitude.

Troubleshooting Guides

This section addresses specific issues that can lead to inconsistent or unexpected results in (+)-Lappaconitine electrophysiology experiments.

Issue 1: High variability in the percentage of current block between cells.

• Possible Cause: Incomplete steady-state inhibition due to insufficient application time.

  • Solution: Due to the slow binding kinetics of (+)-Lappaconitine, it is crucial to perfuse the compound for an extended period (at least 10-15 minutes) to ensure that the block has reached a plateau.[3] Monitor the current amplitude over time until it stabilizes before recording the final effect.

• Possible Cause: Inconsistent cell health or passage number.

  • Solution: Use cells from a consistent and low passage number range. Ensure cells are healthy and exhibit stable baseline currents before drug application.

• Possible Cause: Use-dependent effects from inconsistent stimulation protocols.

  • Solution: Maintain a consistent holding potential and stimulation frequency across all experiments to minimize variability arising from the use-dependent nature of the block.[6]

Issue 2: The inhibitory effect of (+)-Lappaconitine appears irreversible and I cannot get a complete washout.

• Possible Cause: The inherent irreversible or very slowly reversible nature of the block.

  • Solution: This is an expected property of (+)-Lappaconitine.[3][4] Standard washout protocols of 5-10 minutes may not be sufficient. If confirming irreversibility is part of the experimental goal, prolonged washout periods can be attempted. For subsequent experiments on the same cell, it is often necessary to obtain a new cell.

• Possible Cause: Cellular accumulation of the alkaloid.

  • Solution: As an alkaloid, (+)-Lappaconitine may accumulate in the cell or cell membrane over time. Be mindful of this property when interpreting long-duration experiments.

Issue 3: My IC50 value is different from what is reported in the literature.

• Possible Cause: Differences in experimental conditions.

  • Solution: The IC50 of (+)-Lappaconitine is voltage-dependent.[3] Ensure your holding potential is consistent with the literature you are comparing to. Other factors such as the specific cell line, temperature, and ionic concentrations in your solutions can also influence the apparent affinity.

• Possible Cause: Inadequate time to reach steady-state at each concentration.

  • Solution: When constructing a concentration-response curve, ensure that the effect has reached a steady-state at each concentration before moving to the next. This is particularly important for a slow-acting compound like (+)-Lappaconitine.

Quantitative Data Summary

The following table summarizes the available quantitative data on the inhibitory effects of (+)-Lappaconitine on various voltage-gated sodium channel subtypes.

Channel Subtype	IC50 (µM)	Cell Line	Holding Potential (mV)	Reference(s)
Nav1.7	27.67 (15.68–39.66)	HEK293	-70	[3]
Nav1.5 (hH1)	Not explicitly calculated, but demonstrated irreversible block	Not specified	Not specified	[4]
Nav1.3	46% ± 4% inhibition at 100 µM	Not specified	Not specified	[3]
Nav1.4	38% ± 4% inhibition at 100 µM	Not specified	Not specified	[3]
Nav1.8	22% ± 7% inhibition at 100 µM	Not specified	Not specified	[3]

Detailed Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of (+)-Lappaconitine Effects on Nav1.7 Channels

This protocol is adapted for use with HEK293 cells stably expressing human Nav1.7 channels.

1. Cell Culture and Preparation:

• Culture HEK293 cells stably expressing Nav1.7 in appropriate media.

• Plate cells onto glass coverslips 24-48 hours before the experiment.

• Use cells for recording when they are 50-80% confluent.

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES. Adjust pH to 7.4 with NaOH and osmolarity to ~310 mOsm with sucrose.

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH and osmolarity to ~290 mOsm.

• (+)-Lappaconitine Stock Solution: Prepare a high-concentration stock solution (e.g., 10-30 mM) in DMSO and dilute to the final desired concentrations in the external solution on the day of the experiment. The final DMSO concentration should be kept below 0.1%.

3. Electrophysiological Recording:

• Transfer a coverslip to the recording chamber and perfuse with the external solution.

• Pull borosilicate glass pipettes to a resistance of 2-4 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a single, healthy cell.

• Compensate for pipette and whole-cell capacitance. Series resistance should be compensated by at least 80%.

4. Voltage-Clamp Protocol for Tonic Block:

• Hold the cell at a holding potential of -120 mV to ensure all channels are in the resting state.

• Apply a depolarizing step to 0 mV for 20-50 ms to elicit a peak inward sodium current.

• Record baseline currents for at least 3-5 minutes to ensure stability.

• Perfuse the cell with the desired concentration of (+)-Lappaconitine.

• Continuously monitor the peak current at a low frequency (e.g., 0.1 Hz) until a steady-state block is achieved (at least 10-15 minutes).

• To determine the IC50, apply increasing concentrations of the drug, ensuring steady-state at each concentration.

5. Voltage-Clamp Protocol for Use-Dependent Block:

• Hold the cell at -120 mV.

• Apply a train of depolarizing pulses (e.g., 20 pulses to 0 mV for 10 ms) at a specific frequency (e.g., 5 Hz or 10 Hz).

• Record the current response to the pulse train in the absence of the drug.

• Perfuse with (+)-Lappaconitine until a steady-state tonic block is achieved.

• Apply the same pulse train and record the current response in the presence of the drug.

• Analyze the decay of the peak current during the train to quantify use-dependent block.

Visualizations

Signaling Pathway of Neuronal Inhibition by (+)-Lappaconitine

Caption: Mechanism of neuronal inhibition by (+)-Lappaconitine via sodium channel blockade.

Experimental Workflow for Assessing (+)-Lappaconitine Activity

Caption: A typical experimental workflow for characterizing (+)-Lappaconitine effects.

Troubleshooting Logic for Inconsistent Block

Caption: A decision tree for troubleshooting inconsistent results.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frequency-dependent inhibition of neuronal activity by lappaconitine in normal and epileptic hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of (+)-Lappaconitine in different solvent and storage conditions

This technical support center provides guidance on the stability of (+)-Lappaconitine in various solvents and under different storage conditions. The information is intended for researchers, scientists, and drug development professionals to ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid (+)-Lappaconitine?

For long-term storage, solid (+)-Lappaconitine should be stored at -20°C. Under these conditions, it is reported to be stable for at least four years.[1]

Q2: How should I store stock solutions of (+)-Lappaconitine?

For optimal stability, stock solutions of (+)-Lappaconitine should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year or at -20°C for up to one month.

Q3: What solvents are suitable for dissolving (+)-Lappaconitine?

(+)-Lappaconitine is soluble in chloroform (30 mg/mL), Dimethyl Sulfoxide (DMSO) (10-16 mg/mL), ethanol (6 mg/mL), and methanol.[2][3] It is practically insoluble in water.[3] For aqueous solutions, considering its hydrobromide or sulfate salts may provide better solubility.

Q4: Is (+)-Lappaconitine sensitive to light?

Yes, (+)-Lappaconitine is photosensitive.[4][5] Exposure to light, particularly UV light, can lead to the cleavage of the ester bond, resulting in the formation of N-acetyl anthranilic acid and a corresponding enamine as degradation products.[4][5] It is crucial to protect solutions of (+)-Lappaconitine from light by using amber vials or covering the containers with aluminum foil.

Q5: What are the known degradation products of (+)-Lappaconitine?

The primary photodegradation product identified is N-acetyl anthranilic acid.[4][5] Under metabolic conditions, N-deacetyllappaconitine is a major metabolite.[6] Forced degradation studies under acidic, basic, and oxidative conditions would likely reveal other degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent assay results	Degradation of (+)-Lappaconitine stock solution.	Prepare fresh stock solutions. Ensure proper storage conditions (-80°C for long-term, -20°C for short-term) and avoid repeated freeze-thaw cycles by preparing aliquots. Protect solutions from light.
Unexpected peaks in chromatogram	Presence of degradation products.	Review the storage conditions and handling of your (+)-Lappaconitine solutions. If photogradation is suspected, ensure all work is done with light protection. Consider performing a forced degradation study to identify potential degradation products.
Precipitation in aqueous buffers	Low aqueous solubility of (+)-Lappaconitine free base.	Use a co-solvent such as DMSO or ethanol (ensure the final concentration is compatible with your assay). Alternatively, consider using a more water-soluble salt form, such as lappaconitine hydrobromide.
Loss of potency over time in prepared plates	Instability in the assay medium or exposure to harsh conditions.	Assess the stability of (+)-Lappaconitine in your specific assay buffer and under the experimental conditions (e.g., temperature, light exposure). Prepare fresh dilutions immediately before use whenever possible.

Stability Data Summary

The following tables provide representative data on the stability of (+)-Lappaconitine in different solvents under various storage conditions. This data is intended for illustrative purposes to guide experimental design. Actual stability may vary depending on the specific experimental conditions, including the purity of the compound and solvent.

Table 1: Stability of (+)-Lappaconitine (1 mg/mL) in Different Solvents at Various Temperatures over 30 Days

Solvent	Storage Condition	Day 0 (%)	Day 7 (%)	Day 14 (%)	Day 30 (%)
DMSO	-80°C	100	99.8	99.5	99.1
-20°C	100	99.1	98.5	97.2
4°C	100	97.5	95.3	91.0
Room Temperature (25°C)	100	92.3	85.1	75.4
Ethanol	-20°C	100	99.5	99.0	98.2
4°C	100	98.2	96.8	93.5
Room Temperature (25°C)	100	95.1	90.7	82.3
Methanol	-20°C	100	99.6	99.2	98.5
4°C	100	98.5	97.1	94.0
Room Temperature (25°C)	100	96.0	91.5	84.1

Table 2: Photostability of (+)-Lappaconitine (0.1 mg/mL) in Methanol

Exposure Time (hours) to UV light (308 nm)	Remaining (+)-Lappaconitine (%)
0	100
1	85.2
2	72.1
4	51.9
8	26.8

Experimental Protocols

Protocol for a Forced Degradation Study of (+)-Lappaconitine

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of (+)-Lappaconitine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid (+)-Lappaconitine in an oven at 105°C for 24 hours. Also, heat the stock solution at 60°C for 24 hours.

• Photodegradation: Expose the stock solution in a quartz cuvette to a calibrated light source (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter) as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• Analyze the stressed samples at appropriate time points using a stability-indicating HPLC-UV method. An LC-MS/MS method can be used for the identification of degradation products.

• A suitable starting HPLC method could be:

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with that of the control (unstressed) sample.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation of (+)-Lappaconitine.

Visualizations

Caption: Workflow for a forced degradation study of (+)-Lappaconitine.

Caption: Key factors influencing the stability of (+)-Lappaconitine in solution.

References

• 1. mdpi.com [mdpi.com]
• 2. A photochemical approach for evaluating the reactivity of substituted lappaconitines - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/C7PP00366H [pubs.rsc.org]
• 3. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. aurorabiomed.com [aurorabiomed.com]

Addressing challenges in the chemical synthesis of (+)-Lappaconitine analogs

Welcome to the technical support center for the chemical synthesis of (+)-Lappaconitine analogs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of these complex molecules.

Frequently Asked Questions (FAQs)

Q1: What is the primary motivation for synthesizing analogs of (+)-Lappaconitine?

The principal driver for synthesizing (+)-Lappaconitine analogs is to mitigate the inherent toxicity of the parent compound while retaining or enhancing its therapeutic properties, such as its analgesic and antiarrhythmic activities.[1][2] Lappaconitine has a narrow therapeutic window, and structural modifications aim to create safer derivatives with a better pharmacological profile.[1]

Q2: Which positions on the (+)-Lappaconitine scaffold are most commonly modified?

The main points of structural modification on the (+)-Lappaconitine molecule are:

• The benzene ring at the C-4 position.

• The nitrogen atoms, specifically the N-20 and N-2' positions.

• The hydroxyl groups, which are amenable to derivatization.[2]

Q3: What are some common strategies to reduce the toxicity of (+)-Lappaconitine through analog synthesis?

Strategies to reduce toxicity include:

• Modification of the C-4 side chain: Replacing the acetamidobenzoate side chain with other amides or sulfonamides has been shown to significantly decrease toxicity.[1]

• Introduction of substituents on the aromatic ring: Modifications at the C-5' position on the anthranilate moiety have resulted in derivatives with lower toxicity.

• Formation of salts: Converting lappaconitine into different salts, such as lappaconitine sulfate, can improve properties like solubility and may influence the overall therapeutic index.[3]

Q4: What are the challenges associated with the high polarity of lappaconitine analogs during purification?

The high polarity of lappaconitine and its analogs presents several purification challenges:

• Poor retention on standard reverse-phase columns (e.g., C18): This can lead to the compound eluting in or near the solvent front.

• Irreversible adsorption on silica gel: The basic nature of alkaloids can lead to strong interactions with the acidic silica gel, resulting in low recovery and peak tailing.

• Co-elution with polar impurities: Separating the target compound from other polar side products can be difficult.[4]

Alternative purification techniques like High-Speed Counter-Current Chromatography (HSCCC), which avoids a solid support, or using alternative stationary phases like alumina, can be effective.[4]

Troubleshooting Guides

Low Yield in Sonogashira Coupling Reactions

Problem: I am experiencing low yields in the Sonogashira coupling of 5'-ethynyllappaconitine with aryl halides.

Possible Causes and Solutions:

Cause	Suggested Solution
Catalyst Inactivity	Ensure the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and copper(I) co-catalyst (e.g., CuI) are fresh and handled under an inert atmosphere to prevent deactivation. Consider using more active catalyst systems with bulky, electron-rich phosphine ligands.[5]
Homocoupling of Alkyne (Glaser Coupling)	This is a common side reaction. To minimize it, rigorously degas all solvents and run the reaction under a strict inert atmosphere (argon or nitrogen). Running the reaction under copper-free conditions is another effective strategy, though it may require a more active palladium catalyst.[5]
Suboptimal Base	The choice of base is critical. While amine bases like triethylamine (Et₃N) are common, stronger inorganic bases might be necessary for less reactive halides.[5]
Low Reaction Temperature	For less reactive aryl halides, a higher reaction temperature may be needed to facilitate oxidative addition. However, be cautious of potential degradation of the lappaconitine scaffold at very high temperatures.[5]
Impure Reagents	Ensure that the terminal alkyne and other reagents are pure, as impurities can inhibit the catalyst.

Side Reactions in Cyclocondensation for Benzodiazepine Hybrids

Problem: During the cyclocondensation of a lappaconitine-alkynyl ketone intermediate with o-phenylenediamine to form a 1,5-benzodiazepine analog, I am observing multiple side products and a low yield of the desired product.

Possible Causes and Solutions:

Cause	Suggested Solution
Unfavorable Reaction Conditions	The choice of catalyst and solvent is crucial. Acetic acid is often used as a catalyst to facilitate the cyclization of the intermediate from the Michael addition.[6] The reaction is typically refluxed in a solvent like acetonitrile.[6]
Oxidation of o-phenylenediamine	o-Phenylenediamine can be sensitive to oxidation, leading to colored impurities. Use freshly purified o-phenylenediamine and consider running the reaction under an inert atmosphere.[7]
Formation of Tar-like Substances	This can occur if the reaction temperature is too high or the reaction is run for too long. Monitor the reaction progress by TLC to determine the optimal reaction time and avoid excessive heating.[7]
Difficulty in Purification	The presence of unreacted starting materials and multiple side products can complicate purification. Column chromatography may be necessary, and the choice of stationary and mobile phases should be optimized to separate the desired product.[7]

Challenges in Purification of Polar Analogs

Problem: My synthesized lappaconitine analog is highly polar and shows significant streaking and low recovery during silica gel column chromatography.

Possible Causes and Solutions:

Cause	Suggested Solution
Strong Interaction with Acidic Silica Gel	The basic nitrogen atoms in the lappaconitine scaffold can interact strongly with the acidic silanol groups on the silica surface, causing streaking and irreversible adsorption.[4][8] Deactivate the silica gel by pre-treating it with a base like triethylamine in the eluent. Alternatively, use a less acidic stationary phase like neutral alumina.[4]
Compound Degradation on Silica	Some complex alkaloids can degrade on silica gel. Test for stability by spotting the compound on a TLC plate, letting it sit for an hour, and then developing it to see if new spots appear.[4]
Poor Elution even with Polar Solvents	If the compound does not move even with highly polar solvents like 100% ethyl acetate, consider using a more aggressive solvent system. A common approach for basic polar compounds is to add a small percentage of ammonium hydroxide in methanol to the mobile phase (e.g., 1-10% of a 10% NH₄OH in MeOH solution mixed with dichloromethane).[8]
Alternative Chromatography Techniques	For highly polar and sensitive compounds, consider techniques that do not use a solid stationary phase, such as High-Speed Counter-Current Chromatography (HSCCC).[4] Reverse-phase chromatography with specialized polar-embedded or polar-endcapped C18 columns can also improve retention and separation.[4]

Quantitative Data

A primary goal in synthesizing (+)-Lappaconitine analogs is to reduce toxicity. The following table summarizes the median lethal dose (LD₅₀) for (+)-Lappaconitine and some of its synthesized analogs, demonstrating the potential for significant safety improvements.

Compound	LD₅₀ (mg/kg, oral in mice)	Therapeutic Index Improvement (relative to Lappaconitine)	Reference
(+)-Lappaconitine	11.7	-	[1]
Analog 35	296.4	~25x	[1]
Analog 36	314.7	~27x	[1]
Analog 39	300.0	~26x	[1]
Analog 49	> 600 (not determined due to solubility)	> 51x	[1]
Analog 70	300.0	~26x	[1]
Benzodiazepine Hybrid 8	> 1500	> 128x

Experimental Protocols

Protocol 1: General Procedure for Acyl Sonogashira Coupling of 5'-Ethynyllappaconitine

This protocol describes a general method for the coupling of 5'-ethynyllappaconitine with an aroyl chloride.[6]

Materials:

• 5'-Ethynyllappaconitine

• Aroyl chloride (1.8-2.0 equivalents)

• Pd(PPh₃)₂Cl₂ (e.g., 0.01 equivalents)

• CuI (e.g., 0.02 equivalents)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Anhydrous benzene or other suitable solvent

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• To a dry reaction flask under an inert atmosphere (argon), add the aroyl chloride, Pd(PPh₃)₂Cl₂, CuI, and PPh₃.

• Add anhydrous benzene to the flask.

• Prepare a solution of 5'-ethynyllappaconitine in anhydrous benzene.

• Add the 5'-ethynyllappaconitine solution dropwise to the reaction mixture over a period of 1 hour.

• Add triethylamine (Et₃N) to the reaction mixture.

• Heat the reaction mixture to 65 °C and stir for approximately 8 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Proceed with the appropriate work-up and purification steps (e.g., filtration, extraction, and column chromatography) to isolate the alkynyl ketone product.

Protocol 2: General Procedure for Cyclocondensation to Form Lappaconitine-1,5-Benzodiazepine Hybrids

This protocol follows the Sonogashira coupling to form the benzodiazepine ring.[6]

Materials:

• Crude alkynyl ketone from Protocol 1

• o-Phenylenediamine (2.0 equivalents)

• Acetic acid (catalytic amount, e.g., 6 equivalents)

• Acetonitrile (MeCN)

Procedure:

• After the work-up of the Sonogashira reaction, dissolve the crude alkynyl ketone in acetonitrile.

• Add o-phenylenediamine and acetic acid to the solution.

• Reflux the reaction mixture for approximately 18 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Perform an appropriate work-up, which may include adding water and extracting the product with an organic solvent like ethyl acetate.

• Wash the organic layers with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the crude product by column chromatography to yield the pure lappaconitine-1,5-benzodiazepine hybrid.

Protocol 3: Preparation of N-Deacetyllappaconitine via Acid Hydrolysis

N-deacetyllappaconitine is a key intermediate for many analog syntheses.[1]

Materials:

• (+)-Lappaconitine

• Hydrochloric acid (e.g., 2% aqueous solution)

Procedure:

• Slowly add a 2% aqueous solution of hydrochloric acid to (+)-Lappaconitine at room temperature.

• Heat the mixture to reflux (e.g., at 75 °C).

• Maintain the reflux overnight, monitoring the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture.

• Neutralize the solution with a suitable base (e.g., sodium carbonate or ammonium hydroxide) to precipitate the product.

• Filter the precipitate, wash with water, and dry to obtain N-deacetyllappaconitine.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Visualizations

Experimental and Troubleshooting Workflows

Caption: General experimental workflow for the synthesis of (+)-Lappaconitine analogs.

Caption: Troubleshooting logic for addressing low yields in analog synthesis.

Caption: Decision tree for selecting a purification strategy for polar analogs.

References

• 1. aurorabiomed.com [aurorabiomed.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Purification [chem.rochester.edu]

Technical Support Center: Mitigating the Cardiotoxicity of (+)-Lappaconitine in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for mitigating the cardiotoxicity of (+)-Lappaconitine in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of (+)-Lappaconitine cardiotoxicity?

A1: The cardiotoxicity of (+)-Lappaconitine, a C19 diterpenoid alkaloid, is primarily attributed to its effect on voltage-sensitive sodium channels in cardiomyocytes.[1] Unlike some other Aconitum alkaloids that cause persistent activation, lappaconitine acts as a sodium channel blocker.[1] However, at toxic doses, it can lead to arrhythmias and cardiac dysfunction. It is important to note that the cardiotoxicity of lappaconitine and its metabolite, N-deacetyllappaconitine, is considerably lower than that of aconitine.[1]

Q2: What are the common signs of (+)-Lappaconitine cardiotoxicity in animal models?

A2: Common signs of (+)-Lappaconitine cardiotoxicity in animal models, such as rats and guinea pigs, include electrocardiogram (ECG) abnormalities like broadened QRS complexes and altered QT intervals.[2] Other observable signs can be arrhythmias, bradycardia, and hypotension. At the cellular level, it can cause a negative inotropic effect (decreased contractility).[1]

Q3: Are there any established methods to reduce the cardiotoxicity of (+)-Lappaconitine in animal studies?

A3: Yes, traditional herbal medicine practices and modern pharmacological approaches offer strategies to mitigate the cardiotoxicity of Aconitum alkaloids, including (+)-Lappaconitine. Two promising methods that have been investigated in animal studies are co-administration with specific herbal extracts and the development of less toxic derivatives.

Q4: Which herbal extracts have shown potential in mitigating (+)-Lappaconitine cardiotoxicity?

A4: Animal studies have shown that co-administration with extracts from Glycyrrhiza uralensis (licorice) and Zingiber officinale (ginger) can reduce the toxicity of Aconitum alkaloids. Glycyrrhiza uralensis appears to work by inducing cytochrome P450 3A (CYP3A) enzymes, which accelerates the metabolism of the toxic alkaloids. Zingiber officinale is thought to alter the pharmacokinetics of these alkaloids.

Q5: How can I assess the effectiveness of a mitigation strategy for (+)-Lappaconitine cardiotoxicity?

A5: The effectiveness of a mitigation strategy can be assessed by monitoring several key parameters in your animal model. These include continuous electrocardiogram (ECG) monitoring to detect changes in heart rate and rhythm, as well as intervals such as QRS and QT.[2] Additionally, measuring serum levels of cardiac biomarkers like creatine kinase-MB (CK-MB) and cardiac troponins (cTnI, cTnT) can provide quantitative evidence of myocardial injury.[3][4] Histopathological examination of the heart tissue at the end of the study can also reveal structural damage.

Troubleshooting Guides

Issue 1: Unexpectedly High Incidence of Arrhythmias in the Control Group Receiving (+)-Lappaconitine Alone.

• Possible Cause 1: Incorrect Dosing. The therapeutic window of (+)-Lappaconitine is narrow. An unintentional overdose can lead to severe cardiotoxicity.

  • Troubleshooting Tip: Double-check your stock solution concentration and the final dose calculation. Ensure accurate administration volumes for each animal's body weight. It is advisable to perform a dose-ranging study to determine the optimal dose that induces measurable but sublethal cardiotoxicity in your specific animal model and strain.

• Possible Cause 2: Animal Strain Variability. Different strains of rats or mice can have varying sensitivities to cardiotoxic agents.

  • Troubleshooting Tip: Review the literature for studies using the same animal strain. If data is unavailable, consider conducting a pilot study with a small number of animals from different strains to identify the most suitable one for your experimental goals.

• Possible Cause 3: Stress-Induced Catecholamine Release. Excessive handling or stressful experimental procedures can increase an animal's susceptibility to arrhythmias.

  • Troubleshooting Tip: Acclimatize the animals to the experimental setup and handling procedures for a sufficient period before the actual experiment. Minimize noise and disturbances in the animal facility.

Issue 2: Inconsistent or Non-significant Reduction in Cardiotoxicity with Co-administered Herbal Extracts.

• Possible Cause 1: Suboptimal Dosage of the Mitigating Agent. The protective effect of herbal extracts is often dose-dependent.

  • Troubleshooting Tip: Conduct a dose-response study for the herbal extract to find the most effective dose for mitigating (+)-Lappaconitine's cardiotoxicity without causing its own adverse effects.

• Possible Cause 2: Inappropriate Timing of Administration. The timing of the administration of the mitigating agent relative to (+)-Lappaconitine is crucial for its effectiveness.

  • Troubleshooting Tip: If the proposed mechanism is induction of metabolic enzymes (e.g., with Glycyrrhiza uralensis), pre-treatment with the herbal extract for several days before (+)-Lappaconitine administration may be necessary. If the mechanism involves altering absorption, simultaneous administration might be more effective. A time-course experiment can help determine the optimal administration schedule.

• Possible Cause 3: Poor Bioavailability of the Herbal Extract. The active compounds in the herbal extract may not be adequately absorbed to exert their protective effects.

  • Troubleshooting Tip: Use a standardized herbal extract with a known concentration of active ingredients. Consider different formulations or administration routes (e.g., oral gavage vs. intraperitoneal injection) to improve bioavailability, though oral gavage is generally preferred for mimicking clinical use.

Quantitative Data Summary

The following tables summarize the toxicity data of (+)-Lappaconitine and its derivatives, as well as the effects of co-administration with mitigating herbs on the pharmacokinetics of Aconitum alkaloids.

Table 1: Acute Toxicity of (+)-Lappaconitine and Its Derivatives in Rodents

Compound	Animal Model	Route of Administration	LD50 (mg/kg)	Reference
(+)-Lappaconitine	Mice	Oral	32.4	[5]
Rats	Oral	20	[5]
Lappaconitine-1,5-benzodiazepine hybrid	Mice	Oral	>1500
N-deacetyllappaconitine	Guinea Pig	Not specified	Less toxic than lappaconitine	[1]

Table 2: Effect of Co-administration of Glycyrrhiza uralensis on the Pharmacokinetics of Aconitum Alkaloids in Rats

Aconitum Alkaloid	Administration	Cmax (ng/mL)	AUC (0-t) (ng·h/mL)	Reference
Aconitine	Aconitum alone	1.54 ± 0.21	10.23 ± 1.54
Aconitum + Glycyrrhiza uralensis	0.98 ± 0.15	6.54 ± 1.12
Hypaconitine	Aconitum alone	1.23 ± 0.18	8.12 ± 1.23
Aconitum + Glycyrrhiza uralensis	0.78 ± 0.11	5.21 ± 0.98
Mesaconitine	Aconitum alone	0.98 ± 0.14	6.54 ± 1.01
Aconitum + Glycyrrhiza uralensis	0.62 ± 0.09	4.12 ± 0.76
*p < 0.05 compared to Aconitum alone group. Data are illustrative based on findings suggesting reduced plasma concentrations.

Experimental Protocols

Protocol 1: General Procedure for Inducing and Mitigating (+)-Lappaconitine Cardiotoxicity in Rats

• Animal Model: Male Sprague-Dawley rats (200-250 g).

• Acclimatization: Acclimatize rats for at least one week before the experiment with a 12-hour light/dark cycle and free access to food and water.

• Grouping:

  • Group 1: Control (Vehicle)

  • Group 2: (+)-Lappaconitine

  • Group 3: Mitigating Agent (e.g., Glycyrrhiza uralensis extract) + (+)-Lappaconitine

  • Group 4: Mitigating Agent alone

• Administration:

  • For the mitigation group, administer the herbal extract (e.g., Glycyrrhiza uralensis extract via oral gavage) for a predetermined period (e.g., 7 days) before inducing cardiotoxicity.

  • On the day of the experiment, administer (+)-Lappaconitine (e.g., via intraperitoneal injection or oral gavage) at a pre-determined cardiotoxic dose.

• Monitoring:

  • Continuously monitor ECG for at least 2 hours post-administration of (+)-Lappaconitine.

  • Collect blood samples at specific time points (e.g., 0, 1, 2, 4, 6 hours) for analysis of cardiac enzymes (CK-MB, cTnI).

• Data Analysis:

  • Analyze ECG recordings for changes in heart rate, PR interval, QRS duration, and QT interval.[2]

  • Measure the concentration of cardiac enzymes in the serum samples using ELISA kits.[3][4]

  • Perform statistical analysis to compare the different groups.

• Histopathology (Optional): At the end of the experiment, euthanize the animals and collect heart tissues for histopathological examination to assess for myocardial damage.

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating the proposed mechanism of action for mitigating (+)-Lappaconitine cardiotoxicity and a general experimental workflow.

Caption: Proposed pathway for Glycyrrhiza uralensis in mitigating (+)-Lappaconitine cardiotoxicity.

Caption: General experimental workflow for assessing mitigation of (+)-Lappaconitine cardiotoxicity.

References

• 1. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methods for ECG Evaluation of Indicators of Cardiac Risk, and Susceptibility to Aconitine-induced Arrhythmias in Rats Following Status Epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of Cardiac Toxicity Biomarkers in Rats from Different Laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Best practices for handling and storing (+)-Lappaconitine powder

This technical support center provides researchers, scientists, and drug development professionals with essential information for the safe handling, storage, and use of (+)-Lappaconitine powder in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Lappaconitine and what are its primary research applications?

A: (+)-Lappaconitine is a C18-diterpenoid alkaloid naturally found in plants of the Aconitum and Delphinium species[1]. It is primarily investigated for its potent analgesic (pain-relieving), anti-inflammatory, anti-arrhythmic, and anti-tumor properties[1][2][3][4]. Its analgesic effects are notable as they do not appear to involve opioid receptors and are not associated with addiction[][6]. Research applications include studies on neuropathic pain, inflammatory pain, cancer cell apoptosis, and its function as a sodium channel blocker[1][4][7].

Q2: What are the critical safety precautions for handling (+)-Lappaconitine powder?

A: (+)-Lappaconitine, like other aconitine alkaloids, is highly toxic and can be fatal if swallowed or inhaled[8][9][10]. Strict safety protocols are mandatory.

• Engineering Controls : Always handle the powder within a chemical fume hood or a glove box to avoid dust formation and inhalation[9][11]. Use a closed system or local exhaust ventilation where possible[8].

• Personal Protective Equipment (PPE) : Wear appropriate PPE at all times. This includes impervious gloves (butyl rubber recommended), a lab coat, safety goggles with side shields or a face shield, and respiratory protection (a NIOSH/MSHA approved particulate filter respirator)[8][9][10][12].

• Hygiene : Wash hands and face thoroughly after handling[8][13]. Do not eat, drink, or smoke in the laboratory area[8][12]. Remove and wash contaminated clothing before reuse[11].

Q3: How should I properly store (+)-Lappaconitine powder for short- and long-term use?

A: Proper storage is crucial to maintain the stability and integrity of the compound. The powder should be stored in a tightly closed container, protected from light and air[11][14]. Specific temperature recommendations vary slightly by supplier but follow a general pattern.

Q4: What is the best solvent for dissolving (+)-Lappaconitine powder?

A: (+)-Lappaconitine powder has poor water solubility[4][15]. It is soluble in Dimethyl Sulfoxide (DMSO)[]. For experimental use, stock solutions are typically prepared in DMSO. Some salt forms, such as Lappaconitine Hydrobromide or Lappaconitine Sulfate, have improved water solubility[1][4].

Troubleshooting Guide

Issue: Inconsistent experimental results or suspected compound degradation.

• Cause 1: Improper Storage. Exposure to light, air, moisture, or incorrect temperatures can lead to degradation.

  • Solution: Always store the powder according to the recommended conditions in a tightly sealed container. For stock solutions, aliquot into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound[2].

• Cause 2: Incorrect Solvent or Concentration. The compound may not be fully dissolved, leading to inaccurate dosing.

  • Solution: Ensure the powder is fully dissolved in the appropriate solvent (e.g., DMSO) before making further dilutions for your experimental medium. Visually inspect for any precipitate.

Issue: Accidental spill of (+)-Lappaconitine powder.

• Immediate Action: Evacuate personnel from the immediate area to prevent exposure[10].

• Ventilation: Ensure the area is well-ventilated, preferably under a fume hood[16].

• Cleanup Protocol:

  • Wear the full required PPE, including respiratory protection, impervious gloves, and safety goggles[16].

  • Carefully sweep up the powder, avoiding dust generation, and place it into a sealed, airtight container for hazardous waste disposal[8][11][16].

  • Decontaminate the spill site with a 10% caustic solution and wipe clean[11].

  • Dispose of all contaminated materials (e.g., wipes, gloves) as hazardous waste in accordance with local, state, and federal regulations[8].

Data and Protocols

Quantitative Data Summary

Table 1: Recommended Storage Conditions for (+)-Lappaconitine Powder

Storage Duration	Temperature	Conditions	Stability Reference
Short Term (Days to Weeks)	0 - 4°C	Cool and dry place[]	Up to 2 years (unopened)[14]
Long Term (Months to Years)	-20°C	Tightly sealed container[17]	≥ 4 years[17]
Long Term (Months to Years)	-80°C / -94°C	For stock solutions in solvent[2][]	1 year (in solvent)[2]

Table 2: Personal Protective Equipment (PPE) for Handling (+)-Lappaconitine

Protection Type	Specification	Rationale and Reference
Respiratory	Particulate filter respirator (e.g., N95/FFP3)	Prevents inhalation of fatal dust particles[9][10][16].
Hand	Impervious chemical-resistant gloves (e.g., Butyl rubber)	Prevents skin contact and absorption[8][12][13].
Eye	Safety goggles with side shields or face shield	Protects eyes from airborne powder[8][11].
Body	Lab coat, impervious protective clothing	Prevents contamination of personal clothing[8][11].

Experimental Protocols

Protocol: Induction of Inflammatory Pain with Complete Freund's Adjuvant (CFA) and Analgesic Testing in Rats

This protocol is adapted from methodologies used to assess the analgesic effects of Lappaconitine Hydrobromide (LAH)[6][18][19].

1. Animal Preparation:

• Acclimate male Wistar rats (200-220g) for one week with free access to food and water[6].
• Divide animals into experimental groups (e.g., Saline control, CFA + Saline, CFA + 4 mg/kg LAH, CFA + 8 mg/kg LAH) with n=6 per group[18][19].

2. Induction of Inflammatory Pain:

• To induce inflammation, inject 100 µL of 100% Complete Freund's Adjuvant (CFA) into the plantar surface of the rat's hind paw in the model groups[18][19].

3. Drug Administration:

• Prepare Lappaconitine Hydrobromide (LAH) solution in sterile saline.
• Beginning on a set day post-CFA injection (e.g., daily for 7 days), administer the prepared LAH solution via intraperitoneal (i.p.) injection at the desired dosages (e.g., 4 mg/kg and 8 mg/kg)[18][19]. The control group receives an equivalent volume of saline.

4. Analgesic Assessment (Paw Withdrawal Latency):

• Use a thermal pain instrument to measure the paw withdrawal latency (PWL)[6][18].
• Place the rat in the testing apparatus and allow it to acclimate for at least 30 minutes[20].
• Apply a radiant heat source to the plantar surface of the CFA-injected paw.
• Record the time (in seconds) it takes for the rat to withdraw its paw. This is the PWL.
• Perform measurements at set time points (e.g., daily, before and after drug administration) to assess the analgesic effect[6].

5. Data Analysis:

• Analyze the PWL data using appropriate statistical methods (e.g., ANOVA) to compare the different treatment groups. A significant increase in PWL in the LAH-treated groups compared to the CFA + Saline group indicates an analgesic effect[18].

Visualizations

Caption: Logical workflow for safely managing an accidental spill of (+)-Lappaconitine powder.

Caption: Diagram of Lappaconitine's influence on the MAPK signaling pathway to induce apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phcog.com [phcog.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Lappaconitine - LKT Labs [lktlabs.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. carlroth.com [carlroth.com]
• 10. fishersci.com [fishersci.com]
• 11. chemfaces.com [chemfaces.com]
• 12. lgcstandards.com [lgcstandards.com]
• 13. echemi.com [echemi.com]
• 14. Lappaconitine [txjpharm.com]
• 15. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. carlroth.com [carlroth.com]
• 17. caymanchem.com [caymanchem.com]
• 18. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Strategies to increase the bioavailability of orally administered (+)-Lappaconitine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in increasing the oral bioavailability of (+)-Lappaconitine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing very low and variable oral bioavailability of (+)-Lappaconitine in our preclinical studies. What are the likely causes?

A1: The low oral bioavailability of (+)-Lappaconitine, reported to be as low as 2.0%, is primarily attributed to a combination of factors:

• Poor Aqueous Solubility: (+)-Lappaconitine is a lipophilic compound with limited solubility in gastrointestinal fluids. This poor solubility is a major rate-limiting step for its absorption.

• First-Pass Metabolism: Evidence suggests that lappaconitine undergoes significant metabolism in the liver and intestines. Studies on related aconitum alkaloids indicate the involvement of Cytochrome P450 enzymes, particularly the CYP3A subfamily (CYP3A4/5), in their metabolism. This extensive first-pass effect can substantially reduce the amount of active drug reaching systemic circulation.

• P-glycoprotein (P-gp) Efflux: P-glycoprotein, an efflux transporter highly expressed in the intestinal epithelium, actively pumps absorbed drug molecules back into the intestinal lumen. Studies on the related compound, aconitine, have shown that its efflux ratio in Caco-2 cells is high, and co-administration with a P-gp inhibitor like verapamil can increase its oral bioavailability by 6.7-fold[1][2]. This strongly suggests that P-gp-mediated efflux is a significant barrier to the oral absorption of (+)-Lappaconitine.

Q2: What are the primary strategies to overcome the poor oral bioavailability of (+)-Lappaconitine?

A2: The main strategies focus on addressing the key limiting factors: solubility, metabolism, and efflux. These include:

• Nanoformulations: Encapsulating (+)-Lappaconitine into nanocarriers such as Solid Lipid Nanoparticles (SLNs) and polymeric micelles can enhance its oral bioavailability through several mechanisms:

  • Improved Solubilization: Nanoformulations can increase the dissolution rate and maintain a supersaturated state of the drug in the gastrointestinal tract.

  • Protection from Degradation: The lipid or polymer matrix can protect the drug from enzymatic degradation in the gut.

  • Enhanced Permeability and Uptake: Nanoparticles can be taken up by enterocytes through various endocytic pathways and can also facilitate transport through the lymphatic system, bypassing the first-pass metabolism in the liver.

  • Inhibition of P-gp Efflux: Some excipients used in nanoformulations, such as certain polymers and surfactants, can inhibit the function of P-gp.

• Co-administration with P-gp Inhibitors: The use of compounds that inhibit the P-gp efflux pump can significantly increase the intestinal absorption of (+)-Lappaconitine.

• Chemical Modification: Derivatization of the (+)-Lappaconitine molecule to improve its solubility and permeability characteristics is another potential approach, though it requires extensive medicinal chemistry efforts.

Q3: We want to develop a Solid Lipid Nanoparticle (SLN) formulation for (+)-Lappaconitine. What are the critical parameters to consider, and what issues might we encounter?

A3: When developing an SLN formulation for (+)-Lappaconitine, key considerations and potential troubleshooting are:

• Lipid and Surfactant Selection:

  • Issue: Low drug loading and encapsulation efficiency.

  • Troubleshooting: Screen various solid lipids (e.g., glyceryl monostearate, tristearin, Compritol® 888 ATO) for high drug solubility. The choice of surfactant and co-surfactant (e.g., Poloxamer 188, Tween 80, lecithin) is crucial for stabilizing the nanoparticles and preventing aggregation. The lipid-to-drug ratio and total lipid concentration should be optimized.

• Particle Size and Polydispersity Index (PDI):

  • Issue: Large particle size and broad size distribution, which can lead to poor absorption and instability.

  • Troubleshooting: Optimize the homogenization parameters (pressure and number of cycles) or ultrasonication time and amplitude. The concentration of the surfactant also plays a key role in controlling particle size.

• Stability:

  • Issue: Particle aggregation, drug leakage, or lipid crystallization over time.

  • Troubleshooting: Ensure a sufficiently high zeta potential (typically > |20| mV) to ensure colloidal stability. Lyophilization with a suitable cryoprotectant (e.g., trehalose) can improve long-term stability.

Q4: How do polymeric micelles improve the oral bioavailability of (+)-Lappaconitine, and what are the key formulation challenges?

A4: Polymeric micelles, self-assembling nanostructures of amphiphilic copolymers, can enhance the oral bioavailability of (+)-Lappaconitine by:

• Solubilizing the Drug: The hydrophobic core of the micelle encapsulates the lipophilic (+)-Lappaconitine, increasing its concentration in the aqueous environment of the gut.

• Mucoadhesion: Some polymers can interact with the mucus layer, prolonging the residence time of the drug at the absorption site.

• P-gp Inhibition: Certain polymers used in micelle formation have been shown to inhibit P-gp, reducing drug efflux.

Formulation Challenges and Troubleshooting:

• Low Drug Loading: The drug loading capacity is dependent on the compatibility between the drug and the hydrophobic block of the copolymer. Screening different copolymers is often necessary.

• Premature Drug Release: The stability of the micelles in the gastrointestinal tract is critical. Micelles with a low critical micelle concentration (CMC) are more stable upon dilution.

• Polymer Selection: The choice of polymer (e.g., Pluronics, PEG-b-PCL) will influence the size, stability, and in vivo performance of the micelles.

Quantitative Data Summary

The following tables summarize key quantitative data related to the oral bioavailability of (+)-Lappaconitine and the effectiveness of enhancement strategies.

Table 1: In Vivo Pharmacokinetic Parameters of (+)-Lappaconitine Formulations in Rats

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
(+)-Lappaconitine (Oral)	8	25.4 ± 6.7	1.5	112.8 ± 34.5	100 (Reference)	Hypothetical Data
(+)-Lappaconitine-SLN (Oral)	8	101.6 ± 15.2	2.0	981.4 ± 120.7	~870	Hypothetical Data
(+)-Lappaconitine + Verapamil (Oral)	-	-	-	-	~670 (for Aconitine)	[1][2]

Note: Specific in vivo data for orally administered (+)-Lappaconitine-loaded SLNs and polymeric micelles is limited in publicly available literature. The data presented for SLNs is hypothetical, based on typical enhancements seen with similar drugs, to illustrate the potential improvements.

Table 2: In Vitro Caco-2 Cell Permeability of (+)-Lappaconitine

Compound/Formulation	Direction	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Efflux Ratio (ER)	Reference
(+)-Lappaconitine	A to B	0.5 ± 0.1	8.4	Hypothetical Data
B to A	4.2 ± 0.5
(+)-Lappaconitine + P-gp Inhibitor	A to B	2.1 ± 0.3	1.1	Hypothetical Data
B to A	2.3 ± 0.4

Experimental Protocols

Protocol 1: Preparation of (+)-Lappaconitine-Loaded Solid Lipid Nanoparticles (SLNs) by Hot Homogenization followed by Ultrasonication

• Preparation of the Lipid Phase:

  • Weigh 200 mg of glyceryl monostearate (solid lipid) and 10 mg of (+)-Lappaconitine.

  • Heat the mixture to 75°C (5-10°C above the melting point of the lipid) in a water bath until a clear, homogenous lipid melt is formed.

• Preparation of the Aqueous Phase:

  • Dissolve 150 mg of Poloxamer 188 (surfactant) in 20 mL of deionized water.

  • Heat the aqueous phase to 75°C.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 8000 rpm) for 10 minutes to form a coarse oil-in-water emulsion.

• Homogenization:

  • Subject the hot pre-emulsion to high-pressure homogenization at 500 bar for 5 cycles.

• Formation of Nanoparticles:

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization:

  • Measure particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency by separating the free drug from the SLNs using ultracentrifugation and quantifying the drug in the supernatant via UPLC-MS/MS.

Protocol 2: UPLC-MS/MS Method for Quantification of (+)-Lappaconitine in Rat Plasma

• Chromatographic Conditions:

  • Column: UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of acetonitrile (A) and 10 mmol/L ammonium acetate with 0.1% formic acid in water (B).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for (+)-Lappaconitine: m/z 585.5 → 525.5.

  • MRM Transition for Internal Standard (e.g., Khasianine): m/z 408.3 → 376.3.

• Sample Preparation:

  • To 20 µL of plasma, add 100 µL of acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Inject the supernatant into the UPLC-MS/MS system.

Visualizations

Caption: Workflow for the preparation of (+)-Lappaconitine-loaded Solid Lipid Nanoparticles (SLNs).

Caption: Factors limiting the oral bioavailability of (+)-Lappaconitine.

Caption: Relationship between problems, causes, and strategies to enhance bioavailability.

References

• 1. researchgate.net [researchgate.net]
• 2. sygnaturediscovery.com [sygnaturediscovery.com]

Reducing variability in animal models of (+)-Lappaconitine-induced analgesia

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing animal models to study the analgesic effects of (+)-Lappaconitine (LA). Our goal is to help you minimize experimental variability and ensure robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (+)-Lappaconitine's analgesic effect?

A1: (+)-Lappaconitine (LA) primarily functions as an inhibitor of voltage-gated sodium channels (VGSCs), which are crucial for the generation and propagation of nerve impulses that transmit pain signals.[1][2] By blocking these channels, particularly the Nav1.7 subtype, LA reduces neuronal excitability.[3] Additionally, LA may exert its analgesic effects by modulating other neurotransmitter systems, including the release of substance P and glutamate, and by stimulating the expression of dynorphin A in spinal microglia.[1][4][5]

Q2: What are the common animal models used to assess (+)-Lappaconitine-induced analgesia?

A2: Several well-established animal models are used to evaluate the analgesic properties of LA. These include models of acute, inflammatory, and neuropathic pain. Commonly used tests are the acetic acid-induced writhing test, hot plate test, tail-flick test, Randall-Selitto test, and the complete Freund's adjuvant (CFA)-induced inflammatory pain model.[3][4][6][7][8]

Q3: What is the reported toxicity of (+)-Lappaconitine and how can I mitigate it in my experiments?

A3: (+)-Lappaconitine has a narrow therapeutic window, and toxicity is a significant concern.[9] The oral LD50 in mice and rats has been reported to be around 32.4 mg/kg and 20 mg/kg, respectively.[2][6] To mitigate toxicity, it is crucial to:

• Perform dose-response studies: Start with low doses and carefully escalate to find the optimal analgesic dose with minimal side effects.

• Closely monitor animals: Observe animals for any signs of toxicity, which can include dizziness, nausea, and cardiovascular effects.[1]

• Consider derivatives: Some synthesized derivatives of LA have shown significantly lower toxicity while retaining analgesic efficacy.[3][6][9]

Q4: How does the route of administration affect the analgesic potency of (+)-Lappaconitine?

A4: The route of administration significantly impacts the bioavailability and efficacy of LA. Intravenous, subcutaneous, intraperitoneal, and oral routes have all been used.[7][10][11][12] Notably, the analgesic potency of orally administered LA can be different from subcutaneous administration. For example, in the rat tail immersion test, oral LA was found to be more potent than morphine given by the same route.[7] Pharmacokinetic studies show that the absolute bioavailability of oral lappaconitine is low, around 2.0% in mice.[12][13]

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
High variability in analgesic response between animals	1. Inconsistent Drug Preparation: LA may not be fully dissolved or may degrade. 2. Animal Strain/Sex/Age Differences: Genetic and physiological differences can affect drug metabolism and response. 3. Inconsistent Administration: Variation in injection volume or gavage technique. 4. Environmental Stressors: Noise, handling, and housing conditions can influence pain perception. 5. Individual Animal Health Status: Underlying health issues can alter pain thresholds.	1. Standardize Drug Preparation: Use a consistent solvent (e.g., DMSO, saline with appropriate solubilizing agents) and prepare fresh solutions for each experiment.[11] 2. Control for Biological Variables: Use animals of the same strain, sex, and a narrow age range. Report these details in your methodology. 3. Standardize Administration: Ensure all personnel are trained in consistent administration techniques. Use appropriate needle sizes and gavage tubes. 4. Acclimatize Animals: Allow for a sufficient acclimatization period (at least one week) in the experimental environment.[4] Minimize noise and handle animals gently. 5. Health Screening: Exclude any animals showing signs of illness.
Lack of a clear dose-response relationship	1. Inappropriate Dose Range: The selected doses may be too high (on the plateau of the curve) or too low (below the therapeutic threshold). 2. Nonlinear Pharmacokinetics: The relationship between dose and plasma concentration may not be linear, especially at higher doses.[10] 3. Drug Metabolism: LA is metabolized into active metabolites, such as N-deacetyllappaconitine, which can have different potencies.[14]	1. Conduct Pilot Studies: Perform a pilot study with a wide range of doses to identify the effective dose range. 2. Consult Pharmacokinetic Data: Refer to published pharmacokinetic data to guide dose selection.[10][12] 3. Consider Metabolites: Be aware that the measured analgesic effect is a combination of the parent drug and its active metabolites.
Inconsistent results across different pain assays	1. Different Pain Modalities: LA may have varying efficacy against different types of pain (e.g., thermal vs. chemical vs. mechanical). 2. Assay-Specific Variables: Each behavioral assay has its own sources of variability (e.g., plate temperature in the hot plate test).	1. Select Appropriate Assays: Choose pain models that are relevant to your research question. The analgesic activity of LA has been shown to be strong in multiple models.[7] 2. Standardize Assay Protocols: Strictly adhere to a standardized protocol for each assay, including timing of drug administration relative to testing.

Data Presentation: Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of (+)-Lappaconitine in Mice

Route of Administration	Dose (mg/kg)	Elimination Half-life (t1/2) (h)	Area Under the Curve (AUC0-t) (ng·h/mL)	Reference
Intravenous	1.0	0.47	55.5	[10]
Intravenous	2.0	0.48	110.5	[10]
Intravenous	4.0	0.49	402.9	[10]
Intragastric	2.0	-	-	[12][13]
Intragastric	4.0	-	-	[12][13]
Intragastric	8.0	-	-	[12][13]

Table 2: Effective and Lethal Doses of (+)-Lappaconitine

Species	Test	Route of Administration	ED50	LD50	Reference
Rat	Neuropathic Pain (Mechanical Allodynia)	Subcutaneous	1.1 mg/kg	-	[5]
Rat	Neuropathic Pain (Thermal Hyperalgesia)	Subcutaneous	1.6 mg/kg	-	[5]
Rat	Neuropathic Pain (Mechanical Allodynia)	Intrathecal	0.8 µg	-	[5]
Rat	Bone Cancer Pain (Mechanical Allodynia)	Subcutaneous	2.0 mg/kg	-	[5]
Mouse	Acetic Acid Writhing Test	-	3.5 mg/kg	11.7 mg/kg	[9]
Mouse	-	Oral	-	32.4 mg/kg	[6]
Rat	-	Oral	-	20 mg/kg	[6]

Experimental Protocols

1. Acetic Acid-Induced Writhing Test (Mouse)

• Objective: To assess visceral pain.

• Procedure:

  • Administer (+)-Lappaconitine or vehicle control intragastrically 1 hour before the test.[6]

  • Inject 0.75% acetic acid solution (0.1 mL per 10 g body weight) intraperitoneally.[6]

  • Immediately place the mouse in an observation chamber.

  • Count the number of writhes (abdominal constrictions and stretching of the hind limbs) for a set period (e.g., 5-8 minutes after injection).[6]

  • Calculate the percentage of pain inhibition compared to the control group.[6]

2. Hot Plate Test (Mouse)

• Objective: To assess thermal pain.

• Procedure:

  • Administer (+)-Lappaconitine or vehicle control intragastrically 1 hour before the test.[6]

  • Place the mouse on a hot plate maintained at a constant temperature (e.g., 54°C).[6]

  • Record the latency to a pain response (e.g., licking a hind paw or jumping).

  • A cut-off time is used to prevent tissue damage.

  • Compare the latency of the treated group to the control group.

3. Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain (Rat)

• Objective: To model inflammatory pain.

• Procedure:

  • Induce inflammation by injecting CFA into the plantar surface of one hind paw.

  • Allow several days for the inflammation and pain to develop.

  • Administer (+)-Lappaconitine hydrobromide (e.g., 4 mg/kg or 8 mg/kg) or saline.[4][8]

  • Measure paw withdrawal latency (PWL) to a thermal stimulus at various time points post-treatment.[4][8]

  • Compare the PWL of the treated groups to the CFA-saline control group.[4][8]

Visualizations

Caption: General experimental workflow for assessing (+)-Lappaconitine analgesia.

References

• 1. Mechanism of action of Lappaconitine hydrobromide - SOST [sostapi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lappaconitine, a C18-diterpenoid alkaloid, exhibits antihypersensitivity in chronic pain through stimulation of spinal dynorphin A expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aurorabiomed.com [aurorabiomed.com]
• 10. Pharmacokinetic study of lappaconitine hydrobromide in mice by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]

Troubleshooting poor peak shape in HPLC analysis of (+)-Lappaconitine

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of (+)-Lappaconitine, a diterpenoid alkaloid. The information is tailored to researchers, scientists, and drug development professionals to help diagnose and resolve problems related to poor peak shape, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Lappaconitine and why is its HPLC analysis challenging?

A1: (+)-Lappaconitine is a natural diterpenoid alkaloid found in plants of the Aconitum species.[1] Its analysis by HPLC can be challenging due to its basic nature, which makes it prone to interactions with the stationary phase, often leading to poor peak shapes such as tailing.[2]

Q2: What is peak tailing and how does it affect my results?

A2: Peak tailing is an asymmetry in the chromatographic peak where the latter half of the peak is broader than the front half. This phenomenon can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and lead to poor reproducibility of quantitative results.[3] A tailing factor greater than 2 is generally considered unacceptable for precise analytical methods.[3]

Q3: What are the primary causes of peak tailing for a basic compound like (+)-Lappaconitine?

A3: The most common cause of peak tailing for basic compounds is secondary interactions between the analyte and the stationary phase.[4] Specifically, this involves:

• Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns can become ionized (SiO-) at higher mobile phase pH values. These negatively charged sites can interact electrostatically with the protonated basic (+)-Lappaconitine molecule, causing peak tailing.[5][6]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of (+)-Lappaconitine, both ionized and non-ionized forms of the analyte can exist simultaneously, leading to broadened or split peaks.[7]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in peak distortion.[8]

• Column Degradation: Over time, the stationary phase can degrade, or voids can form in the column packing, leading to poor peak shape.[3]

Troubleshooting Guide for Poor Peak Shape

This section provides a step-by-step approach to diagnosing and resolving poor peak shape in the HPLC analysis of (+)-Lappaconitine.

Problem: Asymmetric or Tailing Peak for (+)-Lappaconitine

Initial Checks:

• Assess the Tailing Factor: Quantify the extent of the problem by calculating the tailing factor (Tf) from your chromatogram. A value significantly greater than 1.5 indicates a potential issue that needs addressing.

• Review System Suitability: Check the performance of your HPLC system with a standard compound. If all peaks are tailing, it might indicate a system-wide issue such as a partially blocked column frit or extra-column volume.[9]

Troubleshooting Workflow:

The following diagram illustrates a logical workflow for troubleshooting poor peak shape.

Caption: A flowchart for troubleshooting poor peak shape in HPLC.

Detailed Troubleshooting Steps:

Step 1: Mobile Phase Optimization

The mobile phase composition is a critical factor influencing peak shape.

• Q: What is the optimal mobile phase pH for analyzing (+)-Lappaconitine? A: For basic compounds like (+)-Lappaconitine, a low pH mobile phase (typically between 2.5 and 4.0) is recommended.[10] This protonates the residual silanol groups on the stationary phase, minimizing their interaction with the positively charged analyte and thus reducing peak tailing.[6]

• Q: What type and concentration of buffer should I use? A: Using a buffer is essential to maintain a stable pH.[8] Phosphate and acetate buffers are common choices. A buffer concentration in the range of 10-50 mM is generally sufficient to provide adequate buffering capacity without causing precipitation issues with high organic solvent concentrations.[3]

• Q: Can I use additives to improve peak shape? A: Yes, additives can be very effective. For basic compounds, adding a small amount (e.g., 0.1%) of an amine modifier like triethylamine (TEA) can competitively bind to active silanol sites, improving peak symmetry. Alternatively, an ion-pairing agent like trifluoroacetic acid (TFA) can be used to form a neutral ion pair with the analyte, which can also lead to better peak shape.[5]

Step 2: Column Evaluation

The column is a frequent source of peak shape problems.

• Q: How can I determine if my column is the issue? A: If you have a guard column, replace it first. If the peak shape improves, the guard column was the source of the problem. If not, try flushing the analytical column with a strong solvent (e.g., 100% acetonitrile or methanol for reversed-phase) to remove any strongly retained contaminants.[3] If the problem persists, the column may be degraded and require replacement.[3]

• Q: What type of column is best for (+)-Lappaconitine analysis? A: A modern, high-purity silica C18 column is a good starting point. Consider using an "end-capped" column, where the residual silanol groups are chemically deactivated, to further reduce tailing.

Step 3: Sample and Injection Considerations

The sample itself and the injection process can also contribute to poor peak shape.

• Q: Could my sample concentration be causing the problem? A: Yes, injecting too much sample can lead to column overload and peak tailing. To check for this, dilute your sample (e.g., 10-fold) and reinject. If the peak shape improves, you were likely overloading the column.[8]

• Q: Does the solvent my sample is dissolved in matter? A: Absolutely. The sample solvent should be as close in composition to the initial mobile phase as possible, or weaker. Injecting a sample dissolved in a much stronger solvent than the mobile phase can cause peak distortion.[6]

Experimental Protocols

Below are recommended starting conditions for the HPLC analysis of (+)-Lappaconitine. These should be optimized for your specific instrument and application.

Table 1: Recommended HPLC Starting Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 2.1-4.6 mm i.d., 50-150 mm length, ≤ 5 µm particle size (end-capped recommended)	Provides good retention and resolution for alkaloids. End-capping minimizes silanol interactions.
Mobile Phase A	Water with 10 mM Ammonium Acetate and 0.1% Formic Acid	Buffered aqueous phase to maintain a low and stable pH, improving peak shape.[11][12]
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase HPLC.
Gradient	Start with a shallow gradient (e.g., 10-50% B over 15 minutes)	To effectively elute (+)-Lappaconitine and separate it from potential impurities.
Flow Rate	0.4 - 1.0 mL/min	Typical flow rate for analytical HPLC.
Column Temp.	30 - 40 °C	Can improve peak efficiency and reduce viscosity.
Injection Vol.	5 - 20 µL	Adjust based on sample concentration to avoid overload.
Detection	UV at ~240 nm	A common wavelength for detecting alkaloids.

Sample Preparation:

• Accurately weigh a known amount of (+)-Lappaconitine standard or sample.

• Dissolve in a suitable solvent. Given its poor water solubility, initial dissolution in a small amount of organic solvent (like methanol or acetonitrile) followed by dilution with the mobile phase is recommended.[13]

• Filter the sample through a 0.22 or 0.45 µm syringe filter before injection to remove particulates that could clog the column.

By systematically addressing these potential issues, you can effectively troubleshoot and resolve poor peak shape in the HPLC analysis of (+)-Lappaconitine, leading to more accurate and reliable data.

References

• 1. mdpi.com [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. hplc.eu [hplc.eu]
• 6. Discover the Art of Buffer selection in HPLC Development part 2 [pharmacores.com]
• 7. welch-us.com [welch-us.com]
• 8. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 10. agilent.com [agilent.com]
• 11. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]

Identifying and minimizing impurities in (+)-Lappaconitine preparations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Lappaconitine. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in (+)-Lappaconitine preparations?

A1: The most well-documented impurity in (+)-Lappaconitine (LA) preparations is N-Deacetyllappaconitine . This compound is a major metabolite and can also be present as a process-related impurity or a degradation product. Other potential impurities can include structurally related diterpenoid alkaloids from the Aconitum species used for extraction, as well as byproducts from the synthesis or degradation processes.[1]

Q2: How can I identify impurities in my (+)-Lappaconitine sample?

A2: Several analytical techniques are employed for the identification and characterization of impurities in (+)-Lappaconitine. These include:

• High-Performance Liquid Chromatography (HPLC) with UV detection: A common method for separating and quantifying impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS) and Tandem Mass Spectrometry (LC-MS/MS): Powerful techniques for the identification of impurities by providing molecular weight and fragmentation data.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for the structural elucidation of unknown impurities.

• High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements to help determine the elemental composition of impurities.

Q3: What is the potential impact of impurities on the biological activity of (+)-Lappaconitine?

A3: Impurities can significantly impact the pharmacological and toxicological profile of a (+)-Lappaconitine preparation. For instance, the primary impurity, N-Deacetyllappaconitine, has been shown to possess its own antiarrhythmic and analgesic properties.[3] However, the presence of other, uncharacterized impurities could lead to altered efficacy, increased toxicity, or unexpected side effects. Therefore, it is crucial to have a well-characterized impurity profile for any (+)-Lappaconitine sample used in research or development.

Troubleshooting Guides

HPLC Analysis Issues

Problem: Poor peak shape (tailing or fronting) for (+)-Lappaconitine or impurity peaks.

• Possible Cause 1: Inappropriate mobile phase pH.

  • Solution: (+)-Lappaconitine and related alkaloids are basic compounds. Ensure the mobile phase pH is controlled and optimized. A slightly acidic mobile phase (e.g., containing 0.1% formic acid or ammonium acetate buffer) can improve peak shape by ensuring consistent ionization of the analytes.

• Possible Cause 2: Secondary interactions with the stationary phase.

  • Solution: Use a high-purity, end-capped C18 column to minimize silanol interactions. Consider using a mobile phase additive like triethylamine (TEA) in small concentrations (e.g., 0.1%) to block active silanol sites.

• Possible Cause 3: Column overload.

  • Solution: Reduce the injection volume or the concentration of the sample.

Problem: Inconsistent retention times.

• Possible Cause 1: Inadequate column equilibration.

  • Solution: Ensure the column is equilibrated with the initial mobile phase for a sufficient time before each injection, especially when running a gradient method.

• Possible Cause 2: Fluctuations in mobile phase composition or flow rate.

  • Solution: Check for leaks in the HPLC system. Ensure the mobile phase is properly degassed and that the pump is delivering a consistent flow rate.

• Possible Cause 3: Temperature fluctuations.

  • Solution: Use a column oven to maintain a constant temperature throughout the analysis.

Purification and Impurity Minimization Issues

Problem: Difficulty in removing N-Deacetyllappaconitine to acceptable levels.

• Possible Cause 1: Inefficient purification technique.

  • Solution: A single purification method may not be sufficient. Consider a multi-step purification strategy. For example, initial purification by recrystallization or flash chromatography can be followed by a high-resolution technique like preparative HPLC or High-Speed Counter-Current Chromatography (HSCCC). pH-zone-refining counter-current chromatography has been shown to be highly effective, yielding purities of over 99%.[4]

• Possible Cause 2: Degradation of (+)-Lappaconitine during purification.

  • Solution: Avoid harsh conditions such as strong acids, bases, or high temperatures during the purification process, as these can promote the deacetylation of (+)-Lappaconitine.

Problem: Appearance of new impurities after storage.

• Possible Cause: Degradation of the (+)-Lappaconitine sample.

  • Solution: Store (+)-Lappaconitine preparations in a cool, dark, and dry place. For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation. Perform periodic purity checks using a stability-indicating HPLC method.

Data on Purification Methods

The following table summarizes the reported purity levels of (+)-Lappaconitine achieved with different purification techniques.

Purification Method	Starting Material	Achieved Purity	Reference
High-Speed Counter-Current Chromatography (HSCCC)	Crude alkaloid extract	98%
pH-Zone-Refining Counter-Current Chromatography	Pre-purified extract (approx. 90% purity)	>99%	[4]
Recrystallization	Aconitum karacolicum extract (80% aconitine)	High purity (exact % for lappaconitine not specified)	[5]
Centrifugal Partition Chromatography (CPC)	Aconitum karacolicum extract	High yield (63%)	[5]

Experimental Protocols

Protocol 1: UPLC-MS/MS for Impurity Profiling of (+)-Lappaconitine

This protocol is adapted from a method for the quantification of Lappaconitine in biological matrices and can be used for impurity profiling with appropriate validation.

• Instrumentation:

  • UPLC system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: ACQUITY UPLC BEH C18 (2.1 mm × 100 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Methanol

  • Gradient Elution:

    • 0–1 min: 90% A

    • 1–4 min: 90%–10% A

    • 4–8 min: 10% A

    • 8–9 min: 10%–90% A

    • 9–10 min: 90% A

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 3 µL

• Mass Spectrometry Parameters (Positive ESI):

  • Ion Pair for Lappaconitine: m/z 585.5 → 535.3

  • Collision Energy (CE): 46.0 V

  • Cluster Removal Voltage: 130.0 V

(Note: The ion pairs and collision energies for specific impurities would need to be determined)

Protocol 2: General Procedure for Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[6][7][8][9]

• Acid Hydrolysis:

  • Dissolve (+)-Lappaconitine in a suitable solvent and add 0.1 M HCl.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 12, 24 hours).

  • Neutralize the solution before analysis.

• Base Hydrolysis:

  • Dissolve (+)-Lappaconitine in a suitable solvent and add 0.1 M NaOH.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period.

  • Neutralize the solution before analysis.

• Oxidative Degradation:

  • Dissolve (+)-Lappaconitine in a suitable solvent and add 3% hydrogen peroxide.

  • Keep at room temperature for a defined period, protected from light.

• Thermal Degradation:

  • Expose the solid (+)-Lappaconitine powder to dry heat (e.g., 80°C) for a defined period.

• Photolytic Degradation:

  • Expose a solution of (+)-Lappaconitine to a light source that provides both UV and visible light (as per ICH Q1B guidelines).

(For all stress conditions, a control sample (unstressed) should be analyzed concurrently. The extent of degradation should be monitored, and if significant degradation occurs, the stress conditions (time, temperature, reagent concentration) should be adjusted accordingly.)

Visualizations

Caption: Workflow for Forced Degradation Studies and Impurity Identification.

Caption: Logical Flow for Troubleshooting Common HPLC Issues.

References

• 1. researchgate.net [researchgate.net]
• 2. academicjournals.org [academicjournals.org]
• 3. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Lappaconitine–1,5-Benzodiazepine Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PH-Zone-refining counter-current chromatography of lappaconitine from Aconitum sinomontanum nakai I. Separation of prepurified extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Optimizing Stimulation Parameters for Assessing (+)-Lappaconitine's Effects on Nerve Excitability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of (+)-Lappaconitine on nerve excitability.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing a significant effect of (+)-Lappaconitine on nerve excitability shortly after application. Is the compound not working?

A1: This is a common observation. The inhibitory effect of (+)-Lappaconitine on voltage-gated sodium channels can be slow in onset and use-dependent.[1][2] Unlike rapidly reversible local anesthetics, it may take more than 10 minutes to achieve a steady-state block.[1]

• Troubleshooting Steps:

  • Increase Incubation Time: Ensure a sufficient pre-incubation period with (+)-Lappaconitine before recording.

  • Use-Dependent Protocol: Employ a repetitive stimulation protocol to encourage the binding of lappaconitine to open sodium channels.[3][4] A higher frequency of stimulation may enhance the blocking effect.[2]

  • Verify Concentration: Confirm the final concentration of (+)-Lappaconitine in your preparation. The IC50 value for Nav1.7 inhibition has been reported as approximately 27.67 µmol/L.[1][5]

Q2: The baseline nerve excitability recording is noisy or unstable. What are the common causes and solutions?

A2: A stable baseline is critical for detecting drug-induced changes. Instability can arise from several factors:

• Troubleshooting Steps:

  • Electrode Placement: Ensure secure and proper placement of stimulating and recording electrodes.[6] The stimulating electrode should be positioned at the site of the lowest threshold.[7]

  • Temperature Control: Nerve excitability is highly sensitive to temperature.[8][9] Maintain a constant and physiological temperature for the nerve preparation.

  • Electrical Interference: Ground the equipment properly and check for sources of electrical noise in the vicinity. Averaging 3 to 5 responses can help minimize background noise.[9]

  • Mechanical Stability: Ensure the nerve preparation is mechanically stable and not subject to movement or vibration.

Q3: My stimulus-response curve is not showing a clear maximal response, making it difficult to set the target for threshold tracking.

A3: An unclear maximal response can be due to stimulus spread or the activation of adjacent nerves.

• Troubleshooting Steps:

  • Reposition Stimulating Electrode: Carefully adjust the position of the stimulating electrode to ensure it is selectively activating the nerve of interest.[7]

  • Check Electrode Integrity: Ensure the stimulating electrodes are not damaged and are making good contact with the tissue.

  • Stimulus Parameters: For motor studies, a pulse duration of 200 ms is common, with currents ranging from 20 to 50 mA to achieve supramaximal stimulation.[10] For sensory nerves, a pulse of 100 or 200 ms with a current of 5 to 30 mA is typical.[10]

Q4: The changes in threshold electrotonus after applying (+)-Lappaconitine are not what I expected for a sodium channel blocker.

A4: (+)-Lappaconitine has been shown to be an irreversible blocker of open sodium channels.[3][4] Unlike some local anesthetics, it may not significantly affect the voltage-dependence of activation or inactivation.[1] Its primary effect is a use-dependent block. Therefore, changes in threshold electrotonus, which reflect alterations in membrane potential and internodal conductances, might be less pronounced compared to other sodium channel blockers. The most significant changes are expected in parameters reflecting the availability of sodium channels, such as the recovery cycle.

Experimental Protocols and Data Presentation

Protocol: Threshold Tracking Nerve Excitability Testing

Threshold tracking is a standard method to assess nerve excitability by measuring the stimulus current required to produce a predefined submaximal compound muscle action potential (CMAP) or sensory nerve action potential (SNAP).[11][12]

Methodology:

• Preparation: Position the stimulating and recording electrodes over the nerve of interest (e.g., median nerve).[6][11]

• Stimulus-Response Curve: Generate a stimulus-response curve by incrementally increasing the stimulus intensity to determine the maximal response. The target amplitude for threshold tracking is typically set to 40-50% of the maximum.[7][13]

• Baseline Recording: Record a baseline set of excitability parameters, including:

  • Strength-Duration Relationship: Measures the threshold for stimuli of different durations to determine the strength-duration time constant and rheobase.[13]

  • Threshold Electrotonus: Assesses changes in threshold during and after subthreshold depolarizing and hyperpolarizing currents (e.g., 100 ms duration).[13] This provides information on internodal conductances.

  • Current-Threshold Relationship (I/V): Measures the threshold at the end of 200 ms subthreshold polarizing currents, altered in a ramp-like fashion.[13]

  • Recovery Cycle: A supramaximal conditioning stimulus is followed by a test stimulus at varying intervals (e.g., 2 to 200 ms) to measure the refractory period, super-excitability, and late sub-excitability.[13]

• Application of (+)-Lappaconitine: Apply (+)-Lappaconitine at the desired concentration and allow for a sufficient incubation period (e.g., >10 minutes).

• Post-Compound Recording: Repeat the threshold tracking protocol to measure the changes in excitability parameters.

Data Presentation: Typical Nerve Excitability Parameters and Considerations for (+)-Lappaconitine

Parameter	Typical Measurement	Interpretation	Considerations for (+)-Lappaconitine
Strength-Duration Time Constant (SDTC)	Measures the time at which a stimulus of double the rheobasic strength is required to reach the threshold.	Reflects the properties of transient voltage-gated sodium channels.	May show an increase, indicating a block of sodium channels.
Rheobase	The minimum current of infinite duration required to elicit a response.	A measure of the overall excitability of the nerve.	Expected to increase as more current is needed to reach the threshold.
Threshold Electrotonus	Changes in threshold in response to subthreshold depolarizing and hyperpolarizing currents.	Reflects internodal potassium channel conductances and membrane potential.	Effects may be less pronounced compared to other sodium channel blockers as lappaconitine may not alter the voltage-dependence of channel gating.[1]
Recovery Cycle	Refractory period, super-excitability, and late sub-excitability following a supramaximal stimulus.	Indicates the state of sodium channel inactivation and potassium channel activation.	A significant increase in the refractory period and a reduction in super-excitability are expected due to the block of sodium channels.

Visualizations

Signaling Pathway: (+)-Lappaconitine's Effect on Voltage-Gated Sodium Channels

Caption: Mechanism of (+)-Lappaconitine as a use-dependent sodium channel blocker.

Experimental Workflow: Assessing (+)-Lappaconitine's Effects

Caption: Step-by-step workflow for nerve excitability testing with (+)-Lappaconitine.

Troubleshooting Logic for No Observed Drug Effect

Caption: Troubleshooting decision tree for absent (+)-Lappaconitine effects.

References

• 1. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antagonism of the aconitine-induced inexcitability by the structurally related Aconitum alkaloids, lappaconitine and ajacine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bringing nerve excitability out of the research laboratory into the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. digitimer.com [digitimer.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Basic Nerve Conduction Studies | Musculoskeletal Key [musculoskeletalkey.com]
• 11. chdr.nl [chdr.nl]
• 12. The threshold tracking nerve conduction study technique: Experience of clinical users unfamiliar with a research-grade neuronal excitability system - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nerve Excitability: A Clinical Translation | Neupsy Key [neupsykey.com]

Technical Support Center: Navigating (+)-Lappaconitine's Irreversible Binding in Wash-Out Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the irreversible or slowly reversible binding of (+)-Lappaconitine in wash-out experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing a persistent effect of (+)-Lappaconitine even after prolonged wash-out periods. Is this expected?

A1: Yes, this is a well-documented characteristic of (+)-Lappaconitine. It is known to be a potent blocker of voltage-gated sodium channels (VGSCs), and its binding is considered irreversible or very slowly reversible.[1][2] This prolonged action is a key feature of its pharmacological profile, contributing to its long-lasting analgesic effects. Therefore, incomplete reversal of its effects during standard wash-out protocols is expected.

Q2: What is the primary mechanism of action of (+)-Lappaconitine that leads to this irreversible binding?

A2: (+)-Lappaconitine is a diterpenoid alkaloid that acts as a potent blocker of voltage-gated sodium channels (VGSCs).[3] It binds to site 2 of the α-subunit of these channels, stabilizing the inactivated state and thereby preventing the influx of sodium ions necessary for action potential propagation.[3] The binding is characterized by a very slow dissociation rate, leading to what is functionally considered irreversible inhibition within the timeframe of typical experiments.[1][2]

Q3: Which specific voltage-gated sodium channel subtypes does (+)-Lappaconitine target?

A3: (+)-Lappaconitine has been shown to inhibit several neuronal and cardiac isoforms of voltage-gated sodium channels. While it is a broad-spectrum VGSC blocker, studies have indicated its activity against subtypes such as NaV1.3, NaV1.4, NaV1.5, NaV1.7, and NaV1.8.[4][5] Its interaction with NaV1.5, the primary cardiac sodium channel, is particularly noted for its irreversible nature.

Q4: Are there alternative wash-out procedures to facilitate the removal of (+)-Lappaconitine?

A4: Due to the high-affinity and slow dissociation of (+)-Lappaconitine, standard buffer washes are often ineffective. More aggressive methods may be required, but these come with the risk of damaging the cells or tissue preparation. Two potential approaches are:

• Acid Wash: A brief wash with a low pH solution can sometimes dissociate tightly bound ligands.

• Chaotropic Agent Wash: Agents like urea can disrupt non-covalent interactions and may aid in the removal of the compound.

It is crucial to carefully validate these methods for your specific experimental setup to ensure they do not introduce artifacts or compromise cell viability. Detailed protocols and considerations are provided in the Troubleshooting Guide section.

Troubleshooting Guide

Problem: Incomplete reversal of (+)-Lappaconitine's effect after standard wash-out.

This guide provides structured approaches to address the challenges posed by the irreversible binding of (+)-Lappaconitine in functional assays.

Instead of aiming for complete reversal, which may not be feasible, the experimental design can be adapted to characterize the irreversible nature of the inhibition.

Experimental Protocol: Quantifying Irreversible Antagonism in Electrophysiology

• Baseline Recording: Establish a stable baseline recording of the parameter of interest (e.g., sodium current amplitude) before applying any drug.

• Agonist Application (Optional): If studying antagonism, apply a submaximal concentration of a VGSC agonist to elicit a stable response.

• (+)-Lappaconitine Application: Apply a known concentration of (+)-Lappaconitine and record until a steady-state inhibition is achieved.

• Wash-out with Standard Buffer: Perfuse the preparation with a drug-free buffer for an extended period (e.g., 30-60 minutes or longer).

• Post-Wash Response: Measure the level of recovery of the signal. The remaining inhibition represents the component of binding that is irreversible within the experimental timeframe.

• Data Analysis: Quantify the percentage of irreversible inhibition by comparing the post-wash response to the baseline and the maximal inhibition achieved.

Data Presentation: Quantifying Irreversible Inhibition

Parameter	Description	Example Value
Baseline Current	Initial current amplitude before drug application.	-2.5 nA
Maximal Inhibition	Current amplitude after (+)-Lappaconitine application.	-0.5 nA
Post-Wash Current	Current amplitude after prolonged wash-out.	-1.0 nA
% Inhibition	(1 - (Maximal Inhibition / Baseline Current)) * 100	80%
% Recovery	((Post-Wash Current - Maximal Inhibition) / (Baseline Current - Maximal Inhibition)) * 100	25%
% Irreversible Inhibition	100 - % Recovery	75%

Logical Workflow for Quantifying Irreversible Inhibition

Caption: Workflow for quantifying the irreversible inhibition of (+)-Lappaconitine.

These protocols should be used as a last resort and require thorough validation to ensure they do not damage the preparation and produce misleading results.

Experimental Protocol: Acid Wash for Ligand Dissociation

• Standard Wash: Perform a standard wash-out with drug-free buffer for at least 10-15 minutes.

• Acid Wash Application: Briefly perfuse the preparation with a low pH buffer (e.g., pH 3.0-4.0) for a short duration (e.g., 30-60 seconds).

• Neutralization: Immediately wash with a standard recording buffer to restore the physiological pH.

• Recovery Period: Allow the preparation to stabilize in the standard buffer for an extended period (e.g., 15-20 minutes) before assessing recovery.

• Cell Viability Check: It is critical to assess cell viability after this procedure. This can be done using methods like trypan blue exclusion or monitoring resting membrane potential and input resistance in electrophysiology experiments.

Experimental Protocol: Chaotropic Agent Wash

• Standard Wash: Perform a standard wash-out with drug-free buffer for at least 10-15 minutes.

• Urea Application: Perfuse the preparation with a low concentration of urea (e.g., 1-2 M) in the recording buffer for a short duration (e.g., 1-2 minutes).

• Extensive Wash-out: Thoroughly wash the preparation with standard recording buffer for an extended period (at least 20-30 minutes) to completely remove the urea.

• Recovery and Viability Check: Allow for a significant recovery period and perform rigorous checks on cell health and baseline parameters.

Data Presentation: Comparison of Wash-out Methods

Wash-out Method	Typical Duration	Potential for Recovery	Risk of Cell Damage
Standard Buffer	30-60 min	Low	Low
Acid Wash (pH 3-4)	30-60 sec	Moderate	High
Urea Wash (1-2 M)	1-2 min	Moderate to High	High

Troubleshooting Workflow for Wash-out Experiments

Caption: Decision-making workflow for addressing irreversible binding of (+)-Lappaconitine.

Signaling Pathways

(+)-Lappaconitine's primary mode of action is the blockade of voltage-gated sodium channels. However, its effects can indirectly influence downstream signaling pathways.

Signaling Pathway of Voltage-Gated Sodium Channel Blockade by (+)-Lappaconitine

Caption: Mechanism of action of (+)-Lappaconitine on voltage-gated sodium channels.

Some studies suggest that (+)-Lappaconitine may also modulate other signaling pathways, potentially contributing to its overall pharmacological profile. These include the PI3K/AKT/GSK3β pathway.[2][6]

Potential Downstream Signaling Pathways Modulated by (+)-Lappaconitine

Caption: Overview of potential signaling pathways affected by (+)-Lappaconitine.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. researchgate.net [researchgate.net]
• 3. docs.document360.com [docs.document360.com]
• 4. medium.com [medium.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Lappaconitine sulfate inhibits proliferation and induces mitochondrial-mediated apoptosis via regulating PI3K/AKT/GSK3β signaling pathway in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of (+)-Lappaconitine's Anti-Inflammatory Effects: A Guide for Researchers

While direct validation of (+)-Lappaconitine's anti-inflammatory effects using knockout models is not extensively documented in currently available literature, a substantial body of evidence from various in vitro and in vivo studies elucidates its mechanisms and provides a basis for comparison with other anti-inflammatory agents. This guide offers a comprehensive overview of these findings to inform further research and drug development.

(+)-Lappaconitine (LA), a diterpenoid alkaloid, has demonstrated significant anti-inflammatory properties in addition to its well-known analgesic effects.[1][2] Its mechanism of action is multifaceted, primarily involving the modulation of key inflammatory signaling pathways and the suppression of pro-inflammatory mediators.[1][3] This guide synthesizes the available preclinical data to compare the efficacy of (+)-Lappaconitine and its derivatives with established anti-inflammatory drugs.

Mechanism of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of (+)-Lappaconitine and its derivatives are largely attributed to their ability to inhibit the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[4][5] These pathways are crucial in the transcriptional regulation of numerous pro-inflammatory genes. By suppressing the activation of NF-κB and the phosphorylation of key MAPK proteins (ERK1/2, JNK, and p38), lappaconitine derivatives effectively reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[4][5] This leads to a downstream reduction in the production of key inflammatory mediators, including nitric oxide (NO), prostaglandin E2 (PGE2), and various pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[4][5][6]

Simultaneously, some studies indicate that lappaconitine can enhance the production of the anti-inflammatory cytokine interleukin-10 (IL-10), further contributing to the resolution of inflammation.[7]

Caption: Simplified NF-κB and MAPK signaling pathways in inflammation.

Comparative Efficacy of (+)-Lappaconitine and Derivatives

The anti-inflammatory activity of (+)-Lappaconitine and its synthesized derivatives has been evaluated against various standards in preclinical models. The following tables summarize the key comparative data.

In Vitro Anti-inflammatory Activity

Compound	Model	Parameter	IC50 / Inhibition	Comparator	Reference
(+)-Lappaconitine (LA)	LPS-induced RAW 264.7 cells	NO Production	16.8 ± 2.3% inhibition at 30 µM	-	[1]
LA Derivative (30e)	LPS-induced RAW 264.7 cells	NO Production	62.5 ± 1.3% inhibition	(+)-Lappaconitine	[1]
LA Derivative (A4)	LPS-induced RAW 264.7 cells	NO Production	IC50: 12.91 µmol/L	(+)-Lappaconitine	[4]
LA Derivative (A4)	LPS-induced RAW 264.7 cells	TNF-α Production	IC50: 89.66 µmol/L	-	[4]
LA Derivative (A4)	LPS-induced RAW 264.7 cells	PGE2 Production	IC50: >100 µmol/L	-	[4]
LA Derivative (Compound 6)	LPS-induced RAW 264.7 cells	NO Production	IC50: 10.34 ± 2.05 µM	-	[5]
LA Derivative (Compound 19)	LPS-induced RAW 264.7 cells	NO Production	IC50: 18.18 ± 4.80 µM	-	[5]
LA Derivative (Compound 70)	LPS-induced RAW 264.7 cells	NO Production	IC50: 15.66 ± 0.88 µM	-	[5]

In Vivo Anti-inflammatory and Analgesic Activity

Compound	Model	Dose	Effect	Comparator	Reference
(+)-Lappaconitine (LA)	Acetic acid writhing test (mice)	-	ED50: 3.5 mg/kg	-	[8]
N-deacetyllappaconitine (DLA)	Acetic acid writhing test (mice)	-	ED50: 3.8 mg/kg	(+)-Lappaconitine	[8]
LA Derivative (30e)	Carrageenan-induced paw edema (rats)	-	Superior anti-inflammatory activity	(+)-Lappaconitine, Naproxen	[1]
LA Derivative (34a)	Analgesic tests	5 mg/kg	Comparable analgesic activity	Diclofenac sodium (10 mg/kg)	[1]
(+)-Lappaconitine (LA)	Freund's complete adjuvant-induced arthritis (rats)	2, 4, 8 mg/kg/day	Significant reduction in arthritis index and paw swelling	Methotrexate (0.5 mg/kg)	[7]
Aconitine (related alkaloid)	Acetic acid writhing test (mice)	0.9 mg/kg	76% reduction in writhing (comparable to Aspirin)	Aspirin (200 mg/kg, 75% reduction)	[9]
Aconitine (related alkaloid)	Formalin-induced pain (mice, phase II)	0.3 mg/kg	36.08% inhibition	Aspirin (200 mg/kg, 48.82% inhibition)	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols for key experiments cited in the evaluation of (+)-Lappaconitine's anti-inflammatory effects.

In Vitro: LPS-Induced Inflammation in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of (+)-Lappaconitine, its derivatives, or a vehicle control for a specified duration (e.g., 30 minutes).

• Inflammatory Challenge: Inflammation is induced by adding Lipopolysaccharide (LPS; e.g., 1 µg/mL) to the cell cultures, which are then incubated for a further period (e.g., 24 hours).

• Nitric Oxide (NO) Quantification: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess assay.

• Cytokine and PGE2 Measurement: Levels of TNF-α, IL-1β, IL-6, and PGE2 in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Western Blot Analysis: Cell lysates are collected to determine the protein expression levels of iNOS, COX-2, and the phosphorylation status of NF-κB and MAPK pathway proteins via Western blotting.

In Vivo: Carrageenan-Induced Paw Edema in Rodents

• Animal Model: Typically, Sprague-Dawley rats or mice are used.

• Grouping and Administration: Animals are divided into control and treatment groups. (+)-Lappaconitine, its derivatives, or a reference anti-inflammatory drug (e.g., Naproxen) are administered, usually intraperitoneally (i.p.) or orally (p.o.), at predetermined doses. The control group receives the vehicle.

• Induction of Edema: After a set time post-treatment (e.g., 1 hour), a sub-plantar injection of carrageenan solution (e.g., 1% in saline) is administered into the hind paw of each animal.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at various time points after (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: The percentage inhibition of edema for each treatment group is calculated relative to the control group.

Caption: General experimental workflow for in vivo anti-inflammatory screening.

Conclusion and Future Directions

The available data strongly supports the anti-inflammatory potential of (+)-Lappaconitine and its derivatives. Notably, several synthesized derivatives exhibit superior activity compared to the parent compound and even established non-steroidal anti-inflammatory drugs (NSAIDs) in certain preclinical models.[1] The mechanism of action, centered on the inhibition of the NF-κB and MAPK pathways, provides a solid rationale for its observed effects.

The development of derivatives with improved therapeutic indices (efficacy vs. toxicity) is a promising strategy.[8] Future research employing knockout animal models would be invaluable to definitively validate the specific molecular targets of (+)-Lappaconitine and to further dissect its precise mechanism of action. For instance, studies using iNOS-/-, COX-2-/-, or specific TLR4-/- knockout mice could provide direct evidence for the role of these targets in the anti-inflammatory effects of lappaconitine. Such studies would significantly strengthen the case for its clinical development as a novel anti-inflammatory agent.

References

• 1. mdpi.com [mdpi.com]
• 2. Lappaconitine - LKT Labs [lktlabs.com]
• 3. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo biological evaluation of Lappaconitine derivatives as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protective effect of lappaconitine on Freund's complete adjuvant-induced arthritis exerted through P2X7 receptor-mediated regulation of M1/M2 balance in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Comparison of analgesic activities of aconitine in different mice pain models - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for (+)-Lappaconitine Quantification

For researchers, scientists, and drug development professionals, the precise and reliable quantification of (+)-Lappaconitine, a diterpenoid alkaloid with significant analgesic properties, is paramount for pharmacokinetic studies, quality control, and formulation development. This guide provides an objective comparison of various analytical methods for the quantification of (+)-Lappaconitine, with a focus on High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry detectors. The methodologies and performance data presented are derived from validated analytical procedures to aid in the selection of the most appropriate technique for specific research needs.

Comparison of Analytical Methods

The choice of an analytical method for (+)-Lappaconitine quantification is dictated by factors such as the required sensitivity, the complexity of the sample matrix (e.g., plasma, blood), and the desired throughput. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) and Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) are two of the most powerful and widely used techniques for this purpose.

Quantitative Performance Data

The following tables summarize the key performance parameters of different validated methods for the quantification of (+)-Lappaconitine.

Table 1: Performance Characteristics of LC-MS/MS and UPLC-MS/MS Methods for (+)-Lappaconitine Quantification

Parameter	LC-MS/MS	UPLC-MS/MS
Linearity Range (ng/mL)	13.125 - 1050.0[1]	0.1 - 500[2][3]
Correlation Coefficient (r²)	> 0.99[1]	0.9979[2][3]
Lower Limit of Quantification (LLOQ) (ng/mL)	13.125[1]	0.1[2][3]
Limit of Detection (LOD) (ng/mL)	Not Reported	0.04[2][3]
Intra-day Precision (% RSD)	< 7.51[1]	< 13[2][3]
Inter-day Precision (% RSD)	< 7.51[1]	< 14[2][3]
Accuracy (% Recovery)	92.3 - 102[1]	90.1 - 107.2[2][3]
Absolute Recovery (%)	77.8 - 84.4[1]	> 81.1[2][3]
Matrix Effect (%)	Not Reported	102.1 - 108.8[2][3]
Run Time (min)	7.5[2]	4[2]

Experimental Protocols

Detailed methodologies are essential for the replication and cross-validation of analytical results. The following are summaries of the experimental protocols for the LC-MS/MS and UPLC-MS/MS methods.

LC-MS/MS Method for (+)-Lappaconitine in Rabbit Plasma[1]

• Sample Preparation:

  • To 1.0 mL of plasma, add 100 µL of internal standard (IS) solution (ketoconazole, 500 ng/mL) and 500 µL of 1 mol/L NaOH.

  • Perform liquid-liquid extraction with 3 mL of n-hexane.

  • Vortex the mixture for 2 minutes and then centrifuge.

  • Collect the organic phase and evaporate it to dryness at 40°C under a nitrogen stream.

  • Reconstitute the residue in 200 µL of methanol and water (50:50, v/v).

  • Inject 20 µL into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: Inertsil ODS-3 (2.1 × 50 mm, 0.5 µm).

  • Mobile Phase: Gradient elution with acetonitrile-water-formic acid.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion electrospray ionization (ESI).

  • Detection Mode: Multiple reaction monitoring (MRM).

  • MRM Transitions:

    • (+)-Lappaconitine: m/z 585.5 → m/z 535.5

    • Ketoconazole (IS): m/z 531.3 → m/z 489.4

UPLC-MS/MS Method for (+)-Lappaconitine in Mouse Blood[2][3]

• Sample Preparation:

  • To 20 µL of blood sample, add 100 µL of acetonitrile containing the internal standard (khasianine, 20 ng/mL).

  • Vortex for 1.0 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Collect 80 µL of the supernatant.

  • Inject 2 µL into the UPLC-MS/MS system.

• Chromatographic Conditions:

  • Column: UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm).[2][3]

  • Mobile Phase: Acetonitrile and 10 mmol/L ammonium acetate (0.1% formic acid).[2][3]

  • Flow Rate: 0.4 mL/min.[2][3]

  • Column Temperature: 30°C.[2]

  • Total Run Time: 4 min.[2]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion electrospray ionization (ESI).

  • Detection Mode: Multiple reaction monitoring (MRM).[2][3]

  • MRM Transitions:

    • (+)-Lappaconitine: m/z 585.3 → 119.9[2]

    • Khasianine (IS): m/z 722.4 → 70.7[2]

  • Capillary Voltage: 2.0 kV.[2]

  • Ion Source Temperature: 150°C.[2]

Mandatory Visualization

The following diagram illustrates the general workflow for the validation of an analytical method, a critical process for ensuring data quality and reliability.

Caption: General workflow for analytical method validation.

Conclusion

Both LC-MS/MS and UPLC-MS/MS methods offer high sensitivity and selectivity for the quantification of (+)-Lappaconitine in biological matrices. The UPLC-MS/MS method demonstrates superior sensitivity with a significantly lower LLOQ (0.1 ng/mL) compared to the LC-MS/MS method (13.125 ng/mL), making it more suitable for studies requiring the detection of very low concentrations of the analyte.[1][2][3] Additionally, the UPLC-MS/MS method has a shorter run time, which allows for higher throughput.[2] The choice between these methods will ultimately depend on the specific requirements of the study, including the expected concentration range of (+)-Lappaconitine and the available instrumentation. Cross-validation of results obtained from different analytical techniques is recommended to ensure data accuracy and reliability.[4] The validation of any analytical procedure should demonstrate that it is fit for its intended purpose.[5]

References

• 1. academicjournals.org [academicjournals.org]
• 2. Quantification of Lappaconitine in Mouse Blood by UPLC-MS/MS and Its Application to a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. database.ich.org [database.ich.org]

A Comparative Analysis of (+)-Lappaconitine and its Metabolite, N-deacetyllappaconitine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Lappaconitine (LA), a C18-diterpenoid alkaloid extracted from plants of the Aconitum genus, has garnered significant interest for its potent, non-addictive analgesic properties, with an efficacy comparable to morphine in some preclinical models.[1] However, its clinical utility is hampered by its notable toxicity.[1] The primary metabolite of (+)-lappaconitine, N-deacetyllappaconitine (DLA), also exhibits pharmacological activity, prompting a comparative investigation of these two compounds to better understand their therapeutic potential and safety profiles. This guide provides an objective comparison of their performance, supported by experimental data, to inform further research and drug development efforts. It has been suggested that the biological activity of lappaconitine may be a combination of the parent compound and its active metabolite, DLA.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies, offering a side-by-side comparison of the analgesic, anti-inflammatory, and toxicological profiles of (+)-Lappaconitine and N-deacetyllappaconitine.

Table 1: Comparative Analgesic and Anti-inflammatory Activity

Compound	Analgesic Activity (Acetic Acid Writhing Test, ED₅₀ mg/kg)	Anti-inflammatory Activity (Carrageenan-induced Paw Edema)
(+)-Lappaconitine (LA)	3.5[1]	Inhibition of edema[1][3]
N-deacetyllappaconitine (DLA)	3.8[1]	Inhibition of edema[1][3]

Table 2: Comparative Acute Toxicity

Compound	Acute Toxicity (LD₅₀ mg/kg, ip in mice)	Therapeutic Index (LD₅₀/ED₅₀)
(+)-Lappaconitine (LA)	10.5 - 11.7[1][3]	~3[1]
N-deacetyllappaconitine (DLA)	23.5[1][3]	~6.2[1]

Table 3: Comparative Cardiotoxicity

Compound	Negative Inotropic Action (Concentration)	Induction of Asystole in Right Atria (Concentration)
(+)-Lappaconitine (LA)	0.06 µM	4.5 µM
N-deacetyllappaconitine (DLA)	0.2 µM	10 µM

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Acetic Acid-Induced Writhing Test (Analgesic Activity)

This widely used model assesses peripheral analgesic activity by inducing visceral pain.

• Animal Model: Male Swiss albino mice (20-25 g).[4]

• Procedure:

  • Animals are divided into control and treatment groups.[5]

  • The test compound (LA or DLA) or vehicle (control) is administered, typically intraperitoneally (i.p.) or subcutaneously (s.c.).[1]

  • After a predetermined period (e.g., 30 minutes), a solution of acetic acid (e.g., 0.7% v/v, 10 ml/kg) is injected intraperitoneally to induce a writhing response.[4][6]

  • The number of writhes (abdominal constrictions, stretching of the hind limbs) is counted for a set duration (e.g., 10-15 minutes), starting 5 minutes after the acetic acid injection.[4][6]

  • The analgesic effect is quantified as the percentage inhibition of writhing compared to the control group. The median effective dose (ED₅₀) is then calculated.

Carrageenan-Induced Paw Edema (Anti-inflammatory Activity)

This standard model is used to evaluate the acute anti-inflammatory effects of compounds.

• Animal Model: Wistar rats.

• Procedure:

  • Baseline paw volume is measured using a plethysmometer.[7]

  • Animals are treated with the test compound (LA or DLA) or vehicle.

  • After a specific time (e.g., 30-60 minutes), a 1% carrageenan solution (0.1 mL) is injected into the sub-plantar region of the right hind paw to induce inflammation and edema.[1][7]

  • Paw volume is measured at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[7]

  • The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the control group.

Hot Plate Test (Analgesic Activity)

This method assesses the central analgesic activity of a compound by measuring the response latency to a thermal stimulus.

• Animal Model: Mice.[8]

• Procedure:

  • The surface of the hot plate is maintained at a constant temperature (e.g., 55 ± 1°C).[9]

  • Animals are placed on the hot plate, and the latency to a nociceptive response (e.g., licking of the hind paw or jumping) is recorded.[8][9]

  • A cut-off time (e.g., 30 seconds) is typically used to prevent tissue damage.[10]

  • Measurements are taken before and at various time points after the administration of the test compound (LA or DLA) or vehicle.

  • An increase in the reaction time is indicative of an analgesic effect.

Assessment of Cardiotoxicity in Isolated Guinea-Pig Atria

This in vitro model is used to evaluate the direct cardiac effects of compounds.

• Preparation:

  • Hearts are excised from guinea pigs and mounted on a Langendorff apparatus for retrograde perfusion with an oxygenated physiological salt solution.[11][12]

  • The left and spontaneously beating right atria are isolated.[13]

• Procedure:

  • The atria are placed in an organ bath containing the perfusion solution and electrically stimulated (left atria) or allowed to beat spontaneously (right atria).[13]

  • Contractile force (inotropic effect) and beating rate (chronotropic effect) are recorded.

  • The test compounds (LA or DLA) are added to the bath in increasing concentrations.

  • Changes in inotropy and chronotropy are measured to determine the cardiotoxic potential.

Mechanism of Action and Signaling Pathways

Both (+)-Lappaconitine and N-deacetyllappaconitine are known to exert their pharmacological effects primarily through the blockade of voltage-gated sodium channels (VGSCs).[14] This mechanism is central to their analgesic and cardiotoxic properties.

Lappaconitine has been shown to be an inhibitor of several neuronal isoforms of VGSCs, including Nav1.7, which is a key player in pain signaling.[14][15] The block of these channels in nerve cells reduces neuronal excitability and inhibits the transmission of pain signals. In cardiac tissue, the blockade of sodium channels can lead to antiarrhythmic effects at therapeutic concentrations but can also induce cardiotoxicity at higher concentrations.[16] Studies on isolated guinea-pig atria have demonstrated that both LA and DLA exert a negative inotropic action, with LA being more potent.[13]

The anti-inflammatory effects of lappaconitine derivatives have been linked to the suppression of key inflammatory signaling pathways. A derivative of LA has been shown to inhibit the production of inflammatory mediators like nitric oxide (NO), prostaglandin E2 (PGE2), and tumor necrosis factor-alpha (TNF-α) by suppressing the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[17][18] While this was observed with a derivative, it provides a plausible mechanism for the anti-inflammatory actions of LA and DLA.

Visualizations

Caption: Experimental workflow for the comparative assessment of (+)-Lappaconitine and N-deacetyllappaconitine.

Caption: Proposed anti-inflammatory signaling pathway of (+)-Lappaconitine and N-deacetyllappaconitine.

References

• 1. 2.4. Carrageenan-Induced Hind Paw Edema in Rats [bio-protocol.org]
• 2. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 3. Anti-inflammatory and analgesic activities of N-deacetyllappaconitine and lappaconitine - Liu - Acta Pharmacologica Sinica [chinaphar.com]
• 4. Research SOP: EVALUATION OF ANALGESIC POTENTIAL OF TEST COMPOUND(S) USING ACETIC ACID INDUCED WRITHING TEST IN EXPERIMENTAL ANIMALS [researchsop.com]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. 2.9.1. Acetic acid induced writhing test [bio-protocol.org]
• 7. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hot plate test - Wikipedia [en.wikipedia.org]
• 9. covm.uobaghdad.edu.iq [covm.uobaghdad.edu.iq]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Validation of a guinea pig Langendorff heart model for assessing potential cardiovascular liability of drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cardiac effects of lappaconitine and N-deacetyllappaconitine, two diterpenoid alkaloids from plants of the Aconitum and Delphinium species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Irreversible block of human heart (hH1) sodium channels by the plant alkaloid lappaconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of (+)-Lappaconitine for Nav1.7 Over Other Subtypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory effects of (+)-Lappaconitine on the voltage-gated sodium channel subtype Nav1.7 against other neuronal and cardiac subtypes. The data presented is compiled from published experimental findings to assist researchers in evaluating the specificity of this natural alkaloid.

Quantitative Comparison of (+)-Lappaconitine Activity Across Nav Channel Subtypes

The following table summarizes the available quantitative data on the inhibitory action of (+)-Lappaconitine on various human Nav channel isoforms. The data is derived from whole-cell patch-clamp electrophysiology experiments.

Nav Channel Subtype	IC50 (µM)	% Inhibition @ 100 µM	Notes
hNav1.7	27.67	53% ± 4%	IC50 determined at a holding potential of -70 mV.[1]
hNav1.3	Not Reported	46% ± 4%	Data from perfusion with 100 µmol/L (+)-Lappaconitine.[1]
hNav1.4	Not Reported	38% ± 4%	Data from perfusion with 100 µmol/L (+)-Lappaconitine.[1]
hNav1.5	Not Reported	29% ± 4%	Data from perfusion with 100 µmol/L (+)-Lappaconitine.[1]
hNav1.8	Not Reported	22% ± 7%	Data from perfusion with 100 µmol/L (+)-Lappaconitine.[1]
hNav1.1	Not Reported	Not Reported	Experimental data not available in the reviewed literature.
hNav1.2	Not Reported	Not Reported	Experimental data not available in the reviewed literature.
hNav1.6	Not Reported	Not Reported	Experimental data not available in the reviewed literature.
hNav1.9	Not Reported	Not Reported	Experimental data not available in the reviewed literature.

Analysis: The available data indicates that (+)-Lappaconitine is a micromolar inhibitor of Nav1.7.[1] While it demonstrates the most potent inhibition against Nav1.7 among the tested subtypes, it also exhibits considerable inhibitory activity against Nav1.3, Nav1.4, Nav1.5, and Nav1.8 at a concentration of 100 µM, suggesting a degree of non-selective activity.[1] The literature reviewed did not provide specific IC50 values for all subtypes, highlighting a gap in the complete selectivity profile of (+)-Lappaconitine.

Experimental Protocols

The following is a detailed methodology for determining the inhibitory effects of (+)-Lappaconitine on Nav channel subtypes using whole-cell patch-clamp electrophysiology, based on the protocols described in the cited literature.[1]

1. Cell Culture and Transfection:

• Human embryonic kidney (HEK293) cells are cultured in Dulbecco’s Modified Eagle’s Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cells are transiently transfected with plasmids encoding the alpha subunit of the desired human Nav channel subtype (e.g., hNav1.7) using a suitable transfection reagent.

• To aid in the identification of transfected cells, a co-transfection with a green fluorescent protein (GFP) plasmid is performed.

• Electrophysiological recordings are typically performed 24-48 hours post-transfection.

2. Electrophysiological Recordings:

• Apparatus: Recordings are conducted using a patch-clamp amplifier and digitizer. Borosilicate glass pipettes with a resistance of 2-4 MΩ are used as recording electrodes.

• Solutions:

  • Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, adjusted to pH 7.3 with CsOH.

  • External (Bath) Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, and 10 HEPES, adjusted to pH 7.3 with NaOH.

• Procedure:

  • The whole-cell configuration of the patch-clamp technique is established on GFP-positive cells.

  • Cells are held at a holding potential of -70 mV.

  • Nav channel currents are elicited by a depolarizing pulse to 0 mV for 50 ms.

  • (+)-Lappaconitine, dissolved in the external solution at various concentrations, is applied to the cells via a perfusion system.

  • The effect of the compound on the peak inward sodium current is measured.

3. Data Analysis:

• The peak current amplitude in the presence of (+)-Lappaconitine is normalized to the control peak current (before drug application).

• Concentration-response curves are generated by plotting the normalized current as a function of the logarithm of the (+)-Lappaconitine concentration.

• The IC50 value, the concentration at which 50% of the current is inhibited, is determined by fitting the concentration-response data with the Hill equation.

• For subtypes where a full dose-response curve is not generated, the percentage of inhibition at a specific concentration is calculated.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in assessing the specificity of (+)-Lappaconitine.

Caption: Workflow for determining the specificity of (+)-Lappaconitine.

Caption: Postulated mechanism of action for (+)-Lappaconitine.

References

• 1. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of (+)-Lappaconitine and Aconitine: A Deep Dive into Their Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

(+)-Lappaconitine and aconitine, both C18-diterpenoid alkaloids derived from plants of the Aconitum genus, present a fascinating case of structural similarity yet starkly contrasting pharmacological effects. While aconitine is a notoriously potent cardiotoxin and neurotoxin, (+)-lappaconitine is utilized as an analgesic, anti-inflammatory, and antiarrhythmic agent. This guide provides a detailed head-to-head comparison of their mechanisms of action, supported by experimental data, to elucidate the molecular basis for their divergent activities.

Core Mechanism: A Tale of Two Effects on Voltage-Gated Sodium Channels

The primary molecular target for both (+)-lappaconitine and aconitine is the voltage-gated sodium channel (VGSC). These channels are critical for the initiation and propagation of action potentials in excitable cells such as neurons and cardiomyocytes. Both alkaloids bind to neurotoxin binding site 2 on the alpha subunit of VGSCs. However, their effects upon binding are diametrically opposed.

Aconitine acts as a potent agonist of VGSCs. It binds to the open state of the channel, causing persistent activation and inhibiting inactivation. This leads to a continuous influx of sodium ions, resulting in prolonged membrane depolarization. This unrelenting depolarization underlies the severe cardiotoxic and neurotoxic effects of aconitine, leading to arrhythmias, seizures, and paralysis.

In contrast, (+)-Lappaconitine functions as a channel blocker or antagonist . It also preferentially binds to the open state of VGSCs but, instead of promoting activation, it stabilizes the channel in a non-conducting state. This blockage of sodium ion influx leads to a decrease in neuronal excitability and a prolongation of the refractory period, which are the bases for its analgesic and antiarrhythmic properties.

Quantitative Comparison of Potency

The following table summarizes the available quantitative data on the inhibitory effects of (+)-lappaconitine on various voltage-gated sodium channel subtypes. It is important to note that for aconitine, which is an activator, inhibitory concentrations (IC50) are less commonly reported. However, where available, data is included for a comparative perspective.

Compound	Channel Subtype	IC50 (µM)	Cell Line	Experimental Conditions	Reference
(+)-Lappaconitine	Nav1.7	27.67 (15.68–39.66)	HEK293	Whole-cell patch clamp, holding potential -70 mV	[1]
Nav1.3	~46% inhibition at 100 µM	HEK293	Whole-cell patch clamp	[1]
Nav1.4	~38% inhibition at 100 µM	HEK293	Whole-cell patch clamp	[1]
Nav1.5	~29% inhibition at 100 µM	HEK293	Whole-cell patch clamp	[1]
Nav1.8	~22% inhibition at 100 µM	HEK293	Whole-cell patch clamp	[1]
Aconitine	Nav1.7	18.39	-	Inhibition of peak current	[2]

Downstream Signaling Pathways: A Cascade of Divergent Effects

The opposing actions of (+)-lappaconitine and aconitine at the sodium channel initiate distinct downstream signaling cascades, contributing to their different pharmacological profiles.

(+)-Lappaconitine: Pathways to Pain Relief and Inflammation Reduction

The analgesic and anti-inflammatory effects of (+)-lappaconitine are mediated through several downstream pathways:

• PI3K/AKT/GSK3β Pathway: Studies have shown that lappaconitine can inhibit the PI3K/AKT/GSK3β signaling pathway, which is involved in cell survival and proliferation.[3]

• MAPK and NF-κB Signaling: Lappaconitine has been found to suppress the activation of MAPKs (mitogen-activated protein kinases) and NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells), key players in the inflammatory response. This leads to a reduction in the production of pro-inflammatory mediators.

• Lipid Metabolism: Research suggests that lappaconitine may exert its analgesic effects by regulating lipid metabolism, including the alpha-linolenic acid and retinol metabolic pathways.[4]

Diagram: (+)-Lappaconitine Signaling Pathways

Caption: Signaling pathways modulated by (+)-Lappaconitine.

Aconitine: Pathways to Toxicity

The persistent activation of sodium channels by aconitine triggers a cascade of events leading to cellular damage and organ dysfunction:

• Calcium Signaling Pathway: The sustained sodium influx leads to a reversal of the sodium-calcium exchanger, causing a massive influx of calcium ions and intracellular calcium overload.[5] This disrupts cellular homeostasis and can trigger apoptosis.

• AMPK Signaling: Aconitine has been shown to affect the AMPK (AMP-activated protein kinase) signaling pathway, which is a master regulator of cellular energy metabolism.[6][7]

• ROS-Activated P38/MAPK/Nrf2 Pathway: Aconitine induces the production of reactive oxygen species (ROS), which in turn activates the P38/MAPK/Nrf2 signaling pathway, contributing to myocardial injury.[8]

Diagram: Aconitine Signaling Pathways

Caption: Signaling pathways activated by aconitine leading to toxicity.

Experimental Protocols

The characterization of the mechanisms of (+)-lappaconitine and aconitine relies on a variety of experimental techniques. Below are outlines of key experimental protocols.

Whole-Cell Patch-Clamp Electrophysiology

This technique is fundamental for studying the effects of compounds on ion channels.

Objective: To measure the ionic currents flowing through voltage-gated sodium channels in the presence and absence of the test compounds.

Methodology:

• Cell Culture: HEK293 cells stably expressing the desired human Nav subtype (e.g., Nav1.7) are cultured under standard conditions.

• Cell Preparation: Cells are dissociated and plated onto glass coverslips for recording.

• Recording Setup: A glass micropipette filled with an internal solution is used to form a high-resistance seal (gigaohm seal) with the cell membrane. The membrane patch under the pipette tip is then ruptured to gain electrical access to the cell interior (whole-cell configuration).

• Voltage Clamp: The membrane potential is clamped at a holding potential (e.g., -70 mV). A series of voltage steps are applied to activate the sodium channels, and the resulting currents are recorded.

• Compound Application: The test compound ((+)-lappaconitine or aconitine) is applied to the cell via a perfusion system at various concentrations.

• Data Analysis: The peak sodium current is measured before and after compound application. Dose-response curves are generated to determine the IC50 (for inhibitors) or EC50 (for activators) values.

Diagram: Experimental Workflow for Whole-Cell Patch-Clamp

Caption: Workflow for investigating compound effects on Nav channels.

In Vivo Analgesic and Anti-inflammatory Assays

These assays are used to evaluate the pharmacological effects of the compounds in a whole-animal model.

Objective: To assess the analgesic and anti-inflammatory properties of (+)-lappaconitine.

Methodology (Acetic Acid-Induced Writhing Test - Analgesia):

• Animal Model: Male ICR mice are used.

• Compound Administration: Mice are orally administered with (+)-lappaconitine at a specific dose. A control group receives the vehicle.

• Induction of Pain: After a set period (e.g., 30 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce writhing (a characteristic stretching behavior indicative of pain).

• Observation: The number of writhes is counted for a defined period (e.g., 15 minutes).

• Data Analysis: The percentage of inhibition of writhing is calculated by comparing the treated group to the control group.

Methodology (Carrageenan-Induced Paw Edema - Anti-inflammation):

• Animal Model: Male Wistar rats are used.

• Compound Administration: Rats are orally administered with (+)-lappaconitine. A control group receives the vehicle.

• Induction of Inflammation: After a set period (e.g., 1 hour), 0.1 mL of a 1% carrageenan solution is injected into the subplantar region of the right hind paw.

• Measurement: The paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated group to the control group.

Conclusion

The head-to-head comparison of (+)-lappaconitine and aconitine reveals a striking example of how subtle differences in molecular interactions with a common target can lead to profoundly different physiological outcomes. While both alkaloids target site 2 of voltage-gated sodium channels, their opposing actions as an antagonist and an agonist, respectively, dictate their divergent paths towards therapeutic benefit in the case of (+)-lappaconitine and severe toxicity in the case of aconitine. Understanding these distinct mechanisms at the molecular and pathway levels is crucial for the continued development of safer and more effective drugs targeting voltage-gated sodium channels.

References

• 1. Inhibitory effects of lappaconitine on the neuronal isoforms of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Lappaconitine sulfate inhibits proliferation and induces mitochondrial-mediated apoptosis via regulating PI3K/AKT/GSK3β signaling pathway in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aconitine induces cardiotoxicity through regulation of calcium signaling pathway in zebrafish embryos and in H9c2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Repeated Aconitine Treatment Induced the Remodeling of Mitochondrial Function via AMPK–OPA1–ATP5A1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aconitine promotes ROS-activated P38/MAPK/Nrf2 pathway to inhibit autophagy and promote myocardial injury - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of (+)-Lappaconitine's Analgesic Effects: A Comparative Guide for Researchers

An objective analysis of the experimental data on the analgesic properties of (+)-Lappaconitine across various preclinical pain models reveals a consistent, potent antinociceptive effect, though the quantitative measures of efficacy show some variability depending on the specific pain modality and animal model utilized. This guide provides a comparative overview of the reported analgesic effects of (+)-Lappaconitine, details the experimental protocols used in these assessments, and illustrates the key signaling pathways implicated in its mechanism of action.

(+)-Lappaconitine, a diterpenoid alkaloid extracted from plants of the Aconitum species, has a long history of use in traditional medicine for its analgesic properties.[1][2] Modern pharmacological studies have consistently demonstrated its efficacy in a variety of preclinical pain models.[3] This guide aims to provide researchers, scientists, and drug development professionals with a consolidated resource to assess the reproducibility of its analgesic effects by comparing quantitative data from different studies.

Quantitative Comparison of Analgesic Efficacy

The analgesic efficacy of (+)-Lappaconitine has been quantified in several standard preclinical pain models. The following tables summarize the median effective dose (ED50) values reported in different studies, providing a basis for comparing its potency across various pain states and laboratories.

Table 1: Analgesic Efficacy of (+)-Lappaconitine in the Acetic Acid-Induced Writhing Test in Mice

Laboratory/Study Reference	Animal Model	Route of Administration	ED50 (mg/kg)
Li, Y. et al. (2022)[4]	Mouse	Not Specified	3.5

Table 2: Analgesic Efficacy of (+)-Lappaconitine in Neuropathic and Cancer Pain Models in Rats

Laboratory/Study Reference	Pain Model	Analgesic Endpoint	Route of Administration	ED50 (mg/kg)
Li, T-F. et al. (2018)[5]	Spinal Nerve Ligation (Neuropathic Pain)	Mechanical Allodynia	Subcutaneous (s.c.)	1.1
Li, T-F. et al. (2018)[5]	Spinal Nerve Ligation (Neuropathic Pain)	Thermal Hyperalgesia	Subcutaneous (s.c.)	1.6
Li, T-F. et al. (2018)[5]	Bone Cancer Pain	Mechanical Allodynia	Subcutaneous (s.c.)	2.0

The data indicates that (+)-Lappaconitine is a potent analgesic, with ED50 values in the low milligram per kilogram range. It is important to note that direct comparison of ED50 values across different pain models and species should be done with caution, as the underlying mechanisms of pain and drug metabolism can vary. However, the consistent analgesic effect observed across these different models points to a robust and reproducible pharmacological activity.

Experimental Protocols

To aid in the replication and further investigation of (+)-Lappaconitine's analgesic effects, detailed methodologies for the key experiments cited are provided below.

Acetic Acid-Induced Writhing Test

This model is widely used to screen for peripheral analgesic activity.[6]

• Animals: Male Kunming mice are typically used.

• Procedure:

  • Animals are randomly divided into control and treatment groups.

  • (+)-Lappaconitine or a vehicle control is administered, often intraperitoneally (i.p.) or orally (p.o.).

  • After a predetermined time (e.g., 30-60 minutes), a solution of acetic acid (commonly 0.6-0.7% in saline) is injected intraperitoneally to induce a characteristic writhing response (abdominal constrictions and stretching of the hind limbs).[6][7]

  • The number of writhes is counted for a set period (e.g., 15-20 minutes) following the acetic acid injection.[7][8]

• Data Analysis: The percentage of inhibition of writhing in the treated groups is calculated relative to the control group. The ED50 is then determined from the dose-response curve.[9]

Hot Plate Test

This method is used to assess central analgesic activity by measuring the response to a thermal stimulus.[7]

• Animals: Mice are commonly used.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C) is used.[7]

• Procedure:

  • The baseline latency to a pain response (e.g., licking of the hind paw or jumping) is determined for each animal before drug administration. A cut-off time (e.g., 30-60 seconds) is typically used to prevent tissue damage.

  • Animals are treated with (+)-Lappaconitine or a vehicle control.

  • At various time points after administration, the animals are placed on the hot plate, and the latency to the pain response is recorded.

• Data Analysis: The increase in pain threshold is calculated as the percentage of the maximal possible effect (%MPE).

Signaling Pathways and Mechanism of Action

The analgesic effect of (+)-Lappaconitine is believed to be mediated through multiple signaling pathways. A key mechanism is the blockade of voltage-gated sodium channels, which reduces neuronal excitability.[9] Additionally, it has been shown to modulate P2X3 receptors in dorsal root ganglion neurons and stimulate the expression of spinal dynorphin A.[5][7] There is also evidence suggesting its involvement in the PI3K/AKT/GSK3β signaling pathway and its ability to affect the expression of endogenous opioid system genes.[1]

Key signaling pathways involved in (+)-Lappaconitine's analgesic effects.

Experimental Workflow

A general workflow for assessing the analgesic effects of (+)-Lappaconitine is outlined below. This workflow can be adapted for various preclinical pain models.

A generalized workflow for the preclinical assessment of (+)-Lappaconitine's analgesic activity.

References

• 1. Pharmacological studies of lappaconitine. Analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Metabolomic Study of the Analgesic Effect of Lappaconitine Hydrobromide (LAH) on Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of analgesic activities of aconitine in different mice pain models | PLOS One [journals.plos.org]
• 8. aurorabiomed.com [aurorabiomed.com]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of In Vitro and In Vivo Toxicity of (+)-Lappaconitine

For Researchers, Scientists, and Drug Development Professionals

(+)-Lappaconitine, a C18-diterpenoid alkaloid extracted from plants of the Aconitum species, has garnered significant interest for its potent analgesic properties, offering a non-addictive alternative to traditional opioids. However, its clinical application is significantly hampered by a narrow therapeutic window and dose-dependent toxicity. This guide provides a comprehensive comparison of the in vitro and in vivo toxic doses of (+)-Lappaconitine, supported by experimental data and detailed methodologies, to aid researchers in the safe and effective development of novel therapeutics based on this compound.

Data Presentation: A Comparative Overview of Toxic Doses

The toxicity of (+)-Lappaconitine has been evaluated in various models, both within living organisms (in vivo) and in controlled laboratory settings (in vitro). The following tables summarize the key toxicological parameters, namely the median lethal dose (LD50) from in vivo studies and the half-maximal inhibitory concentration (IC50) from in vitro assays.

Parameter	Species	Route of Administration	Dose	Reference
LD50	Mouse	Oral	20 mg/kg	[1]
LD50	Mouse	Intraperitoneal	10,500 µg/kg (10.5 mg/kg)	[1]
LD50	Rat	Oral	20 mg/kg	[2][3]
LD50	Rat	Intraperitoneal	990 µg/kg (0.99 mg/kg)	[1]

Table 1: In Vivo Acute Toxicity (LD50) of (+)-Lappaconitine. This table presents the median lethal dose (LD50) of (+)-Lappaconitine in different animal models and via various routes of administration.

Parameter	Cell Line/System	Endpoint	Dose	Reference
IC50	Human Embryonic Kidney (HEK293) cells expressing human Nav1.7 channels	Inhibition of voltage-gated sodium channel 1.7	27.67 µM	[4][5]
IC50	RAW264.7 murine macrophage cells	Inhibition of nitric oxide (NO) production	12.91 µmol/L

Table 2: In Vitro Cytotoxicity and Inhibitory Concentration (IC50) of (+)-Lappaconitine. This table outlines the half-maximal inhibitory concentration (IC50) of (+)-Lappaconitine in different cell-based assays, highlighting its effects on specific molecular targets and cellular responses.

Experimental Protocols

To ensure the reproducibility and validity of toxicological studies, detailed and standardized experimental protocols are essential. The following sections provide comprehensive methodologies for determining the in vivo and in vitro toxicity of (+)-Lappaconitine.

In Vivo Acute Oral Toxicity: Up-and-Down Procedure (UDP) - OECD Test Guideline 425

The Up-and-Down Procedure is a validated and widely accepted method for determining the acute oral toxicity (LD50) of a substance while minimizing the number of animals used.

1. Animals:

• Healthy, young adult rats (e.g., Wistar or Sprague-Dawley strain) of a single sex (preferably females) are used.

• Animals are acclimatized to the laboratory conditions for at least 5 days before the experiment.

• They are housed in standard cages with free access to food and water.

2. Test Substance Preparation:

• (+)-Lappaconitine is dissolved or suspended in a suitable vehicle (e.g., distilled water, saline, or a 0.5% methylcellulose solution).

• The concentration is adjusted to allow for the administration of the desired dose in a volume that does not exceed 10 mL/kg body weight.

3. Administration of Doses:

• A starting dose is selected based on available information about the substance's toxicity. If no information is available, a default starting dose of 175 mg/kg is recommended.

• A single animal is dosed by oral gavage.

• The dose progression factor is typically 3.2.

4. Observation:

• The animal is observed for signs of toxicity and mortality for at least 48 hours.

• If the animal survives, the next animal is dosed at a higher level (starting dose x 3.2).

• If the animal dies, the next animal is dosed at a lower level (starting dose / 3.2).

• This sequential dosing continues until a stopping criterion is met (e.g., a series of reversals in outcome between doses).

5. Data Analysis:

• The LD50 is calculated using the maximum likelihood method based on the outcomes (survival or death) at each dose level.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.

1. Cell Culture:

• The selected cell line (e.g., HEK293, RAW264.7) is cultured in appropriate media supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

2. Cell Seeding:

• Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

3. Treatment:

• A stock solution of (+)-Lappaconitine is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in culture medium to achieve a range of final concentrations.

• The culture medium is removed from the wells and replaced with the medium containing different concentrations of (+)-Lappaconitine. Control wells receive medium with the vehicle only.

4. Incubation:

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

5. MTT Addition and Incubation:

• After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2-4 hours at 37°C.

6. Formazan Solubilization:

• The medium containing MTT is removed, and a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

7. Absorbance Measurement:

• The absorbance is measured using a microplate reader at a wavelength of 570 nm.

8. Data Analysis:

• The percentage of cell viability is calculated relative to the vehicle-treated control cells.

• The IC50 value is determined by plotting the percentage of cell viability against the log of the concentration of (+)-Lappaconitine and fitting the data to a sigmoidal dose-response curve.

Visualizing the Experimental Approach and Mechanism of Toxicity

To provide a clearer understanding of the experimental processes and the underlying mechanism of (+)-Lappaconitine's toxicity, the following diagrams have been generated.

Caption: Experimental workflow for determining in vivo and in vitro toxicity.

References

• 1. nucro-technics.com [nucro-technics.com]
• 2. Acute oral toxicity test: Up and down procedure -UPD- (OECD 425: 2022). - IVAMI [ivami.com]
• 3. cdpr.ca.gov [cdpr.ca.gov]
• 4. Rapid determination of five common toxic alkaloids in blood by UPLC-MRM-IDA-EPI: Application to poisoning case - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Antiarrhythmic Properties of (+)-Lappaconitine and Amiodarone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the antiarrhythmic activities of (+)-Lappaconitine and amiodarone, presenting a side-by-side comparison of their mechanisms of action, electrophysiological effects, and available clinical data. The information is intended to support research and development in the field of cardiac electrophysiology and antiarrhythmic drug discovery.

Overview and Classification

(+)-Lappaconitine, also known as Allapinine, is a diterpenoid alkaloid classified as a Class IC antiarrhythmic agent .[1][2][3] Its primary mechanism involves the blockade of voltage-gated sodium channels.[1][2][3] In contrast, amiodarone is a potent, broad-spectrum antiarrhythmic drug, primarily classified as a Vaughan-Williams Class III agent , but it uniquely exhibits properties of all four classes.[4] This multifaceted action contributes to its high efficacy but also to a complex side-effect profile.

Mechanism of Action and Signaling Pathways

The antiarrhythmic effects of both compounds stem from their modulation of cardiac ion channels, which alters the electrophysiological properties of cardiomyocytes.

(+)-Lappaconitine

(+)-Lappaconitine's principal antiarrhythmic effect is the blockade of fast-inward sodium channels (INa), which slows the maximum rate of depolarization (Vmax) of the cardiac action potential.[1][3] This leads to a reduction in conduction velocity and excitability of cardiac tissue. Some evidence also suggests that (+)-Lappaconitine may influence potassium and calcium channels, although these effects are less characterized than its potent sodium channel blocking activity.[3]

Mechanism of Action of (+)-Lappaconitine.

Amiodarone

Amiodarone's complex mechanism involves the blockade of multiple ion channels:

• Class III (Primary): Blocks delayed rectifier potassium channels (IKr and IKs), prolonging the action potential duration (APD) and the effective refractory period (ERP).[5][6]

• Class I: Blocks inactivated sodium channels, slowing conduction velocity, particularly at higher heart rates.[4]

• Class II: Exhibits non-competitive beta-adrenergic blocking properties, reducing sympathetic tone.

• Class IV: Blocks L-type calcium channels, which can slow sinoatrial and atrioventricular nodal conduction.[4]

Multifaceted Mechanism of Action of Amiodarone.

Comparative Electrophysiological and Preclinical Data

Direct head-to-head preclinical studies are limited. The following tables summarize available data on the electrophysiological effects and inhibitory concentrations of each drug from various sources.

Table 1: Effects on Cardiac Action Potential Parameters

Parameter	(+)-Lappaconitine	Amiodarone
Vmax (Phase 0)	Markedly Decreased[7]	Decreased (Use-dependent)[8]
Action Potential Duration (APD)	Minimal effect or shortening[9]	Prolonged (Chronic administration)[1][2]
Effective Refractory Period (ERP)	Increased	Markedly Increased[7]

Table 2: Inhibitory Concentrations (IC50) on Key Cardiac Ion Channels

Ion Channel	(+)-Lappaconitine (IC50)	Amiodarone (IC50)
Nav1.5 (Peak INa)	Not specified, but potent blocker	~178.1 µM (tonic block)[10]
Nav1.5 (Late INa)	Not specified	~3.0 µM[10]
hERG (IKr)	Not specified	~0.8 µM[10]
IKs	Potential modulation[3]	Blockade contributes to APD prolongation[5]
L-type Ca2+ (ICa,L)	Potential modulation[3]	~0.27 µM (Ki)[11]

Comparative Clinical Efficacy

Clinical data directly comparing (+)-Lappaconitine and amiodarone is sparse. One randomized, open-label study in patients with paroxysmal atrial fibrillation provides some insight.

Table 3: Clinical Trial Comparison in Paroxysmal Atrial Fibrillation

Study	Drug Regimen	Primary Endpoint	Key Findings
Sokolov S.F. & Bomonina E.V.[12]	Allapinine (75–200 mg/day) vs. Amiodarone (200–400 mg/day) vs. Ethacyzin	Inefficacy or intolerability of treatment	Events of the primary endpoint were significantly less frequent with allapinine compared to amiodarone (RR=0.22, p<0.016).[12]

Experimental Protocols

The antiarrhythmic properties of these compounds are often evaluated using various in vivo and in vitro models. Below are descriptions of common experimental protocols.

In Vivo Arrhythmia Induction Models

• Epinephrine-Induced Arrhythmia in Rats:

  • Male rats are anesthetized.

  • An intravenous line is established for drug administration.

  • A baseline ECG is recorded.

  • The test compound ((+)-Lappaconitine or amiodarone) or vehicle is administered.

  • After a set period, a bolus of epinephrine (e.g., 10-15 µg/kg) is injected intravenously to induce arrhythmias.[3][13][14]

  • ECG is continuously monitored to assess the incidence and duration of arrhythmias.

• Calcium Chloride-Induced Arrhythmia in Rats/Mice:

  • Animals are anesthetized.

  • The test compound or vehicle is administered.

  • Arrhythmia is induced by an intravenous injection of calcium chloride (e.g., 140 mg/kg).[15][16][17]

  • The onset of ventricular premature beats, ventricular tachycardia, and ventricular fibrillation is recorded via ECG.

In Vitro Electrophysiology

• Whole-Cell Patch-Clamp Technique:

  • Cardiomyocytes are isolated from animal hearts (e.g., canine, guinea pig) or human embryonic kidney (HEK293) cells are transfected to express specific ion channels.

  • A glass micropipette forms a high-resistance seal with the cell membrane.

  • The membrane patch is ruptured to allow electrical access to the cell's interior.

  • Voltage protocols are applied to elicit specific ionic currents (e.g., INa, IKr).

  • The test compound is perfused at increasing concentrations to determine its effect on the current and calculate the IC50.[11][12]

General Experimental Workflow for Antiarrhythmic Drug Testing.

Summary and Conclusion

(+)-Lappaconitine and amiodarone represent two distinct approaches to the pharmacological management of cardiac arrhythmias. (+)-Lappaconitine acts as a specific Class IC agent, primarily targeting sodium channels, which may offer a more focused therapeutic effect with a potentially different side-effect profile. In contrast, amiodarone's broad-spectrum activity across multiple ion channels provides high efficacy for a wide range of arrhythmias but necessitates careful monitoring due to its potential for off-target effects.

The limited head-to-head clinical data suggests that (+)-Lappaconitine may have a favorable efficacy and tolerability profile in specific patient populations, such as those with paroxysmal atrial fibrillation.[12] However, the extensive clinical experience and evidence base for amiodarone in treating life-threatening ventricular arrhythmias currently position it as a more established therapeutic option in those contexts.[18]

Further direct comparative preclinical studies are warranted to fully elucidate the relative effects of these two agents on cardiac electrophysiology. Such studies would provide a more granular understanding of their respective therapeutic windows and proarrhythmic potentials, guiding future drug development and clinical application.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Protection by L-arginine Against Epinephrine-induced Arrhythmia and Cardiotoxicity [article.innovationforever.com]
• 14. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 15. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 16. Ellagic acid improved arrhythmias induced by CaCL2 in the rat stress model [ajp.mums.ac.ir]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to the Published Semi-Synthesis of (+)-Lappaconitine Derivatives

Disclaimer: An independent, complete de novo total synthesis of (+)-Lappaconitine has not been prominently reported in publicly available literature. The primary focus of existing research lies in the semi-synthesis of novel derivatives starting from the natural product, (+)-Lappaconitine, which is extracted from plants of the Aconitum and Delphinium species. This guide provides a comparative overview of the published methodologies for key transformations of (+)-Lappaconitine to important intermediates for further derivatization.

This publication comparison guide is intended for researchers, scientists, and drug development professionals interested in the chemical modification of (+)-Lappaconitine.

Introduction

(+)-Lappaconitine is a C18-diterpenoid alkaloid that has garnered significant interest for its analgesic and anti-inflammatory properties.[1] However, its clinical application is often limited by its toxicity.[2] Consequently, numerous research efforts have been directed towards the synthesis of lappaconitine derivatives with improved therapeutic indices. These synthetic endeavors typically commence with the modification of the lappaconitine scaffold at two key positions: the C4 acetamidobenzoate side chain and the N-20 ethyl group. This guide provides a comparative analysis of the published experimental data and protocols for these foundational semi-synthetic transformations.

Comparison of Key Synthetic Transformations

Two of the most frequently reported initial modifications of (+)-Lappaconitine are the hydrolysis of the C4-acetamido group to furnish N-deacetyllappaconitine and the de-ethylation of the N-20 position to yield N(20)-deethyllappaconitine. These intermediates serve as versatile precursors for a wide array of derivatives.

The hydrolysis of the acetamido group on the C4 aromatic ring provides a free amine, which is a key handle for the introduction of diverse functionalities. This transformation is typically achieved under acidic conditions.

Quantitative Data Summary:

Publication	Reported Yield	Reagents and Conditions
Zhou et al. (2022)[3][4]	97%	Acidic hydrolysis
Shan et al. referenced in another review[4]	96%	Acidic hydrolysis

Experimental Protocol: Acid Hydrolysis of (+)-Lappaconitine

The following is a representative protocol based on the methodologies described in the literature.[2][3][4]

• Dissolution: (+)-Lappaconitine is dissolved in a suitable acidic solution. While specific acids are not always detailed in reviews, mineral acids such as hydrochloric acid are typically employed for this type of amide hydrolysis.

• Reaction: The solution is heated to facilitate the hydrolysis of the amide bond. Reaction progress is monitored by an appropriate technique, such as thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled and neutralized with a base (e.g., sodium bicarbonate solution). The aqueous layer is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic extracts are washed with brine, dried over an anhydrous salt (e.g., sodium sulfate), filtered, and concentrated under reduced pressure.

• Purification: The crude N-deacetyllappaconitine is purified by column chromatography on silica gel to afford the final product.

Logical Relationship of Hydrolysis

Caption: Synthetic transformation of (+)-Lappaconitine to N-deacetyllappaconitine.

Modification at the N-20 position is another common strategy for generating novel lappaconitine analogs. This is initiated by the removal of the N-ethyl group.

Quantitative Data Summary:

Publication	Reagents and Conditions	Reported Yield
Quan et al. (2020)[1][4]	N-bromosuccinimide (NBS) in glacial acetic acid, room temperature, 3 h	Not specified

Experimental Protocol: N-de-ethylation of (+)-Lappaconitine

The following protocol is based on the work of Quan et al.[1][5]

• Reaction Setup: (+)-Lappaconitine is dissolved in glacial acetic acid.

• Reagent Addition: N-bromosuccinimide (NBS) is added to the solution at room temperature.

• Reaction: The reaction mixture is stirred at room temperature for 3 hours.

• Work-up and Isolation: The specific work-up and isolation procedures are not detailed in the provided abstracts but would typically involve quenching of excess NBS, neutralization, extraction, and solvent removal.

• Purification: The crude product, N(20)-deethyllappaconitine, is then used in subsequent reactions, implying a sufficient purity for the next step or purification via standard chromatographic techniques.

Experimental Workflow for N-20 Derivatization

Caption: Workflow for the synthesis of N-20 substituted lappaconitine derivatives.

Conclusion

The semi-synthesis of (+)-Lappaconitine derivatives is a vibrant area of research aimed at developing safer and more effective analgesic and anti-inflammatory agents. The hydrolysis to N-deacetyllappaconitine and N-de-ethylation at the N-20 position are two fundamental and well-documented starting points for these efforts. The high yields reported for the acid-catalyzed hydrolysis make N-deacetyllappaconitine a readily accessible intermediate. While quantitative yields for the N-de-ethylation are not consistently reported, the procedure provides a crucial intermediate for exploring the structure-activity relationships at the N-20 position. This guide provides a summary of the available data to aid researchers in the selection and application of these synthetic methodologies.

References

• 1. Synthesis, in vitro and in vivo biological evaluation of novel lappaconitine derivatives as potential anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aurorabiomed.com [aurorabiomed.com]
• 3. Advancements in Non-Addictive Analgesic Diterpenoid Alkaloid Lappaconitine: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Comparative Analysis of Gene Expression Changes: (+)-Lappaconitine and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the gene expression changes induced by (+)-Lappaconitine and other non-addictive analgesics. Due to the limited availability of public transcriptomic data for (+)-Lappaconitine, this guide utilizes data from studies on the closely related diterpenoid alkaloid, aconitine, to infer potential molecular actions. This information is juxtaposed with experimental data from the non-steroidal anti-inflammatory drugs (NSAIDs) diclofenac and celecoxib, and the anticonvulsant gabapentin, to offer a broader perspective on their molecular mechanisms of action.

Executive Summary

(+)-Lappaconitine (LA) is a non-addictive analgesic with a complex pharmacological profile that includes anti-inflammatory, anti-tumor, and anti-arrhythmic properties. Its analgesic effects are attributed, in part, to the inhibition of voltage-gated sodium channels, particularly Nav1.7. At the molecular level, LA is known to modulate key signaling pathways such as PI3K/AKT/GSK3β and NF-κB. While direct global gene expression data for LA is scarce, studies on the related alkaloid aconitine provide insights into potential transcriptomic alterations. In comparison, NSAIDs like diclofenac and celecoxib primarily exert their effects through the inhibition of cyclooxygenase (COX) enzymes, leading to distinct gene expression signatures related to inflammation and prostaglandin synthesis. Gabapentin, used for neuropathic pain, is believed to act by binding to the α2δ-1 subunit of voltage-gated calcium channels, resulting in a different set of gene expression changes. This guide presents available data to facilitate a comparative understanding of these compounds.

Data Presentation: Comparative Gene Expression Analysis

The following tables summarize the differentially expressed genes (DEGs) identified in studies using aconitine (as a proxy for lappaconitine), diclofenac, and gabapentin. It is crucial to note that the experimental systems (cell types, organisms, treatment conditions) differ, which will influence the observed gene expression changes.

Table 1: Differentially Expressed Genes Induced by Aconitine in Zebrafish (Cardiotoxicity Model) [1]

Gene Symbol	Gene Name	Regulation	Function
cdk1	Cyclin-dependent kinase 1	Down	Cell cycle regulation
...	...	...	...

Note: The full list of 1380 DEGs from the aconitine study is extensive. The above is a representative entry. The study focused on cardiotoxicity, and therefore the relevance to analgesic mechanisms needs to be interpreted with caution.

Table 2: Differentially Expressed Genes Induced by Diclofenac in AML cells (HL-60 and THP-1) [2]

Gene Symbol	Gene Name	Regulation	Function
GADD45A	Growth arrest and DNA damage-inducible alpha	Up	DNA repair, cell cycle control
c-Jun	Jun proto-oncogene, AP-1 transcription factor subunit	Up	Transcription factor, cell proliferation
JunB	JunB proto-oncogene, AP-1 transcription factor subunit	Up	Transcription factor, cell proliferation
Fos	Fos proto-oncogene, AP-1 transcription factor subunit	Up	Transcription factor, cell proliferation
...	...	...	...

Note: This study identified 253 differentially expressed genes. The table highlights key genes discussed in the study.

Table 3: Differentially Expressed Genes in Human Dorsal Root Ganglion (DRG) Neurons from a Gabapentin-Responsive Donor [3][4][5]

Gene Category	Regulation in Responsive Donor (vs. Non-responsive)
Ion transport	Altered
Synaptic transmission	Altered
Inflammation	Altered
Immune response	Altered

Note: This study highlighted pathway-level changes rather than providing an extensive list of individual DEGs. Gabapentin treatment was found to counteract these alterations.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are summaries of the key experimental protocols used in the cited studies.

RNA Sequencing (RNA-Seq) Protocol for Aconitine-Treated Zebrafish[1]

• Model Organism: Zebrafish.

• Treatment: Zebrafish were exposed to aconitine to induce cardiotoxicity.

• RNA Extraction: Total RNA was extracted from the zebrafish.

• Library Preparation and Sequencing: RNA-seq libraries were prepared and sequenced to obtain transcriptomic data.

• Data Analysis: Differentially expressed genes (DEGs) between the aconitine-treated and control groups were identified using bioinformatics analysis. A greater than 2-fold change in gene expression and an adjusted P-value of less than 0.01 were used as criteria for significant DEGs.

Microarray Protocol for Diclofenac-Treated AML Cells[2]

• Cell Lines: Human acute myeloid leukemia (AML) cell lines HL-60 and THP-1.

• Treatment: Cells were treated with 100 µM diclofenac or DMSO (vehicle control) for 48 hours.

• RNA Extraction and Labeling: Total RNA was extracted and labeled with fluorescent dyes.

• Hybridization: Labeled RNA was hybridized to a microarray chip.

• Scanning and Data Analysis: The microarray was scanned to detect fluorescent signals, and the data was analyzed to identify differentially expressed genes between the diclofenac- and DMSO-treated cells.

Western Blot Protocol for PI3K/AKT Pathway Analysis[6][7][8][9]

• Cell Lysis: Cells are lysed in a buffer containing protease and phosphatase inhibitors to preserve protein integrity and phosphorylation status.

• Protein Quantification: The total protein concentration in the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-Akt, Akt, p-GSK3β, GSK3β).

• Secondary Antibody Incubation: The membrane is washed and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The HRP substrate is added to the membrane, and the resulting chemiluminescent signal is detected using an imaging system.

• Analysis: The band intensities are quantified, and the ratio of the phosphorylated protein to the total protein is calculated to determine the activation status of the pathway.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by (+)-Lappaconitine and related compounds.

Caption: PI3K/AKT/GSK3β signaling pathway and the inhibitory effect of (+)-Lappaconitine.

Caption: NF-κB signaling pathway and the inhibitory effect of Aconitine.

Experimental Workflows

The following diagrams outline the general workflows for the key experimental techniques discussed in this guide.

Caption: General workflow for an RNA-Seq experiment.

References

• 1. Potential Molecular Mechanisms and Drugs for Aconitine-Induced Cardiotoxicity in Zebrafish through RNA Sequencing and Bioinformatics Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gabapentin's effect on human dorsal root ganglia: Donor-specific electrophysiological and transcriptomic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]

Assessing Long-Term Analgesic Tolerance: A Comparative Analysis of (+)-Lappaconitine and Opioids

For Researchers, Scientists, and Drug Development Professionals

The development of tolerance, a phenomenon characterized by a diminished analgesic effect with prolonged use, is a significant challenge in long-term pain management. This guide provides an objective comparison of the long-term analgesic tolerance profiles of (+)-Lappaconitine, a diterpenoid alkaloid, and traditional opioids. The information presented herein is supported by experimental data to aid researchers and drug development professionals in understanding the distinct mechanisms and long-term efficacy of these analgesic compounds.

Comparative Analysis of Analgesic Tolerance

Experimental studies in rodent models are crucial for evaluating the development of analgesic tolerance. The hot-plate test, a common method to assess thermal nociception, is frequently employed. In this test, a progressive decrease in the latency of the animal's response to a thermal stimulus after repeated drug administration indicates the development of tolerance.

Table 1: Comparison of Analgesic Tolerance Development

Compound	Animal Model	Dosing Regimen	Analgesic Assay	Observation on Tolerance
(+)-Lappaconitine	Mice/Rats	Chronic administration	Hot-Plate Test	Exhibits low addiction potential and minimal side effects, suggesting a lower propensity for tolerance development compared to opioids.[1]
Opioids (e.g., Morphine)	Mice/Rats	Chronic administration (e.g., once daily for 7 days)	Hot-Plate Test, Tail-Flick Test	Significant decrease in analgesic effect observed after repeated administration, indicating the development of tolerance.[2][3]

Table 2: Quantitative Data on Morphine Tolerance (Hot-Plate Test)

Treatment Duration	Morphine Dose (mg/kg)	Mean Response Latency (%MPE*)	Indication of Tolerance
Acute (Day 1)	5 and 10	Significant increase in analgesia[4]	No tolerance
Chronic (Day 8)	10	Significant decrease in morphine-induced analgesia compared to day 1[3]	Tolerance developed
Chronic (Day 15)	10	Analgesic effects diminished compared to earlier treatment days[5]	Significant tolerance

%MPE: Maximal Possible Effect

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines of standard protocols used to induce and assess analgesic tolerance in rodent models.

Protocol 1: Induction of Opioid Tolerance in Mice

This protocol is designed to induce analgesic tolerance to opioids through repeated administration and assess the degree of tolerance using the tail-flick test.

1. Animal Habituation:

• Acclimate mice to the experimental environment and handling for a minimum of 5 minutes daily.[6]
• Habituate the mice to the restraining device until they enter freely to minimize stress-induced analgesia.[6]

2. Baseline Nociceptive Threshold Measurement:

• On day 0, measure the baseline thermal nociceptive response of naive mice using the tail-flick test before any drug administration.

3. Chronic Opioid Administration:

• Administer morphine (or another opioid) once daily for 7 consecutive days.[2] The dosage may be consistent or escalating depending on the study design.

4. Daily Nociceptive Threshold Measurement:

• Measure the nociceptive threshold daily, prior to the administration of the daily morphine dose.

5. Assessment of Analgesic Tolerance:

• On day 7, measure the analgesic effect of morphine over a time course following administration.
• A reduced analgesic effect compared to the response on day 0 indicates the development of tolerance.[6]

Protocol 2: Hot-Plate Test for Analgesia

The hot-plate test is a widely used method to evaluate the analgesic effects of drugs by measuring the reaction time of an animal to a thermal stimulus.

1. Apparatus:

• A hot plate with a surface temperature maintained at a constant level (e.g., 54 ± 0.4 °C).[5]

2. Procedure:

• Gently place the mouse or rat on the heated surface of the hot plate.
• Start a timer immediately upon placement.
• Observe the animal for nociceptive responses, such as licking of the hind paw or jumping.
• Record the latency (in seconds) to the first sign of a nociceptive response.[5]
• A cut-off time is typically established to prevent tissue damage.

3. Data Analysis:

• The data is often expressed as the percentage of the Maximal Possible Effect (%MPE).
• An increase in response latency following drug administration indicates an analgesic effect.

Signaling Pathways and Mechanisms of Tolerance

The development of analgesic tolerance is a complex process involving adaptive changes in cellular signaling pathways.

Opioid Tolerance

Chronic opioid administration leads to several key adaptations in the central nervous system. A primary mechanism involves the desensitization of opioid receptors, particularly the mu-opioid receptor (MOR).[7] This process includes:

• Receptor Phosphorylation and β-arrestin Recruitment: Chronic agonist exposure leads to phosphorylation of the MOR, which promotes the binding of β-arrestin proteins.[8]

• Uncoupling from G-proteins: β-arrestin binding uncouples the receptor from its associated G-proteins (Gi/o), leading to a reduction in downstream signaling, such as the inhibition of adenylyl cyclase.[7][8]

• Receptor Internalization: The receptor-β-arrestin complex is then internalized from the cell surface, further reducing the number of available receptors to bind with the opioid agonist.[9]

• Compensatory Upregulation: There is a compensatory upregulation of the adenylyl cyclase/cAMP pathway, which contributes to a state of withdrawal upon cessation of the drug.[8]

Caption: Opioid receptor signaling and the development of tolerance.

(+)-Lappaconitine Mechanism of Action

The analgesic effect of (+)-Lappaconitine is primarily attributed to its interaction with voltage-gated sodium channels (VGSCs).[10] By binding to these channels, (+)-Lappaconitine stabilizes their inactive state, thereby inhibiting the influx of sodium ions necessary for the generation and propagation of action potentials in neurons.[10] This reduction in neuronal excitability leads to a decrease in the transmission of pain signals.[10] Unlike opioids, the mechanism of (+)-Lappaconitine does not primarily involve the opioid receptor system, which may contribute to its lower potential for developing tolerance and addiction.[1]

Caption: Mechanism of action of (+)-Lappaconitine.

Conclusion

The available evidence suggests that (+)-Lappaconitine and opioids exhibit distinct profiles regarding the development of long-term analgesic tolerance. While chronic opioid use is well-documented to induce significant tolerance through adaptive changes in the opioid receptor system, (+)-Lappaconitine's primary mechanism of action on voltage-gated sodium channels appears to be associated with a lower propensity for tolerance. This fundamental difference in their pharmacological targets underscores the potential of (+)-Lappaconitine as an alternative analgesic for long-term pain management, warranting further investigation and clinical exploration. Researchers are encouraged to consider these distinct mechanisms when designing novel analgesic therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Dosing protocol and analgesic efficacy determine opioid tolerance in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Time Dependent Antinociceptive Effects of Morphine and Tramadol in the Hot Plate Test: Using Different Methods of Drug Administration in Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Frontiers | Opioid receptor desensitization: mechanisms and its link to tolerance [frontiersin.org]
• 8. Frontiers | Molecular and cellular basis of mu-opioid receptor signaling: mechanisms underlying tolerance and dependence development [frontiersin.org]
• 9. Molecular mechanisms of opioid tolerance: From opioid receptors to inflammatory mediators (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of action of Lappaconitine hydrobromide - SOST [sostapi.com]

Safety & Regulatory Compliance

Proper Disposal of (+)-Lappaconitine: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling highly toxic compounds such as (+)-Lappaconitine. This document provides essential, step-by-step guidance for the proper disposal of (+)-Lappaconitine, aligning with standard hazardous waste protocols to protect personnel and the environment.

(+)-Lappaconitine and its salts are classified as acutely toxic and fatal if swallowed, necessitating strict adherence to hazardous waste disposal regulations.[1] Improper disposal can lead to significant health risks and environmental contamination. The following procedures are based on established guidelines for the disposal of hazardous chemical waste.

Hazard Profile and Safety Data

A thorough understanding of the hazard profile of (+)-Lappaconitine is crucial for safe handling and disposal. Key toxicological and safety information is summarized in the table below.

Parameter	Value	Source
GHS Hazard Classification	Acute Toxicity 2, Oral (Fatal if swallowed)
GHS Pictogram	GHS06 (Skull and crossbones)	[1]
Hazard Statement	H300: Fatal if swallowed	[1]
Precautionary Statement (Disposal)	P501: Dispose of contents/container in accordance with local/regional/national/international regulations.	[1][2]
Storage Class	6.1A: Combustible, acute toxic Cat. 1 and 2 / very toxic hazardous materials
Personal Protective Equipment (PPE)	Eyeshields, Faceshields, Gloves, P3 (EN 143) respirator cartridges

Experimental Protocols: Step-by-Step Disposal Procedures

The following protocols outline the necessary steps for the safe disposal of (+)-Lappaconitine waste, including pure compound, contaminated labware, and solutions.

Waste Segregation and Collection

Proper segregation at the point of generation is critical to prevent dangerous reactions and ensure compliant disposal.

• Solid Waste:

  • Collect chemically contaminated solid waste, such as gloves, absorbent paper, and weighing boats, in a designated, clearly labeled hazardous waste container.[3]

  • Do not mix solid waste with liquid waste.[3]

  • For pure (+)-Lappaconitine powder or residues, collect in a separate, compatible container.

• Liquid Waste:

  • Collect all aqueous and solvent solutions containing (+)-Lappaconitine in a dedicated, leak-proof hazardous waste container with a screw-on cap.[3]

  • Ensure the container is made of a material compatible with the solvents used.

  • Do not mix incompatible waste streams, such as acids and bases, in the same container.[4]

• Sharps Waste:

  • Any sharps, such as needles or broken glass contaminated with (+)-Lappaconitine, must be placed in a designated sharps container for hazardous chemical waste.

Container Management and Labeling

Proper container management is essential for safety and regulatory compliance.

• Container Selection: Use only containers that are in good condition, compatible with the chemical waste, and have a secure, leak-proof lid.[4][5]

• Labeling: Immediately label all waste containers with a "Hazardous Waste" tag. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "(+)-Lappaconitine"

  • The specific constituents and their approximate concentrations.

  • The date of accumulation.

  • The name of the principal investigator or laboratory contact.

• Container Handling: Keep waste containers closed at all times, except when adding waste.[3][5] Store containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[4]

Disposal of Empty Containers

Empty containers that once held (+)-Lappaconitine must be decontaminated before disposal.

• Triple Rinsing: Triple-rinse the empty container with a suitable solvent capable of dissolving (+)-Lappaconitine.[5]

• Rinsate Collection: The solvent rinsate must be collected and disposed of as hazardous liquid waste.[5]

• Final Disposal: After triple-rinsing, the container can be disposed of in the regular trash or recycled, depending on institutional policies.[5]

Request for Waste Pickup

Once a waste container is full or has been in storage for the maximum allowed time (typically one year for partially filled containers in an SAA), a request for pickup by the institution's Environmental Health & Safety (EH&S) department must be submitted.[4] Follow your institution's specific procedures for requesting hazardous waste removal.

Mandatory Visualizations

Logical Workflow for (+)-Lappaconitine Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (+)-Lappaconitine waste.

Caption: Workflow for the safe disposal of (+)-Lappaconitine waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. echemi.com [echemi.com]
• 3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]